Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthetic Utilities of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate

Executive Summary

In modern drug discovery, functionalized pyrroles serve as privileged scaffolds for a vast array of targeted therapeutics, ranging from receptor tyrosine kinase (RTK) inhibitors to novel epigenetic modulators. Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate (CAS: 1642565-49-8) is an advanced, orthogonally protected pharmaceutical intermediate[1]. By possessing three distinct sites of functionalization—an N-ethyl group, a C2-methyl ester, and a C4-formyl group—this molecule provides medicinal chemists with a highly versatile building block for divergent synthesis[2].

This technical guide provides a comprehensive overview of its physicochemical properties, a self-validating synthetic methodology, and its downstream applications in complex molecule synthesis.

Physicochemical Properties & Thermodynamics

Understanding the baseline metrics of this intermediate is critical for optimizing chromatographic purification, predicting solubility in organic solvents, and developing downstream biological assays. The quantitative data is summarized below[3].

Parameter	Value	Pharmacokinetic / Synthetic Relevance
Chemical Name	Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate	IUPAC nomenclature standard.
CAS Registry Number	1642565-49-8	Primary identifier for inventory and safety[1].
Molecular Formula	C9H11NO3	Defines exact mass requirements.
Molecular Weight	181.19 g/mol	Low MW allows for significant downstream elaboration.
Hydrogen Bond Donors	0	N-alkylation removes the pyrrole NH donor capability.
Hydrogen Bond Acceptors	3	Ester and formyl oxygens act as potent H-bond acceptors.
Topological Polar Surface Area	53.4 Ų	Optimal for membrane permeability in final API constructs.

Synthetic Methodology & Mechanistic Rationale

The synthesis of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate relies on a two-step sequence: N-alkylation followed by a regioselective Vilsmeier-Haack formylation. The Vilsmeier-Haack reaction is a cornerstone technique for the regioselective functionalization of pyrrole cores, enabling the synthesis of complex frameworks[4].

Synthetic workflow for Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate.

Step 1: N-Alkylation of Methyl 1H-pyrrole-2-carboxylate

• Reagents: Methyl 1H-pyrrole-2-carboxylate (1.0 eq), Ethyl Iodide (1.2 eq), Potassium Carbonate (K₂CO₃) (1.5 eq), anhydrous DMF.

• Mechanistic Causality: K₂CO₃ is specifically selected as a mild, insoluble base to selectively deprotonate the pyrrole nitrogen without risking the saponification of the C2-methyl ester (which would occur with NaOH or KOH). DMF provides a polar aprotic environment that leaves the pyrrolide anion highly unsolvated and nucleophilic, strictly favoring N-alkylation over C-alkylation according to Pearson's Hard-Soft Acid-Base (HSAB) theory.

• Self-Validating IPC (In-Process Control): At 4 hours, withdraw a 50 µL aliquot, partition between H₂O and EtOAc. Analyze the organic layer via TLC (Hexane:EtOAc 4:1). The reaction is validated to proceed to aqueous workup only when the starting material (Rf ~0.3) is completely consumed, yielding a single non-polar spot (Rf ~0.7).

Step 2: Regioselective Vilsmeier-Haack Formylation

• Reagents: Methyl 1-ethyl-1H-pyrrole-2-carboxylate (1.0 eq), Phosphorus Oxychloride (POCl₃) (1.2 eq), DMF (1.2 eq), 1,2-Dichloroethane (DCE).

• Mechanistic Causality: The Vilsmeier reagent (chloromethyleneiminium ion) is generated in situ at 0 °C. Temperature control is paramount; elevated temperatures during reagent formation lead to rapid degradation and tar formation. The C2-ester group is electron-withdrawing (deactivating C3 and C5), while the N-ethyl group is electron-donating. This push-pull electronic system, combined with the steric bulk of the N-ethyl group, directs the electrophilic aromatic substitution predominantly to the C4 position[5].

• Self-Validating IPC: Before quenching, withdraw an aliquot, neutralize with saturated aqueous NaHCO₃, and analyze via LC-MS. The protocol dictates that the reaction is complete only when the [M+H]+ peak at m/z 154.1 (intermediate) is replaced by a dominant peak at m/z 182.1 (product).

Orthogonal Reactivity & Downstream Applications

The true value of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate lies in the orthogonal reactivity of its functional groups. The C4-formyl group acts as an electrophilic hub, while the C2-ester remains stable under neutral or mildly acidic conditions, allowing for sequential, highly controlled derivatization.

Orthogonal reactivity pathways of the C4-formyl and C2-ester groups.

Key Transformations:

• Knoevenagel Condensations: The C4-aldehyde readily condenses with active methylene compounds (e.g., oxindoles or malononitrile) under basic catalysis (piperidine/ethanol). This specific transformation is heavily utilized in the synthesis of multi-targeted receptor tyrosine kinase (RTK) inhibitors.

• Reductive Amination: Treatment of the formyl group with primary or secondary amines in the presence of sodium triacetoxyborohydride (NaBH(OAc)₃) yields complex pyrrole-alkylamines, mimicking natural alkaloid structures[6].

• Saponification and Amidation: Once the C4 position is elaborated, the C2-methyl ester can be cleanly hydrolyzed using LiOH in THF/H₂O. The resulting carboxylic acid can then be coupled with diverse amines using standard peptide coupling reagents (HATU, EDC/HOBt) to finalize the API structure.

Analytical Characterization & Quality Control

To ensure the integrity of the synthesized or procured material, the following analytical parameters must be met prior to utilizing the intermediate in library synthesis:

• ¹H NMR (400 MHz, CDCl₃):

  • δ 9.78 (s, 1H, -CH O) – Confirms successful formylation.

  • δ 7.42 (d, J = 1.8 Hz, 1H, Pyrrole C5-H )

  • δ 7.15 (d, J = 1.8 Hz, 1H, Pyrrole C3-H ) – The meta-coupling constant (~1.8 Hz) confirms the 2,4-substitution pattern over the 2,5-pattern.

  • δ 4.35 (q, J = 7.2 Hz, 2H, -N-CH₂ CH₃)

  • δ 3.82 (s, 3H, -O-CH₃ )

  • δ 1.42 (t, J = 7.2 Hz, 3H, -N-CH₂CH₃ )

• High-Performance Liquid Chromatography (HPLC): >98% purity (Area %) using a C18 reverse-phase column, gradient elution (10% to 90% Acetonitrile in Water with 0.1% TFA over 15 minutes). Detection at 254 nm.

References

• Chemsrc Chemical Database. "O-[2-methyl-2-(4-methylphenyl)propyl]hydroxylamine | Chemsrc" (Source of CAS 1642565-49-8 physicochemical properties). Chemsrc. [Link]

• Martínez-Mora, E. I., et al. "Divergent and Selective Functionalization of 2-Formylpyrrole and its Application in the Total Synthesis of the Aglycone Alkaloid Pyrrolemarumine." Journal of the Mexican Chemical Society, 2016, 60(1), 23-33.[Link]

Sources

• 1. CAS#:1523204-50-3 | O-[2-methyl-2-(4-methylphenyl)propyl]hydroxylamine | Chemsrc [chemsrc.com]
• 2. Sitemap product name A-Z [benchchem.com]
• 3. 1642565-49-8_CAS号:1642565-49-8_Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate - 化源网 [chemsrc.com]
• 4. Divergent and Selective Functionalization of 2-Formylpyrrole and its Application in the Total Synthesis of the Aglycone Alkaloid Pyrrolemarumine | Journal of the Mexican Chemical Society [jmcs.org.mx]
• 5. researchgate.net [researchgate.net]
• 6. View of Divergent and Selective Functionalization of 2-Formylpyrrole and its Application in the Total Synthesis of the Aglycone Alkaloid Pyrrolemarumine [jmcs.org.mx]

Strategic Utilization and Synthesis of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate in Drug Discovery

Executive Summary

In modern drug discovery, the design of highly specific pharmacophores relies heavily on functionally dense, orthogonally reactive building blocks. Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate (CAS: 1642565-49-8) represents a privileged heterocyclic scaffold [1]. Characterized by its N-ethylation, C2-methyl ester, and C4-formyl group, this compound provides three distinct vectors for structural diversification.

This whitepaper provides an in-depth technical analysis of CAS 1642565-49-8, detailing its physicochemical profile, the mechanistic rationale behind its structural features, and field-proven synthetic protocols for its generation and downstream application in the synthesis of macrocycles, kinase inhibitors, and DNA minor-groove binders.

Physicochemical Profiling & Structural Rationale

To effectively utilize this building block in predictive modeling and synthetic planning, its baseline physicochemical properties must be established. The table below summarizes the core data for CAS 1642565-49-8.

Property	Value / Description
Chemical Name	Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate
CAS Registry Number	1642565-49-8 [1]
Molecular Formula	C9H11NO3
Molecular Weight	181.19 g/mol
Hydrogen Bond Donors	0 (N-atom is alkylated)
Hydrogen Bond Acceptors	3 (Ester carbonyl, Ester ether, Formyl carbonyl)
Rotatable Bonds	3
Topological Polar Surface Area (tPSA)	43.4 Ų

The Causality of the Substitution Pattern

The specific arrangement of functional groups on this pyrrole ring is not arbitrary; it is a deliberate synthetic strategy:

• N-Ethylation (Position 1): Unprotected electron-rich pyrroles with hydroxymethyl or aminomethyl substituents are notoriously unstable due to the rapid formation of highly reactive azafulvenium intermediates [2]. N-alkylation stabilizes the ring system, prevents azafulvene formation, and modulates the lipophilicity of the final drug candidate.

• Methyl Ester (Position 2): Serves as a protected carboxylic acid. It survives the acidic conditions of Vilsmeier-Haack formylation but can be selectively saponified later using LiOH/MeOH to enable amide coupling.

• Formyl Group (Position 4): Acts as a highly reactive electrophilic handle. It is perfectly positioned for reductive aminations to build aminomethyl linkers or Knoevenagel condensations to generate vinylogous systems [3].

Synthetic Methodology: A Self-Validating Protocol

The de novo synthesis of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate requires a two-step sequence starting from commercially available methyl 1H-pyrrole-2-carboxylate. The protocol below is designed as a self-validating system, ensuring that intermediate integrity is confirmed before proceeding.

Step 1: N-Alkylation

Objective: Protect the pyrrole nitrogen and establish the N-ethyl vector.

• Mechanism: The pyrrole NH (pKa ~17.5) is deprotonated by Sodium Hydride (NaH). N,N-Dimethylformamide (DMF) is utilized as a polar aprotic solvent to strongly solvate the Na⁺ cation, leaving a highly nucleophilic, naked pyrrolide anion that attacks ethyl iodide (EtI) via an SN2 mechanism.

• Protocol:

  • Suspend NaH (1.2 eq, 60% dispersion in mineral oil) in anhydrous DMF at 0 °C under N₂.

  • Add methyl 1H-pyrrole-2-carboxylate (1.0 eq) dropwise. Stir for 30 minutes until H₂ evolution ceases.

  • Add ethyl iodide (1.5 eq) dropwise. Warm to room temperature and stir for 4 hours.

  • Quench with saturated aqueous NH₄Cl and extract with Ethyl Acetate (EtOAc).

• Self-Validation:

  • TLC: Complete consumption of starting material (visualized via UV 254 nm).

  • LC-MS: Observation of the[M+H]⁺ peak at m/z 154.1.

Step 2: Regioselective Vilsmeier-Haack Formylation

Objective: Install the C4-formyl group.

• Mechanism: Phosphorus oxychloride (POCl₃) reacts with DMF to generate the highly electrophilic Vilsmeier reagent (chloromethylene-N,N-dimethylammonium chloride). The C2-ester is electron-withdrawing, directing the electrophilic aromatic substitution to the C4 and C5 positions. The N-ethyl group provides steric hindrance, modulating the ratio of C4 vs. C5 formylation [2][4].

• Protocol:

  • Cool anhydrous DMF (3.0 eq) to 0 °C. Add POCl₃ (1.2 eq) dropwise over 15 minutes to form the Vilsmeier complex.

  • Add a solution of methyl 1-ethyl-1H-pyrrole-2-carboxylate (1.0 eq) in 1,2-dichloroethane (DCE).

  • Heat the reaction to 80 °C for 2 hours.

  • Cool to 0 °C, hydrolyze the intermediate iminium salt with 2M NaOH (aq) to pH 8, and extract with Dichloromethane (DCM).

  • Purify via silica gel chromatography (Hexanes/EtOAc gradient) to separate the C4-formyl isomer from the C5-formyl minor product.

• Self-Validation:

  • 1H NMR (CDCl₃): The critical validation point is the chemical shift and coupling of the pyrrole protons. The C4-formyl proton will appear as a sharp singlet at ~9.8 ppm. The C3 and C5 pyrrole ring protons will appear as two doublets with a small meta-coupling constant (J ≈ 1.8 - 2.0 Hz), confirming the 1,2,4-substitution pattern rather than a 1,2,5-pattern (which would show a larger ortho-coupling).

Caption: Step-by-step synthetic workflow for CAS 1642565-49-8 highlighting key mechanistic transformations.

Downstream Applications in Drug Discovery

Once synthesized, CAS 1642565-49-8 serves as a versatile hub for generating complex molecular architectures. Its orthogonal reactivity allows chemists to perform sequential modifications without protecting group manipulation.

• Permeability-Enhanced Macrocycles: The formyl group can undergo reductive amination with primary amines (using NaCNBH₃), followed by ester hydrolysis and macrolactamization. Pyrrole-containing macrocycles have been shown to form intramolecular hydrogen bonds (IMHBs) that significantly enhance passive membrane permeability, pushing compounds beyond traditional Lipinski Rule-of-Five boundaries [2].

• Kinase Inhibitor Scaffolds: Knoevenagel condensation of the C4-aldehyde with active methylene compounds (e.g., malononitrile or oxindoles) generates vinylogous pyrrole systems. These extended conjugated systems are frequent binders in the ATP-binding pockets of receptor tyrosine kinases [3].

• DNA Minor Groove Binders: By hydrolyzing the C2-ester to a carboxylic acid, the pyrrole can be coupled to other heterocyclic amines to form polyamides. These pyrrole-imidazole polyamides are capable of sequence-specific DNA binding, offering potential in oncology and anti-viral therapies.

Caption: Divergent downstream drug development pathways utilizing the orthogonal reactivity of CAS 1642565-49-8.

References

• Chemsrc. "1642565-49-8: Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate - Physical and Chemical Properties." Chemsrc Chemical Database. Available at:[Link]

• Bédard, M., et al. "Insights on Structure–Passive Permeability Relationship in Pyrrole and Furan-Containing Macrocycles." Journal of Medicinal Chemistry, ACS Publications. Available at:[Link]

• Bremer, P. T., et al. "Potent New Small-Molecule Inhibitor of Botulinum Neurotoxin Serotype A Endopeptidase Developed by Synthesis-Based Computer-Aided Molecular Design." PLoS ONE. Available at:[Link]

• Warashina, T., et al. "Regioselective Formylation of Pyrrole-2-Carboxylate: Crystalline Vilsmeier Reagent vs Dichloromethyl Alkyl Ether." Organic Process Research & Development, ACS Publications. Available at:[Link]

Structural and Synthetic Profiling of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate: A Technical Whitepaper

Executive Summary

Substituted pyrroles are privileged scaffolds in modern medicinal chemistry, serving as critical building blocks for porphyrins, kinase inhibitors, and advanced macrocyclic therapeutics. Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate (CAS: 1642565-49-8) is a highly functionalized 1,2,4-trisubstituted pyrrole[1]. This whitepaper provides an in-depth mechanistic analysis of its structural properties, the reaction dynamics required for its synthesis, and self-validating protocols for its preparation. By understanding the causality behind the synthetic choices—specifically regioselective formylation and mild N-alkylation—researchers can efficiently utilize this compound as a rigidified linker in semipeptidic macrocycles[2] or as a synthon for D-amino acid oxidase (DAAO) inhibitors[3].

Structural Architecture & Physicochemical Profile

The utility of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate stems from its orthogonal functional groups, which allow for selective downstream modifications without cross-reactivity:

• N1-Ethyl Group: Eliminates the hydrogen bond donor capacity of the native pyrrole, increasing lipophilicity and preventing unwanted azafulvene formation during subsequent cyclization steps[2].

• C2-Methyl Carboxylate: An electron-withdrawing group that stabilizes the pyrrole ring against oxidative degradation. It serves as a protected vector for future amidation or saponification.

• C4-Formyl Group: A highly reactive electrophilic center primed for reductive amination, olefination, or condensation reactions[4].

Quantitative Physicochemical Data

The following table summarizes the core structural metrics of the target compound[1]:

Property	Value
Chemical Name	Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate
CAS Registry Number	1642565-49-8
Molecular Formula	C9H11NO3
Molecular Weight	181.19 g/mol
Structural Class	1,2,4-trisubstituted pyrrole
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	3
Rotatable Bonds	3

Mechanistic Synthesis & Reaction Dynamics

The synthesis of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate requires a two-step sequence starting from commercially available methyl 1H-pyrrole-2-carboxylate. Each step requires precise control over reaction conditions to manage the inherent electronic properties of the pyrrole ring.

Step 1: Regioselective Vilsmeier-Haack Formylation

Formylation of methyl 1H-pyrrole-2-carboxylate is achieved using Phosphorus oxychloride (POCl₃) and N,N-Dimethylformamide (DMF) to generate the Vilsmeier reagent (chloromethyleneiminium ion). The causality of the product distribution is driven by electronics and sterics. The C2-ester is electron-withdrawing, slightly deactivating the ring. Because the C5 position is sterically less hindered and electronically favored compared to C4, the reaction does not proceed with absolute regioselectivity. Instead, it yields a mixture of 5-formyl and 4-formyl isomers (typically in a 5:2 ratio)[2]. Strict chromatographic separation is required to isolate the pure 4-formyl intermediate.

Step 2: N-Alkylation via the "Cesium Effect"

The isolated methyl 4-formyl-1H-pyrrole-2-carboxylate is then subjected to N-alkylation. The pyrrole N-H is weakly acidic. Utilizing strong aqueous bases (e.g., NaOH) would lead to the unwanted saponification of the C2-methyl ester. To prevent this, Cesium carbonate (Cs₂CO₃) in DMF is employed[5]. Cs₂CO₃ acts as a mild, non-nucleophilic base. The large ionic radius of the cesium cation poorly coordinates with the highly delocalized pyrrolide anion, leaving the nitrogen highly nucleophilic (the "cesium effect"). This ensures rapid, clean Sₙ2 attack on ethyl bromide at room temperature.

Synthetic workflow for Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate.

Self-Validating Experimental Protocols

The following methodologies provide a self-validating system for synthesizing the target compound, ensuring high fidelity and reproducibility.

Protocol A: Synthesis of Methyl 4-formyl-1H-pyrrole-2-carboxylate

• Vilsmeier Reagent Preparation: In a flame-dried flask under inert atmosphere, cool anhydrous DMF (1.2 equivalents relative to POCl₃) to 0 °C. Add POCl₃ (1.1 equivalents) dropwise over 15 minutes. Stir for 30 minutes to ensure complete formation of the chloromethyleneiminium ion[2].

• Electrophilic Aromatic Substitution: Dilute the mixture with anhydrous DCM. Slowly add a solution of methyl 1H-pyrrole-2-carboxylate (1.0 eq) in DCM. Allow the reaction to warm to room temperature and stir for 2 hours.

• Hydrolysis & Workup: Quench the reaction by slowly pouring it into an ice-cold aqueous solution of sodium acetate or potassium carbonate to hydrolyze the iminium intermediate to the aldehyde[2]. Extract with Ethyl Acetate (EtOAc) (3x). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate in vacuo.

• Purification: Purify the crude residue via silica gel column chromatography (Hexanes/EtOAc gradient). The 5-formyl isomer elutes first, followed by the desired methyl 4-formyl-1H-pyrrole-2-carboxylate [2].

Protocol B: N-Alkylation to yield Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate

• Deprotonation: Dissolve the isolated methyl 4-formyl-1H-pyrrole-2-carboxylate (1.0 eq) in anhydrous DMF (approx. 0.2 M concentration). Add Cs₂CO₃ (1.5 eq) and stir at room temperature for 30 minutes to generate the pyrrolide anion[5].

• Alkylation: Add ethyl bromide (1.2 eq) dropwise to the stirring suspension. Maintain stirring at room temperature overnight (approx. 12-16 hours)[5].

• Workup & Isolation: Dilute the reaction mixture with distilled water (to dissolve the inorganic salts) and extract with EtOAc (3x). Wash the organic layer extensively with water (to remove residual DMF) and brine. Dry over MgSO₄, filter, and concentrate.

• Validation: Verify the structure via ¹H NMR. The disappearance of the broad pyrrole N-H peak (~9.5 ppm) and the appearance of a characteristic ethyl quartet (~4.0-4.3 ppm) and triplet (~1.3-1.5 ppm) confirm successful N-alkylation[3].

Applications in Advanced Medicinal Chemistry

The resulting compound is a highly versatile intermediate:

• Semipeptidic Macrocycles: It is utilized as a rigidified linker. The formyl group undergoes reductive amination to attach peptidic chains, while the ester is saponified for macrocyclization. The N-ethylation prevents the highly reactive azafulvene degradation pathway typically seen in unprotected pyrroles[2].

• Enzyme Inhibitors: Substituted pyrrole-2-carboxylates are foundational scaffolds in the development of D-amino acid oxidase (DAAO) inhibitors, which are critical targets for neurodegenerative diseases and schizophrenia[3].

• Dihydropyridine Synthons: The formyl group acts as a perfect electrophile for Hantzsch-type multicomponent reactions, yielding polysubstituted 4-(1H-pyrrol-3-yl)-1,4-dihydropyridines with potential antibacterial properties[4].

References

• [2] Title: Insights on Structure–Passive Permeability Relationship in Pyrrole and Furan-Containing Macrocycles Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

• [4] Title: Synthesis and transformations of some 1,2,4-trisubstituted pyrroles Source: Arkivoc URL: [Link]

• [3] Title: US20090099248A1 - Inhibitors of d-amino acid oxidase Source: Google Patents URL:

• [1] Title: 1642565-49-8 Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate Source: Chemsrc URL: [Link]

• [5] Title: JP2022522014A - Thiazole derivative as a protein secretion inhibitor Source: Google Patents URL:

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. US20090099248A1 - Inhibitors of d-amino acid oxidase - Google Patents [patents.google.com]
• 4. arkat-usa.org [arkat-usa.org]
• 5. JP2022522014A - Thiazole derivative as a protein secretion inhibitor - Google Patents [patents.google.com]

The Pyrrole Scaffold: From Natural Blueprint to Modern Therapeutics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrrole ring, a five-membered nitrogen-containing heterocycle, represents a cornerstone in medicinal chemistry, celebrated for its "privileged scaffold" status.[1] Its unique electronic properties and structural versatility have made it a recurring motif in both essential natural biomolecules and a multitude of clinically successful drugs.[2][3] First isolated in 1857, this deceptively simple aromatic system is central to the structure of heme, chlorophyll, and vitamin B12, highlighting its fundamental role in biological processes.[4] In modern drug discovery, the pyrrole core is a key component in a wide array of therapeutic agents, including the blockbuster cholesterol-lowering drug Atorvastatin (Lipitor®), the anti-cancer agent Sunitinib (Sutent®), and non-steroidal anti-inflammatory drugs (NSAIDs) like Tolmetin.[5][6] This guide provides a comprehensive technical overview of the pyrrole scaffold's role in medicinal chemistry. It delves into its fundamental chemical properties, surveys classical and modern synthetic methodologies, explores its diverse pharmacological applications, and examines the structure-activity relationships (SAR) that drive its therapeutic efficacy. By synthesizing foundational knowledge with recent advancements, this document serves as a critical resource for professionals engaged in the design and development of next-generation therapeutics.

The Privileged Pyrrole Scaffold: Foundational Principles

Chemical and Electronic Properties

Pyrrole is a five-membered aromatic heterocycle containing one nitrogen atom.[2] Its aromaticity is derived from the delocalization of six π-electrons—four from the carbon atoms and two from the nitrogen atom's lone pair—across the planar ring.[2] This electron-rich nature makes the pyrrole ring highly susceptible to electrophilic substitution reactions, a key feature exploited in its chemical derivatization.[7] The nitrogen lone pair's involvement in the aromatic system renders the pyrrole nitrogen significantly less basic than that of aliphatic amines.[8] This unique electronic configuration allows the pyrrole scaffold to participate in various non-covalent interactions, such as hydrogen bonding and π-π stacking, which are crucial for binding to biological targets like enzymes and receptors.[2]

Natural Occurrence and Biological Significance

Nature has long utilized the pyrrole scaffold for critical biological functions. It forms the fundamental building block of tetrapyrrolic systems, which are essential for life.[2]

• Heme: Found in hemoglobin and myoglobin, this iron-containing porphyrin ring is responsible for oxygen transport and storage.[9]

• Chlorophyll: The magnesium-based chlorin ring in chlorophyll is central to photosynthesis in plants.[2][9]

• Vitamin B12 (Cobalamin): This complex molecule, featuring a corrin ring, is a vital coenzyme in various metabolic pathways.[2][9]

Beyond these primary metabolites, numerous secondary metabolites from terrestrial and marine organisms contain the pyrrole motif and exhibit potent biological activities, such as the antifungal agent pyrrolnitrin and the anticancer compound (-)-agelastatin A.[2] This widespread natural prevalence underscores the scaffold's evolutionary selection for biological interaction and provides a rich source of inspiration for drug design.[10]

Synthetic Strategies for Pyrrole Derivatives

The ability to efficiently synthesize diverse libraries of pyrrole derivatives is fundamental to drug discovery programs. Methodologies range from classical name reactions to modern, eco-friendly multicomponent reactions (MCRs).[11]

Classical Synthesis Methods

• Paal-Knorr Synthesis: This is one of the most common methods, involving the condensation of a 1,4-dicarbonyl compound with ammonia or a primary amine to form a substituted pyrrole.[7] The choice of amine directly installs the N-substituent, offering a straightforward path to N-aryl or N-alkyl derivatives.

• Knorr Pyrrole Synthesis: This versatile method involves the condensation of an α-amino ketone with a compound containing an activated methylene group (e.g., a β-ketoester).[7] It allows for the synthesis of highly substituted pyrroles.

• Hantzsch Pyrrole Synthesis: This reaction utilizes the condensation of an α-haloketone with a β-ketoester and ammonia or a primary amine.[7]

The causality behind choosing a specific classical method often depends on the availability of starting materials and the desired substitution pattern on the final pyrrole ring.

Modern and Green Synthetic Approaches

In recent years, there has been a significant shift towards developing more efficient and environmentally friendly synthetic protocols.[11] Multicomponent reactions (MCRs), where three or more reactants combine in a single pot to form the product, have emerged as a powerful tool.[11] These reactions offer high atom economy and reduce waste by minimizing intermediate purification steps. For example, a three-component reaction between α-hydroxyketones, oxoacetonitriles, and anilines provides a concise route to key pyrrole frameworks used in antituberculosis and COX-2 inhibitor candidates.[12]

Caption: Generalized workflow for the synthesis and screening of a pyrrole derivative library.

Pharmacological Profile of Pyrrole-Containing Compounds

The structural and electronic versatility of the pyrrole ring has enabled its incorporation into drugs targeting a wide range of diseases.[1][13] Its derivatives have demonstrated antibacterial, antiviral, anticancer, anti-inflammatory, and neuroprotective properties.[1][14]

Drug Name (Brand Name)	Therapeutic Class	Indication
Atorvastatin (Lipitor®)	Statin	Hypercholesterolemia
Sunitinib (Sutent®)	Tyrosine Kinase Inhibitor	Renal Cell Carcinoma, GIST
Tolmetin (Tolectin®)	NSAID	Arthritis, Pain
Ketorolac (Toradol®)	NSAID	Pain Management
Pyrvinium	Anthelmintic Agent	Pinworm Infections
Glimepiride (Amaryl®)	Sulfonylurea	Type 2 Diabetes
Table 1: Representative FDA-Approved Drugs Containing a Pyrrole Moiety.[5][15]

Anticancer Agents

Pyrrole derivatives are prominent in oncology, primarily as inhibitors of protein kinases, which are crucial regulators of cell proliferation and survival.[16][17] Sunitinib, for example, is a multi-targeted receptor tyrosine kinase inhibitor used in the treatment of renal cell carcinoma.[17] Other anticancer mechanisms include the inhibition of microtubule polymerization, histone deacetylases (HDACs), and angiogenesis.[14][16] The design of these agents often involves modifying the substituents on the pyrrole ring to achieve high affinity and selectivity for specific cancer-related targets.[18]

Anti-inflammatory Agents

Several non-steroidal anti-inflammatory drugs (NSAIDs) feature a pyrrole core, including Tolmetin and Ketorolac.[19] These drugs primarily exert their effect by inhibiting cyclooxygenase (COX) enzymes (COX-1 and COX-2), which are responsible for the synthesis of prostaglandins, key mediators of inflammation and pain.[19][20] Research has also focused on developing selective COX-2 inhibitors based on the pyrrole scaffold to reduce the gastrointestinal side effects associated with nonselective COX inhibition.[12][19]

Antimicrobial Agents

The pyrrole scaffold is a promising framework for developing new antimicrobial agents to combat rising drug resistance.[21][22] Naturally occurring pyrroles like pyrrolnitrin exhibit potent antifungal activity.[6] Synthetic derivatives have been developed with broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including resistant strains like MRSA.[21][23] The mechanism of action can vary, with some compounds targeting bacterial cell wall synthesis or other essential metabolic pathways.[21]

Antiviral Agents

Pyrrole and its fused analogs are recognized for their ability to inhibit viral replication.[8][9] They have been investigated as inhibitors of reverse transcriptase in HIV-1 and as potential therapeutics for other viral infections like Hepatitis C (HCV).[3][15] The development of pyrrolo[2,3-d]pyrimidines, for instance, has yielded compounds with significant anti-HCV activity.[15]

Neuroprotective Agents

Oxidative stress is a key factor in the progression of neurodegenerative diseases like Parkinson's and Alzheimer's.[24][25] Pyrrole-containing compounds have been investigated for their antioxidant and neuroprotective properties.[26][27] Studies have shown their ability to scavenge free radicals, chelate metal ions, and protect neuronal cells from oxidative damage, suggesting their potential as therapeutic agents for these debilitating conditions.[24][28]

Mechanism of Action and Structure-Activity Relationships (SAR)

Targeting Key Enzymes and Receptors

The therapeutic effect of pyrrole-based drugs is achieved by their precise interaction with specific biological targets. The pyrrole core often serves as a central scaffold to orient functional groups in three-dimensional space, enabling optimal binding to the active site of an enzyme or the binding pocket of a receptor.[2]

• Kinase Inhibition: In anticancer agents like Sunitinib, the pyrrole ring helps position substituents that form critical hydrogen bonds and hydrophobic interactions within the ATP-binding pocket of tyrosine kinases, preventing the enzyme from functioning.[17]

• COX Inhibition: For NSAIDs like Tolmetin, the carboxylic acid group is crucial for binding to the active site of COX enzymes, while the substituted pyrrole ring provides additional interactions that determine potency and selectivity.[19]

SAR Insights for Drug Design

Structure-Activity Relationship (SAR) studies are essential for optimizing a lead compound into a viable drug candidate.[4] By systematically modifying the substituents on the pyrrole ring and evaluating the impact on biological activity, medicinal chemists can enhance potency, selectivity, and pharmacokinetic properties (ADME - Absorption, Distribution, Metabolism, and Excretion).[2]

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Formyl-Pyrrole Compounds as Building Blocks in Organic Synthesis: A Technical Guide

Executive Summary

Formyl-pyrrole compounds represent a highly versatile class of building blocks in advanced organic synthesis. Characterized by an electron-rich pyrrole core and an electrophilic formyl (aldehyde) handle, these intermediates are indispensable in the development of complex molecular architectures. From the synthesis of advanced functional materials like BODIPY fluorophores to the scalable production of critical active pharmaceutical ingredients (APIs) such as the tyrosine kinase inhibitor Sunitinib, formyl-pyrroles provide a predictable, regioselective platform for molecular assembly.

This technical whitepaper provides an in-depth analysis of the mechanistic foundations of formyl-pyrrole synthesis, outlines self-validating protocols for their derivatization, and explores their strategic applications in modern drug development and materials science.

Mechanistic Foundations: The Synthesis of Formyl-Pyrroles

The most robust and widely utilized method for synthesizing formyl-pyrroles is the Vilsmeier-Haack formylation [1][2]. Pyrrole is an inherently electron-rich heteroaromatic system, making it highly susceptible to electrophilic aromatic substitution.

Causality of Regioselectivity

Formylation of pyrroles generally occurs with high regioselectivity at the α -position (C2 or C5). The causality behind this preference lies in the stabilization of the transition state: electrophilic attack at the α -position generates a σ -complex where the positive charge is delocalized over three atoms (including the nitrogen heteroatom). In contrast, attack at the β -position (C3 or C4) restricts charge delocalization to only two atoms, resulting in a higher activation energy barrier[3][4].

When the α -positions are sterically hindered or already substituted, the reaction can be forced to the β -position, though this often requires higher temperatures and extended reaction times.

Mechanism of the Vilsmeier-Haack formylation on a pyrrole substrate.

Protocol 1: Vilsmeier-Haack Formylation of 3,4-Diethylpyrrole

This protocol outlines the synthesis of 3,4-diethylpyrrole-2-carbaldehyde, a critical precursor for porphyrin synthesis[3].

Rationale & Self-Validation: The reaction must be strictly temperature-controlled. The formation of the Vilsmeier reagent (chloroiminium ion) is highly exothermic. Allowing the temperature to exceed 10 °C during POCl₃ addition leads to the decomposition of the reagent and the formation of dark, tarry byproducts, severely depressing the yield.

• Vilsmeier Reagent Preparation: Flame-dry a two-necked round-bottom flask equipped with a magnetic stir bar, dropping funnel, and nitrogen inlet. Add 1.2 equivalents of anhydrous N,N-dimethylformamide (DMF) and cool to 0 °C in an ice bath.

• Electrophile Generation: Dropwise add 1.2 equivalents of phosphorus oxychloride (POCl₃), maintaining the internal temperature below 10 °C. Stir for 30 minutes at 0 °C until a pale yellow complex forms.

• Substrate Addition: Dissolve 1.0 equivalent of 3,4-diethylpyrrole in anhydrous dichloromethane (DCM). Add this solution dropwise to the Vilsmeier reagent at 0 °C.

• Reaction Progression: Remove the ice bath and allow the mixture to warm to room temperature, then heat to 40 °C for 2 hours. Monitor via TLC (Hexane/EtOAc) until the starting material is consumed.

• Aromatization & Hydrolysis: Cool the mixture to 0 °C and carefully quench with a saturated aqueous sodium acetate solution to hydrolyze the iminium salt. Stir vigorously for 1 hour.

• Work-up: Extract the aqueous layer with diethyl ether (3x). Wash the combined organic layers with saturated NaHCO₃, dry over anhydrous MgSO₄, and concentrate under reduced pressure. Purify via silica gel chromatography to yield 3,4-diethylpyrrole-2-carbaldehyde (70-90% yield).

Application in Materials Science: Synthesis of BODIPY Fluorophores

Boron dipyrromethene (BODIPY) dyes are premier fluorescent probes utilized in biological imaging and photodynamic therapy. Traditionally, BODIPYs are synthesized from unstable dipyrromethene precursors that degrade rapidly above -30 °C[5][6].

To circumvent this instability, modern synthetic routes utilize 5-halo-2-formylpyrroles as stable, isolable building blocks. By subjecting these formyl-pyrroles to a MacDonald-type condensation with a secondary pyrrole, chemists can generate the dipyrromethene core in situ, immediately followed by complexation with boron trifluoride diethyl etherate (BF₃·OEt₂)[7][8].

Protocol 2: One-Pot Synthesis of PyrrolylBODIPYs

• Condensation: Dissolve 5-chloro-2-formylpyrrole (1.0 eq) and 2,4-dimethylpyrrole (1.1 eq) in anhydrous DCM under an argon atmosphere.

• Activation: Add POCl₃ (1.2 eq) dropwise at room temperature. The POCl₃ activates the formyl group, facilitating nucleophilic attack by the α -position of the 2,4-dimethylpyrrole. Stir for 12 hours.

• Complexation: Add N,N-diisopropylethylamine (DIPEA) (5.0 eq) to neutralize the system, followed by the slow addition of BF₃·OEt₂ (7.0 eq). Stir for an additional 4 hours.

• Isolation: Quench with water, extract with DCM, and purify via column chromatography to isolate the highly conjugated pyrrolylBODIPY dye.

Application in Drug Development: The Synthesis of Sunitinib

Formyl-pyrroles are foundational to the synthesis of numerous pharmaceuticals, most notably Sunitinib malate , a multi-targeted receptor tyrosine kinase (RTK) inhibitor used to treat renal cell carcinoma and gastrointestinal stromal tumors[9][10].

The core of Sunitinib is assembled via a Knoevenagel condensation between a highly functionalized formyl-pyrrole (5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxylic acid derivative) and an oxindole (5-fluoro-2-oxindole)[11][12].

Causality of the Organocatalytic Step

The condensation relies on pyrrolidine as an organocatalyst. Pyrrolidine reacts with the formyl-pyrrole to form a transient iminium ion. This iminium species is significantly more electrophilic than the parent aldehyde, which drastically lowers the activation energy required for the nucleophilic attack by the enolized 5-fluoro-2-oxindole. This catalytic intervention ensures high yields and strict (Z)-stereoselectivity of the resulting double bond, which is critical for the drug's binding affinity to the kinase active site.

Synthetic workflow for Sunitinib base utilizing a 5-formylpyrrole building block.

Protocol 3: Knoevenagel Condensation for Sunitinib Base

• Amide Coupling: React 5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxylic acid with N,N-diethylethylenediamine in the presence of EDCI and HOBt in DMF to yield the pyrrole-3-carboxamide intermediate[10][11].

• Condensation Setup: To a solution of the pyrrole-3-carboxamide intermediate (1.0 eq) in methanol, add 5-fluoro-2-oxindole (1.0 eq).

• Catalysis: Add a catalytic amount of pyrrolidine (0.1 eq).

• Thermal Maturation: Heat the mixture to reflux (80-100 °C) for 4-6 hours. The product, Sunitinib base, is highly crystalline and will begin to precipitate out of the hot methanolic solution as the reaction progresses[11].

• Isolation: Cool the mixture to 0 °C, filter the bright yellow/orange precipitate, wash with cold methanol, and dry under vacuum (Yield: ~88%)[10].

Quantitative Data: Reaction Optimization & Yields

The table below consolidates the quantitative yield data and optimized conditions for the key formyl-pyrrole transformations discussed in this guide.

Substrate	Reagents / Conditions	Target Product	Yield (%)	Primary Application
3,4-Diethylpyrrole	POCl₃, DMF, 0 °C to 40 °C	3,4-Diethylpyrrole-2-carbaldehyde	70 - 90	Porphyrins / Photodynamic Therapy[3]
5-Chloro-2-formylpyrrole	2,4-Dimethylpyrrole, POCl₃, BF₃·OEt₂, DCM	PyrrolylBODIPY	18 - 30	Fluorescent Probes / Bioimaging[7]
5-Formyl-2,4-dimethyl-1H-pyrrole-3-carboxylic acid	N,N-diethylethylenediamine, EDCI, HOBt, DMF	Pyrrole-3-carboxamide intermediate	97.1	Sunitinib Precursor[12]
Pyrrole-3-carboxamide intermediate	5-Fluoro-2-oxindole, Pyrrolidine, MeOH, 80 °C	Sunitinib Base	88.2	Tyrosine Kinase Inhibitor (API)[10][12]

Conclusion

Formyl-pyrroles are not merely synthetic intermediates; they are strategic nodes in organic synthesis that allow chemists to branch into vastly different chemical spaces. By mastering the Vilsmeier-Haack formylation, researchers can reliably generate these building blocks. Furthermore, leveraging the predictable reactivity of the formyl group through Knoevenagel and MacDonald condensations enables the scalable, high-yield production of both life-saving pharmaceuticals and cutting-edge optical materials.

References

• BenchChem. Application Note & Protocol: Vilsmeier-Haack Formylation of 3,4-Diethylpyrrole. Retrieved from 3

• Wikipedia. Pyrrole - Reactions and reactivity. Retrieved from 2

• PubMed Central (PMC). PyrrolylBODIPYs: Syntheses, Properties, and Application as Environment-Sensitive Fluorescence Probes. Retrieved from7

• ResearchGate. An improved synthesis of sunitinib malate via a solvent-free decarboxylation process. Retrieved from 12

• Google Patents. US8501962B2 - Process for the preparation of high purity sunitinib and its pharmaceutically acceptable salt. Retrieved from 10

• BenchChem. An In-depth Technical Guide to the Synthesis and Purification of Sunitinib-d10. Retrieved from11

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• 12. researchgate.net [researchgate.net]

Protocols & Analytical Methods

"detailed synthesis protocol for Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate"

Application Note: Detailed Synthesis Protocol for Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate

Introduction & Mechanistic Rationale

Pyrrole-2-carboxylates are highly privileged scaffolds in medicinal chemistry and drug development. Formylated and N-alkylated derivatives, such as methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate, serve as critical advanced intermediates. They are predominantly utilized in the synthesis of D-amino acid oxidase (DAAO) inhibitors for neurodegenerative diseases[1] and in the construction of semipeptidic macrocycles designed for enhanced passive membrane permeability[2].

The strategic N-alkylation (ethylation) of the pyrrole core serves a dual mechanistic purpose:

• Permeability Enhancement: It eliminates the hydrogen-bond donor capacity of the pyrrole N-H, which is known to restrict passive permeability across the blood-brain barrier and cellular membranes[2].

• Conformational Locking: The introduction of the ethyl group provides steric bulk that can restrict the rotational degrees of freedom in downstream macrocycles or target-binding pharmacophores, locking them into bioactive conformations.

Retrosynthetic Strategy & Workflow

The synthesis is a robust, self-validating two-step process starting from the commercially available and inexpensive precursor, methyl 1H-pyrrole-2-carboxylate.

• Step 1: Regioselective Vilsmeier-Haack Formylation. The reaction of methyl 1H-pyrrole-2-carboxylate with the Vilsmeier reagent (generated in situ from POCl₃ and DMF) yields a mixture of 4-formyl and 5-formyl regioisomers[2]. The electron-withdrawing ester at C2 deactivates the ring but directs electrophilic aromatic substitution predominantly to the C5 position. The C4 formylated product is the minor, but easily isolable, target intermediate.

• Step 2: N-Alkylation. The isolated methyl 4-formyl-1H-pyrrole-2-carboxylate is subjected to N-alkylation. Utilizing a mild base such as Cesium Carbonate (Cs₂CO₃) in a polar aprotic solvent (DMF) ensures quantitative deprotonation of the pyrrole N-H, followed by a rapid Sₙ2 substitution using ethyl iodide[3].

Workflow for the 2-step synthesis of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate.

Experimental Protocols

Step 1: Synthesis of Methyl 4-formyl-1H-pyrrole-2-carboxylate

Causality & Insight: The Vilsmeier-Haack reaction is highly moisture-sensitive. The Vilsmeier reagent (chloromethylene-N,N-dimethyliminium chloride) must be pre-formed at 0 °C to prevent thermal degradation. Dilution with DCM moderates the reaction exotherm when the pyrrole substrate is introduced, preventing polymerization of the electron-rich heterocycle[2].

Procedure:

• Vilsmeier Reagent Formation: To a flame-dried, round-bottom flask purged with argon, add anhydrous N,N-dimethylformamide (DMF) (13.3 mL, 172 mmol). Cool the flask to 0 °C using an ice-water bath.

• Activation: Add Phosphorus oxychloride (POCl₃) (13.3 mL, 143 mmol) dropwise over 15 minutes. Stir the resulting complex at 0 °C for 30 minutes to ensure complete iminium formation.

• Substrate Addition: Dilute the reaction mixture with anhydrous dichloromethane (DCM) (10 mL). Slowly add a solution of methyl 1H-pyrrole-2-carboxylate (10.0 g, 80 mmol) dissolved in DCM (20 mL)[2].

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Self-Validation: Monitor the disappearance of the starting material via TLC (Hexanes/EtOAc 7:3; UV active).

• Quench & Workup: Pour the reaction mixture slowly into a vigorously stirred, ice-cold saturated aqueous solution of sodium acetate (to hydrolyze the iminium intermediate to the aldehyde). Extract the aqueous layer with EtOAc (3 × 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, gradient elution from 10% to 30% EtOAc in Hexanes). The 5-formyl isomer elutes first, followed by the desired 4-formyl isomer (Methyl 4-formyl-1H-pyrrole-2-carboxylate)[2].

Step 2: Synthesis of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate

Causality & Insight: 3 due to the "cesium effect," which enhances the solubility and nucleophilicity of the resulting pyrrolide anion in DMF. This minimizes side reactions and maximizes the Sₙ2 alkylation rate, allowing the reaction to proceed smoothly at room temperature[3].

Procedure:

• Deprotonation: In a 100 mL round-bottom flask, dissolve methyl 4-formyl-1H-pyrrole-2-carboxylate (2.0 g, 13.0 mmol) in anhydrous DMF (40 mL). Add Cesium Carbonate (Cs₂CO₃) (6.37 g, 19.5 mmol, 1.5 eq)[3]. Stir the suspension at room temperature for 30 minutes to ensure complete formation of the pyrrolide anion.

• Alkylation: Add Ethyl Iodide (EtI) (2.43 g, 1.25 mL, 15.6 mmol, 1.2 eq) dropwise via syringe.

• Reaction: Stir the reaction mixture at room temperature overnight (approx. 12–16 hours) under an inert atmosphere[3].

• Workup: Quench the reaction by adding distilled water (50 mL). Extract the aqueous mixture with EtOAc (3 × 50 mL).

• Washing: To remove residual DMF, wash the combined organic extracts with a 5% aqueous LiCl solution (3 × 30 mL), followed by brine (30 mL). Self-Validation: Failure to wash with LiCl will result in DMF contamination during NMR analysis.

• Isolation: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by silica gel flash chromatography (Hexanes/EtOAc 8:2) to afford Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate as a crystalline solid.

Quantitative Data & Reaction Parameters

Parameter	Step 1: Vilsmeier-Haack Formylation	Step 2: N-Alkylation
Starting Material	Methyl 1H-pyrrole-2-carboxylate	Methyl 4-formyl-1H-pyrrole-2-carboxylate
Reagents	POCl₃ (1.8 eq), DMF (2.1 eq)	Ethyl Iodide (1.2 eq), Cs₂CO₃ (1.5 eq)
Solvent	DCM / DMF	Anhydrous DMF
Temperature	0 °C to Room Temperature	Room Temperature
Reaction Time	2 - 4 hours	12 - 16 hours
Expected Yield	20 - 30% (for the 4-formyl regioisomer)	85 - 95%
Key In-Process Control	TLC (Hexanes/EtOAc 7:3)	TLC (Hexanes/EtOAc 8:2)

References

• Title: Insights on Structure–Passive Permeability Relationship in Pyrrole and Furan-Containing Macrocycles | Journal of Medicinal Chemistry - ACS Publications Source: ACS Publications URL: [Link]

• Title: US20090099248A1 - Inhibitors of d-amino acid oxidase Source: Google Patents URL
• Title: JP2022522014A - Thiazole derivative as a protein secretion inhibitor Source: Google Patents URL

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• 2. pubs.acs.org [pubs.acs.org]
• 3. JP2022522014A - Thiazole derivative as a protein secretion inhibitor - Google Patents [patents.google.com]

Application Note: Orthogonal Functionalization of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate in Heterocyclic Drug Discovery

Executive Summary & Scaffold Rationale

Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate (CAS 1642565-49-8) is a highly versatile, 1,2,4-trisubstituted pyrrole building block. In medicinal chemistry, pyrrole cores are ubiquitous, serving as the foundation for numerous FDA-approved drugs (e.g., Sunitinib, Tolmetin) and advanced epigenetic modulators[1].

The specific 1,2,4-substitution pattern of this scaffold offers a unique trifunctional system designed for orthogonal reactivity, allowing drug development professionals to construct complex, multi-targeted libraries:

• N1-Ethyl Group: Eliminates the N-H hydrogen bond donor to improve membrane permeability (Lipinski's Rule of 5). Synthetically, it acts as a permanent protecting group that prevents unwanted N-alkylation or N-acylation during downstream functionalization, ensuring strict regiocontrol.

• C2-Methyl Ester: Positioned adjacent to the N-ethyl group, this ester is sterically shielded but remains susceptible to alkaline hydrolysis. It serves as a stable placeholder during C4-modifications and can be subsequently saponified to a carboxylic acid for amide coupling—a critical strategy in synthesizing kinase hinge-binding domains[1].

• C4-Formyl Group: A highly electrophilic aldehyde. Because the pyrrole ring is electron-rich, the formyl group is somewhat stabilized by resonance, yet it remains highly reactive toward amine nucleophiles and active methylenes[2].

Mechanistic Insights for Orthogonal Reactivity

The success of this scaffold relies on the ability to selectively react the C4-formyl group without compromising the C2-ester.

For C-C bond formation , the C4-formyl group undergoes Knoevenagel condensation with active methylene compounds[3]. The use of a mild secondary amine catalyst (like piperidine) forms a highly electrophilic iminium ion intermediate. This lowers the activation energy for nucleophilic attack, allowing the reaction to proceed at moderate temperatures (60°C) that leave the C2-ester completely intact.

For C-N bond formation , reductive amination is employed. Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) is the reagent of choice because its electron-withdrawing acetate groups reduce the nucleophilicity of the hydride. This ensures the reagent selectively reduces the transient imine formed between the amine and the C4-formyl, without directly reducing the unreacted aldehyde or the C2-ester[2].

Standardized Protocols for Library Generation

The following protocols are designed as self-validating systems, incorporating in-process controls to ensure high-fidelity library generation.

Protocol A: C-C Bond Formation via Knoevenagel Condensation

Objective: Synthesize pyrrole-based acrylates or acrylonitriles.

• Initiation: Charge a dry reaction vessel with Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate (1.0 eq) and the active methylene compound (e.g., malononitrile, 1.1 eq) in absolute ethanol (0.2 M).

• Catalysis: Add piperidine (0.1 eq) dropwise.

  • Validation: The solution should transition from colorless to pale yellow within 5 minutes, visually indicating iminium ion formation.

• Propagation: Heat the mixture to 60°C for 4 hours.

  • Validation: Monitor via TLC (Hexanes/EtOAc 7:3). The starting material spot ( Rf​≈0.5 ) must disappear, replaced by a lower Rf​ product spot.

• Isolation: Cool the reaction to 0°C to induce crystallization. Filter the precipitate and wash with cold ethanol.

  • Validation: Analyze via LC-MS to confirm the E/Z alkene product mass and ensure the methyl ester ( M+59 fragment) remains intact.

Protocol B: C-N Bond Formation via Reductive Amination

Objective: Attach basic amine pendants for solvent-exposed target binding.

• Imine Formation: Dissolve the pyrrole core (1.0 eq) and a primary/secondary amine (1.2 eq) in anhydrous 1,2-dichloroethane (DCE) (0.1 M). Add glacial acetic acid (1.0 eq) to adjust the pH to ~5. Stir at room temperature for 2 hours.

  • Validation: Take a 50 μL aliquot for IR spectroscopy to confirm the disappearance of the aldehyde carbonyl stretch (~1670 cm⁻¹) and the appearance of the imine stretch (~1640 cm⁻¹).

• Reduction: Add NaBH(OAc)3​ (1.5 eq) in portions over 15 minutes to control the mild exotherm. Stir for 12 hours at room temperature.

• Quench & Extraction: Quench the reaction with saturated aqueous NaHCO3​ .

  • Validation: Vigorous gas evolution ( CO2​ ) confirms the neutralization of acetic acid and unreacted hydride.

• Purification: Extract with DCM, dry over Na2​SO4​ , and concentrate. Purify via flash chromatography (DCM/MeOH).

Protocol C: C2-Ester Saponification and Amide Coupling

Objective: Link the modified core to target pharmacophores.

• Hydrolysis: Dissolve the C4-modified pyrrole ester (1.0 eq) in a 3:1:1 mixture of THF/MeOH/ H2​O . Add LiOH⋅H2​O (3.0 eq) and stir at 40°C for 6 hours.

  • Validation: Monitor by LC-MS. The ester peak must completely convert to the free acid ( M−14 ).

• Acidification: Acidify the mixture with 1M HCl to pH 3 to precipitate the carboxylic acid. Filter and dry under high vacuum.

• Activation: Dissolve the dry acid (1.0 eq) in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 15 minutes.

  • Validation: The solution will darken slightly, indicating the formation of the active HOAt ester.

• Coupling: Add the target amine (1.2 eq) and stir for 4 hours. Dilute with water to precipitate the final amide. Verify the structure via 1H -NMR (appearance of the amide N-H proton at δ 8.0-8.5 ppm).

Quantitative Data Summary

Reaction Pathway	Target Motif	Key Reagents	Temp / Time	Typical Yield	In-Process Validation
Knoevenagel Condensation	Acrylates / Acrylonitriles	Active Methylene, Piperidine	60°C / 4h	75–90%	TLC ( Rf​ shift), E/Z ratio via NMR
Reductive Amination	Alkylamines (Solvent Pendants)	Amine, NaBH(OAc)3​ , AcOH	25°C / 12h	65–85%	IR (loss of C=O), LC-MS
Saponification & Coupling	Carboxamides (Hinge Binders)	LiOH; then HATU, DIPEA, Amine	40°C / 6h (Hydrolysis)	70–80%	LC-MS ( M−14 for acid), NMR (Amide N-H)

Visualizing Divergent Synthetic Pathways

Divergent synthetic workflows for orthogonal functionalization of the 1,2,4-trisubstituted pyrrole.

References

• Preparation of 5-unsubstituted 4-formylpyrrole-2-carboxylates and conversion to cycloalkano-oligopyrroles. RSC Publishing.
• Small molecule histone methyltransferase SUV39H1 inhibitor and uses thereof (US10577371B2). Google Patents.
• Synthesis and transformations of some 1,2,4-trisubstituted pyrroles. ARKAT USA.

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• 3. arkat-usa.org [arkat-usa.org]

Application Notes & Protocols: Advanced Paal-Knorr Synthesis of N-Substituted Pyrroles

Executive Summary

The Paal-Knorr synthesis remains a cornerstone of heterocyclic chemistry, providing a highly reliable and modular approach for the construction of substituted pyrroles[1]. Because the pyrrole ring is a privileged scaffold in medicinal chemistry—forming the core of blockbuster therapeutics like Atorvastatin, Sunitinib, and Ketorolac—mastering this transformation is essential for drug development professionals[2]. This application note provides an in-depth guide to the mechanistic principles, modern green catalyst selections, and validated, self-contained experimental protocols for synthesizing N-substituted pyrroles via the condensation of 1,4-dicarbonyl compounds with primary amines.

Mechanistic Insights & Causality in Experimental Design

Understanding the reaction mechanism is critical for troubleshooting and optimizing yields. As elucidated by Amarnath et al. in the 1990s, the Paal-Knorr pyrrole synthesis does not proceed via a simple enamine intermediate, but rather through a distinct hemiaminal pathway[3][4].

• Hemiaminal Formation: The reaction initiates with the nucleophilic attack of the primary amine on one of the carbonyl groups of the 1,4-diketone[1][5].

• Intramolecular Cyclization: The nitrogen atom of the resulting hemiaminal attacks the secondary carbonyl group. This ring-closing step forms a 2,5-dihydroxytetrahydropyrrole derivative and is widely considered the rate-determining step[4][6].

• Dehydration & Aromatization: Acid-catalyzed removal of two water molecules yields the thermodynamically stable aromatic pyrrole ring[4][5].

Causality in Reaction Conditions: The requirement for neutral to mildly acidic conditions is a strict boundary. If the pH drops below 3, the primary amine becomes fully protonated (forming an unreactive ammonium salt), which halts the nitrogen-based nucleophilic attack and inadvertently shifts the reaction pathway toward the Paal-Knorr furan synthesis via oxygen-mediated cyclization[3].

Mechanistic pathway of the Paal-Knorr synthesis of N-substituted pyrroles.

Catalyst Selection & Green Chemistry Advancements

Historically, the Paal-Knorr synthesis relied on harsh Brønsted acids (e.g., p-toluenesulfonic acid) and prolonged refluxing[3][7]. Modern pharmaceutical development prioritizes milder, greener alternatives that tolerate sensitive functional groups and improve atom economy:

• Cerium (IV) Ammonium Nitrate (CAN): Acts as an exceptional, mild Lewis acid catalyst. It promotes the reaction at room temperature within 15 minutes, avoiding the thermal degradation of sensitive substrates[8].

• Aqueous Media & β-Cyclodextrin: Enables the reaction entirely in water. The hydrophobic cavity of β-cyclodextrin encapsulates the organic substrates, accelerating the condensation while allowing the catalyst to be easily recovered and reused[9].

• HFIP (1,1,1,3,3,3-Hexafluoroisopropanol): Used as an additive-free solvent and reaction promoter. Its strong hydrogen-bond donating ability activates the carbonyl groups of poorly soluble 1,4-diketones, making it ideal for synthesizing sterically hindered tetra- and penta-substituted pyrroles[10].

Quantitative Data: Comparison of Reaction Conditions

Catalyst / Promoter	Solvent	Temperature	Reaction Time	Average Yield	Key Advantage
None (Classical)	Toluene / Acetic Acid	Reflux (110°C)	12 - 24 h	60 - 75%	Standard baseline, highly accessible reagents.
CAN (5 mol%)	Methanol	Room Temp (25°C)	10 - 20 min	85 - 95%	Extremely fast, mild conditions, high functional group tolerance[8].
β-Cyclodextrin (10 mol%)	Water	60°C	24 h	70 - 88%	Green solvent, recyclable catalyst, supports diamines[9].
HFIP	HFIP (Solvent)	70°C	2 - 12 h	75 - 92%	Solubilizes complex diketones, additive-free, scalable[10].

Industrial Application: The Atorvastatin Pyrrole Core

The synthesis of Atorvastatin—a blockbuster lipid-lowering medication—relies on a highly convergent Paal-Knorr condensation to construct its central pentasubstituted pyrrole core[2][11]. The industrial process couples a complex, sterically hindered 1,4-diketone with a chiral primary amine (the side chain)[12]. Because of the extreme steric bulk, this specific transformation requires azeotropic water removal and specialized acid catalysis (e.g., pivalic acid) to drive the equilibrium toward the pyrrole product without cleaving sensitive protecting groups[2].

Standard laboratory and industrial workflow for the Paal-Knorr synthesis.

Validated Experimental Protocols

Protocol A: Mild CAN-Catalyzed Synthesis of N-Substituted Pyrroles (Lab Scale)

This protocol is optimized for rapid, room-temperature synthesis of pyrroles utilizing Cerium (IV) Ammonium Nitrate (CAN)[8].

Materials:

• Primary Amine (e.g., Aniline): 10.0 mmol

• 1,4-Dicarbonyl Compound (e.g., Hexane-2,5-dione): 10.0 mmol

• Cerium (IV) Ammonium Nitrate (CAN): 0.5 mmol (5 mol%)

• Methanol (Analytical Grade): 5.0 mL

• Ethyl Acetate and Brine (for workup)

Step-by-Step Procedure:

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve the primary amine (10.0 mmol) and the 1,4-dicarbonyl compound (10.0 mmol) in methanol (5.0 mL) at room temperature.

• Catalysis: Add CAN (0.5 mmol) in one portion to the stirring solution. Causality Note: CAN acts as a mild Lewis acid, activating the carbonyl oxygen to facilitate the nucleophilic attack without lowering the pH enough to protonate the primary amine.

• Incubation: Stir the mixture at room temperature for 15 minutes. Monitor the reaction progress via Thin-Layer Chromatography (TLC) using a hexane/ethyl acetate eluent.

• Concentration: Upon completion, remove the methanol under reduced pressure using a rotary evaporator.

• Extraction: Redissolve the crude residue in ethyl acetate (30 mL). Wash the organic layer sequentially with distilled water (15 mL) and brine (15 mL).

• Drying & Purification: Dry the organic layer over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate in vacuo. The resulting crude product is typically of high purity but can be further purified by recrystallization or flash column chromatography if required.

Protocol B: Industrial-Scale Paal-Knorr Condensation for Atorvastatin Intermediate

This protocol describes the synthesis of the protected Atorvastatin acetonide ester intermediate, demonstrating the handling of highly sterically hindered substrates[2][12].

Materials:

• 1,1-dimethyl-(4R-cis)-6-(2-aminoethyl)-2,2-dimethyl-1,3-dioxane-4-acetate (Amine Side Chain): 5.0 g (18.3 mmol)

• Atorvastatin Diketone Precursor: 8.32 g (1.09 equiv)

• Pivalic Acid: 1.15 g (0.7 equiv)

• n-Butylamine: 1.47 g (0.7 equiv)

• Toluene / Heptane (Solvent Mixture)

Step-by-Step Procedure:

• Preparation: To a multi-neck reaction vessel equipped with a mechanical stirrer, nitrogen inlet, and a Dean-Stark trap, add the amine side chain (5.0 g) and toluene (13 g).

• Substrate Addition: Add the diketone precursor (8.32 g) to the solution and warm the mixture to 50°C under a continuous nitrogen sweep.

• Catalyst System Addition: Add pivalic acid (1.15 g) followed by n-butylamine (1.47 g). Causality Note: Pivalic acid is a bulky, mild Brønsted acid. It provides the necessary protons to catalyze the dehydration step without causing the premature cleavage of the acid-sensitive acetonide protecting group on the amine side chain. The addition of n-butylamine buffers the system to maintain optimal pH.

• Azeotropic Reflux: Heat the resulting suspension to reflux. Continuously remove the generated water azeotropically via the Dean-Stark trap. Causality Note: Because the formation of a pentasubstituted pyrrole is thermodynamically challenging due to steric clash, Le Chatelier's principle must be exploited. Removing water physically drives the equilibrium toward the final pyrrole product.

• Monitoring & Isolation: Monitor the reaction via HPLC. Once the diketone precursor is consumed (typically 24-48 hours), cool the mixture, quench with aqueous sodium bicarbonate, extract the organic layer, and crystallize the intermediate from a heptane/ethyl acetate mixture.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
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Application Note: Vilsmeier-Haack Formylation of Pyrrole Carboxylates

Executive Summary

The Vilsmeier-Haack formylation is a cornerstone transformation in heterocyclic chemistry, enabling the direct introduction of a formyl group (-CHO) onto electron-rich aromatic rings. For drug development professionals and synthetic chemists working on porphyrinoids, kinase inhibitors, and advanced pharmaceuticals, the formylation of pyrrole carboxylates is a critical C-C bond-forming step. This application note details the mechanistic rationale, regioselectivity rules, and a self-validating protocol for the Vilsmeier-Haack formylation of pyrrole carboxylates, bridging the gap between theoretical mechanisms and benchtop execution.

Mechanistic Insights and Regioselectivity

The Vilsmeier-Haack reaction utilizes a highly reactive chloroiminium ion (the Vilsmeier reagent), generated in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃)[1].

Unlike unsubstituted pyrrole, which is highly electron-rich and undergoes formylation almost exclusively at the C-2 or C-5 ( α ) positions under mild conditions[2][3], pyrrole carboxylates present a unique electronic environment. The electron-withdrawing carboxylate group deactivates the ring, requiring optimized stoichiometry and thermal control.

• Regioselectivity Causality: The position of the carboxylate group dictates the site of electrophilic attack. If a carboxylate group is at the C-2 position, the C-5 position remains the most nucleophilic due to resonance stabilization of the Wheland intermediate, directing the incoming formyl group to C-5. If the C-5 position is sterically hindered or blocked, formylation will be forced to the less reactive C-4 position. Steric hindrance from bulky ester groups (e.g., tert-butyl or benzyl carboxylates) further reinforces this regiocontrol, often resulting in highly selective C-5 formylation.

Regioselectivity logic for formylation based on the position of the carboxylate group.

Experimental Design & Causality

Designing a robust protocol requires understanding the "why" behind each reagent and condition:

• Reagent Selection: POCl₃ is preferred over oxalyl chloride for pyrrole carboxylates because it provides a stable, predictable exotherm during the Vilsmeier reagent formation, minimizing the risk of substrate decomposition[1].

• Solvent Choice: Anhydrous 1,2-dichloroethane (DCE) or dichloromethane (DCM) are optimal. They maintain the solubility of the polar pyrrole carboxylate while preventing premature hydrolysis of the moisture-sensitive Vilsmeier reagent[4].

• Temperature Control: The formation of the Vilsmeier reagent is highly exothermic. Maintaining the temperature between 0 °C and 10 °C prevents the degradation of the chloroiminium salt. Because the carboxylate group deactivates the pyrrole ring, the subsequent C-C bond-forming step often requires heating (40–60 °C) to drive the reaction to completion[2].

Workflow and intermediate progression of the Vilsmeier-Haack formylation.

Self-Validating Protocol: Formylation of Pyrrole Carboxylates

Note: This protocol uses Ethyl 2,4-dimethyl-1H-pyrrole-3-carboxylate as a model substrate but is highly adaptable to other substituted pyrrole carboxylates.

Materials Required

• Ethyl 2,4-dimethyl-1H-pyrrole-3-carboxylate (1.0 equiv)

• N,N-Dimethylformamide (DMF) (Anhydrous, 3.0 equiv)

• Phosphorus oxychloride (POCl₃) (1.2 equiv)

• Anhydrous 1,2-Dichloroethane (DCE)

• Aqueous Sodium Acetate (NaOAc) or 10% Sodium Carbonate (Na₂CO₃)

Step-by-Step Methodology

Step 1: Vilsmeier Reagent Formation

• In a flame-dried, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, add anhydrous DMF (3.0 equiv) and cool to 0 °C using an ice bath.

• Add POCl₃ (1.2 equiv) dropwise via a syringe over 15 minutes.

• Causality & Validation: The slow addition controls the exothermic reaction. A successful formation is visually validated by the mixture turning into a pale yellow, viscous solution (the chloroiminium salt)[2]. Stir for an additional 30 minutes at 0 °C.

Step 2: Electrophilic Aromatic Substitution 4. Dissolve the pyrrole carboxylate (1.0 equiv) in a minimal amount of anhydrous DCE. 5. Add this solution dropwise to the freshly prepared Vilsmeier reagent at 0 °C to prevent polymerization[4]. 6. Remove the ice bath, allow the mixture to reach room temperature, and then heat to 50 °C for 2–4 hours. 7. Causality & Validation: Heating is required to overcome the deactivating effect of the carboxylate group. Monitor the reaction progress via Thin-Layer Chromatography (TLC) using Hexane/EtOAc (7:3). The disappearance of the starting material and the appearance of a lower-Rf UV-active spot confirms the formation of the iminium intermediate[2].

Step 3: Hydrolysis and Work-up 8. Cool the reaction mixture back to 0 °C. 9. Slowly quench the reaction by adding a saturated aqueous solution of NaOAc or 10% Na₂CO₃ until the aqueous layer reaches a pH of 7–8. 10. Stir vigorously for 1 hour at room temperature. 11. Causality & Validation: The basic aqueous quench hydrolyzes the iminium salt into the final aldehyde. Maintaining a neutral to slightly basic pH is critical; acidic conditions will leave the product trapped as the water-soluble iminium salt, drastically reducing the isolated yield[1][3].

Step 4: Isolation 12. Extract the aqueous layer with DCM (3 × 20 mL). 13. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. 14. Purify the crude product via recrystallization (e.g., from ethanol/water) or silica gel column chromatography.

Quantitative Data: Substrate Scope and Yields

The deactivating nature of the carboxylate group heavily influences the overall yield. Below is a comparative summary of typical yields for various pyrrole carboxylates under optimized Vilsmeier-Haack conditions.

Pyrrole Substrate	Directing Group Position	Major Formylation Site	Typical Isolated Yield
Ethyl 2,4-dimethyl-1H-pyrrole-3-carboxylate	C-3	C-5	85 - 90%
Methyl 1H-pyrrole-2-carboxylate	C-2	C-5 (minor C-4)	65 - 70%
Benzyl 3-(2-methoxycarbonylethyl)-4-methoxycarbonylmethyl-pyrrole-2-carboxylate	C-2	C-5	75 - 80%
Diethyl 1H-pyrrole-2,4-dicarboxylate	C-2, C-4	C-5	< 40% (Highly deactivated)

Table 1: Comparative yields of pyrrole carboxylate formylation demonstrating the impact of substrate electronics and sterics.

References

• "Vilsmeier-Haack Reaction", Master Organic Chemistry. Available at:[Link]

• "Vilsmeier-Haack Reaction", Chemistry Steps. Available at:[Link]

• "Chemistry and Properties - TARGETS IN HETEROCYCLIC SYSTEMS", Società Chimica Italiana. Available at:[Link]

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• 3. One moment, please... [chemistrysteps.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Notes & Protocols: Synthesis of Novel Anti-Inflammatory Agents Using Pyrrole Intermediates

Abstract

The pyrrole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous biologically active compounds, including a significant class of Non-Steroidal Anti-Inflammatory Drugs (NSAIDs).[1][2] Its electronic properties and structural versatility make it an ideal template for designing agents that target key inflammatory pathways.[3] This guide provides an in-depth exploration of the synthesis of pyrrole-based anti-inflammatory agents, focusing on their mechanism of action as cyclooxygenase (COX) inhibitors. We present the scientific rationale for key synthetic strategies, followed by detailed, field-proven laboratory protocols for the synthesis and characterization of both classic and novel pyrrole derivatives. These protocols are designed to be self-validating, incorporating rigorous analytical checkpoints to ensure the integrity of the synthesized compounds.

Introduction: The Pyrrole Scaffold in Anti-Inflammatory Drug Design

Inflammation is a critical physiological response, but its chronic dysregulation leads to various pathologies. A primary therapeutic strategy involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for converting arachidonic acid into pro-inflammatory prostaglandins.[4][5] The discovery of two COX isoforms, the constitutive COX-1 (involved in homeostatic functions like gastric protection) and the inducible COX-2 (upregulated at sites of inflammation), revolutionized the field.[6][7]

Pyrrole-containing NSAIDs, such as Tolmetin and Ketorolac, are well-established non-selective COX inhibitors.[4][7][8] The pyrrole ring system serves as a "privileged scaffold," meaning it can interact with multiple biological targets with high affinity.[9][1] Modern drug design efforts focus on creating derivatives with enhanced selectivity for the COX-2 enzyme to minimize the gastrointestinal side effects associated with COX-1 inhibition.[6][10][11] This document provides the chemical foundation and practical methodologies for synthesizing such agents, from foundational structures to advanced, selectively targeted molecules.

Mechanism of Action: COX Inhibition

The core therapeutic action of pyrrole-based NSAIDs is the blockade of the cyclooxygenase active site. By competitively inhibiting this enzyme, they prevent the synthesis of prostaglandins, thereby reducing inflammation, pain, and fever.[2][12][13] The development of selective COX-2 inhibitors is driven by subtle structural differences between the two isoenzymes; the COX-2 active site is slightly larger, allowing bulkier molecules to bind preferentially.[11]

Caption: General mechanism of pyrrole-based NSAIDs.

Core Synthetic Strategies for the Pyrrole Ring

The construction of the pyrrole core is the critical first step. Several named reactions have become standards in the field due to their reliability and tolerance for a wide range of functional groups.

The Paal-Knorr Synthesis

This is arguably the most straightforward and widely used method for preparing substituted pyrroles.[3][14]

• Causality & Rationale: The Paal-Knorr synthesis involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia.[15][16] The reaction proceeds via the formation of a hemiaminal, followed by cyclization and dehydration to yield the aromatic pyrrole ring. Its robustness and the commercial availability of diverse 1,4-dicarbonyls and amines make it a highly versatile choice for generating libraries of analogues. The reaction is often catalyzed by a weak acid, which protonates a carbonyl oxygen, activating it for nucleophilic attack by the amine.[16]

Caption: The Paal-Knorr condensation reaction.

The Hantzsch Synthesis

The Hantzsch synthesis is a multi-component reaction that provides access to highly functionalized pyrroles.[17]

• Causality & Rationale: This method involves the reaction of a β-ketoester, an α-haloketone, and ammonia or a primary amine.[15][17] The reaction sequence involves the formation of an enamine from the β-ketoester and amine, which then acts as a nucleophile, attacking the α-haloketone. Subsequent cyclization and dehydration afford the final pyrrole product. This approach is particularly valuable for creating pyrroles with specific ester and alkyl/aryl substitutions, which are common features in anti-inflammatory drug candidates.

The Knorr Synthesis

The Knorr synthesis is another classic method, particularly useful for constructing pyrroles with electron-withdrawing groups.

• Causality & Rationale: This synthesis involves the condensation of an α-amino ketone with a compound containing an activated methylene group, such as a β-ketoester.[14][15] The initial step is the condensation between the amine and one of the carbonyl groups, followed by cyclization and aromatization. The choice of starting materials directly dictates the substitution pattern on the final pyrrole ring, offering precise control over the final molecular architecture.

Application Protocol 1: Paal-Knorr Synthesis of a 1,5-Diphenyl-2-methyl-1H-pyrrole-3-carboxylic Acid Analogue

This protocol details a representative Paal-Knorr synthesis to create a pyrrole core, which can be a precursor for various anti-inflammatory agents.

Principle

This protocol utilizes the Paal-Knorr condensation to synthesize a tetra-substituted pyrrole. The choice of a 1,4-dicarbonyl precursor and a primary amine dictates the final substitution pattern. Subsequent hydrolysis of an ester group yields the carboxylic acid moiety, a common pharmacophore in NSAIDs that often interacts with arginine residues in the COX active site.

Materials and Reagents

• Ethyl 2-methyl-4-oxo-4-phenylbutanoate (1,4-dicarbonyl precursor)

• Aniline (Primary amine)

• Glacial Acetic Acid (Catalyst and Solvent)

• Ethanol (Recrystallization solvent)

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl)

• Standard laboratory glassware, heating mantle, magnetic stirrer, and reflux condenser

• Rotary evaporator

• TLC plates (silica gel) and developing chamber

• Melting point apparatus

Experimental Workflow

Caption: Workflow for the synthesis of a pyrrole carboxylic acid.

Step-by-Step Procedure

Step 1: Synthesis of Ethyl 1,5-diphenyl-2-methyl-1H-pyrrole-3-carboxylate

• To a 100 mL round-bottom flask, add ethyl 2-methyl-4-oxo-4-phenylbutanoate (10 mmol), aniline (12 mmol), and glacial acetic acid (20 mL).

• Equip the flask with a reflux condenser and a magnetic stir bar.

• Heat the mixture to reflux (approx. 118°C) and maintain for 4 hours. Monitor the reaction progress using TLC (e.g., 3:1 Hexane:Ethyl Acetate).

• After completion, allow the reaction mixture to cool to room temperature.

• Slowly pour the dark solution into 100 mL of ice-cold water while stirring. A solid precipitate should form.

• Collect the crude product by vacuum filtration and wash thoroughly with water.

• Purify the crude solid by recrystallization from hot ethanol to yield the pure ester intermediate.

Step 2: Hydrolysis to 1,5-Diphenyl-2-methyl-1H-pyrrole-3-carboxylic Acid

• In a 100 mL round-bottom flask, dissolve the purified ester (5 mmol) in ethanol (25 mL).

• Add a solution of NaOH (15 mmol) in water (10 mL).

• Heat the mixture to reflux for 6-8 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Cool the mixture and reduce the volume by approximately half using a rotary evaporator to remove most of the ethanol.

• Cool the remaining aqueous solution in an ice bath and acidify to pH ~2 by the dropwise addition of 2M HCl. A precipitate will form.

• Collect the final product by vacuum filtration, wash with cold water, and dry under vacuum.

Self-Validation: Characterization

• ¹H NMR: Expect characteristic signals for the aromatic protons on the phenyl rings and the pyrrole ring proton. The methyl and carboxylic acid protons will also have distinct chemical shifts. The disappearance of the ethyl group signals (-CH2- and -CH3) from the ester confirms the hydrolysis.

• ¹³C NMR: The spectrum should show the correct number of carbon signals, including the distinct carbonyl carbon of the carboxylic acid (~165-175 ppm) and carbons of the aromatic rings and pyrrole core.

• Mass Spectrometry (ESI-MS): The spectrum should show a prominent molecular ion peak corresponding to the calculated mass of the final product ([M-H]⁻ or [M+H]⁺).[18] High-Resolution Mass Spectrometry (HRMS) can be used to confirm the elemental formula.[18]

• IR Spectroscopy: Look for a broad O-H stretch (~2500-3300 cm⁻¹) and a C=O stretch (~1700 cm⁻¹) characteristic of the carboxylic acid. The C=O stretch of the starting ester (~1730 cm⁻¹) should be absent.

Application Protocol 2: Synthesis of a Fused Pyrrolopyrimidine COX-2 Inhibitor

This protocol describes the synthesis of a more complex heterocyclic system designed for enhanced anti-inflammatory activity, inspired by contemporary medicinal chemistry approaches.[5][6][8]

Principle and Design Rationale

This synthesis builds upon a pre-formed pyrrole intermediate, specifically a 2-amino-3-cyanopyrrole.[8] This intermediate is highly versatile, allowing for the construction of fused ring systems like pyrrolopyrimidines. Fusing a pyrimidine ring to the pyrrole core can introduce additional hydrogen bond donors and acceptors and increase molecular complexity, potentially leading to higher affinity and selectivity for the COX-2 enzyme.[6]

Materials and Reagents

• 2-Amino-4-(4-chlorophenyl)-1-(pyridin-3-yl)-1H-pyrrole-3-carbonitrile (starting intermediate)

• Triethyl orthoformate

• Acetic anhydride

• Formamide

• Ethanol, Diethyl ether

• All necessary glassware for reflux and filtration

Step-by-Step Procedure

Step 1: Synthesis of Intermediate Ethoxymethyleneimino Pyrrole (13a,b in[8])

• In a 50 mL flask, suspend the starting 2-amino-3-cyanopyrrole intermediate (5 mmol).

• Add a mixture of triethyl orthoformate (10 mL) and acetic anhydride (10 mL).

• Reflux the mixture for 5-7 hours.

• Cool the reaction mixture and evaporate the solvent under reduced pressure.

• Triturate the residue with diethyl ether. The resulting solid is the ethoxymethyleneimino intermediate, which can be filtered and used directly in the next step.

Step 2: Cyclization to 4-Aminopyrrolopyrimidine (14a,b in[8])

• Reflux the intermediate from Step 1 (4 mmol) in formamide (15 mL) for 4 hours.

• After cooling, pour the reaction mixture into water.

• Collect the precipitated solid by vacuum filtration.

• Purify the product by recrystallization from a suitable solvent like ethanol or acetic acid to yield the final fused pyrrolopyrimidine.

Self-Validation: Characterization & Activity

• Characterization: The final product should be analyzed by ¹H NMR, ¹³C NMR, and MS to confirm its structure. The NMR spectra will be complex but should be consistent with the fused aromatic system. For example, the appearance of a new singlet for the pyrimidine C2-H and the disappearance of the ethoxy group signals would confirm the cyclization.

• In Vitro COX Inhibition Assay: To validate the biological rationale, the synthesized compound's ability to inhibit COX-1 and COX-2 should be assessed. This is typically done using commercially available fluorometric or colorimetric inhibitor screening kits.[10]

Table 1: Representative In Vitro COX Inhibition Data (Hypothetical)

Compound	COX-1 IC₅₀ (μM)	COX-2 IC₅₀ (μM)	Selectivity Index (SI = IC₅₀ COX-1 / IC₅₀ COX-2)
Synthesized Compound	15.2	0.25	60.8
Celecoxib (Reference)	>10	0.05	>200
Ketorolac (Reference)	0.02	0.90	0.02

This table illustrates how quantitative data from biological assays can validate the synthetic design. A high Selectivity Index (SI) indicates preference for COX-2 inhibition.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low reaction yield	Impure starting materials; incorrect pH for Paal-Knorr; insufficient reaction time.	Purify starting materials before use. For Paal-Knorr, ensure conditions are weakly acidic.[16] Monitor reaction to completion via TLC.
Overlapping ¹H NMR signals	Complex aromatic structure; similar chemical environments for protons.	Acquire spectrum on a higher field NMR (e.g., >500 MHz). Perform 2D NMR experiments (COSY, HSQC) to resolve couplings and C-H correlations.[18] Try a different deuterated solvent.[18]
No clear molecular ion in MS	Fragmentation of the molecule during ionization.	Use a soft ionization technique like Electrospray Ionization (ESI) to minimize fragmentation.[18]
Product purification difficulty	Product has similar polarity to byproducts or starting materials.	Optimize the mobile phase for column chromatography. Try a different recrystallization solvent or a combination of solvents.

Conclusion

The synthesis of anti-inflammatory agents using pyrrole intermediates is a dynamic and productive area of pharmaceutical research. Classic reactions like the Paal-Knorr synthesis provide reliable access to the core scaffold, while modern multi-step sequences allow for the construction of complex, fused-ring systems designed for enhanced selectivity and potency. The protocols detailed herein offer a practical framework for researchers, emphasizing a logical, causality-driven approach to synthesis and the critical importance of rigorous analytical characterization to ensure the production of high-quality, validated compounds ready for biological evaluation.

References

• Design and Evaluation of Synthesized Pyrrole Derivatives as Dual COX-1 and COX-2 Inhibitors Using FB-QSAR Approach. (2023). ACS Omega. Available at: [Link]

• Design and Evaluation of Synthesized Pyrrole Derivatives as Dual COX-1 and COX-2 Inhibitors Using FB-QSAR Approach. (2023). National Center for Biotechnology Information. Available at: [Link]

• Sarg, M., Koraa, M., Bayoumi, A., & Gilil, S. (2015). Synthesis of Pyrroles and Condensed Pyrroles as Anti-Inflammatory Agents with Multiple Activities and Their Molecular Docking Study. Open Journal of Medicinal Chemistry, 5, 49-96. Available at: [Link]

• A Critical Review on Advances in the Multicomponent Synthesis of Pyrroles. (2018). Arkivoc. Available at: [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrrole. (n.d.). Pharmaguideline. Available at: [Link]

• DESIGN AND SYNTHESIS OF SUBSTITUTED PYRROLE DERIVATIVES AS COX-2 INHIBITORS. (2010). International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• Kaur R, Rani V, Abbot V, et al. (2017). Recent synthetic and medicinal perspectives of pyrroles: An overview. J Pharm Chem Chem Sci, 1(1), 17-32. Available at: [Link]

• Pyrroles as important pharmacological agents. (n.d.). ResearchGate. Available at: [Link]

• The Pyrrole Moiety as a Template for COX-1/COX-2 Inhibitors. (2000). PubMed. Available at: [Link]

• Pyrrole derivatives: Significance and symbolism. (2025). Wisdom Library. Available at: [Link]

• Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. (2024). MDPI. Available at: [Link]

• Bhardwaj, V., Gumber, D., Abbot, V., Dhiman, S., & Singh, P. (2015). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. RSC Advances, 5(21), 15852-15876. Available at: [Link]

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The Pivotal Role of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate in Modern Agrochemical Synthesis

The relentless pursuit of novel, effective, and environmentally benign agrochemicals has led to the exploration of diverse heterocyclic scaffolds. Among these, the pyrrole nucleus stands out for its presence in numerous bioactive natural products and synthetic pesticides.[1][2] This application note delves into the synthesis and utility of a key building block, Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate , a versatile intermediate that paves the way for the creation of advanced fungicidal agents. Its strategic substitution pattern offers multiple reaction sites for the construction of complex molecular architectures tailored for high efficacy and target specificity.[3][4]

Introduction: The Significance of Pyrrole-Based Fungicides

Pyrrole-containing compounds have established a significant foothold in the agrochemical industry, particularly as fungicides.[5] The phenylpyrroles, for instance, are a well-known class of fungicides that disrupt the osmotic signal transduction pathway in fungi.[2] The inherent bioactivity of the pyrrole ring, coupled with the ability to introduce diverse functional groups, makes it a privileged structure in the design of new crop protection agents. The title compound, with its ester, formyl, and N-ethyl functionalities, is a prime example of a strategically designed intermediate for the synthesis of next-generation pyrrole-based agrochemicals.[6][7]

Synthesis of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate: A Step-by-Step Protocol

The construction of the target pyrrole intermediate is typically achieved through a multi-step sequence, often culminating in a regioselective formylation reaction. The Vilsmeier-Haack reaction is a classic and highly effective method for introducing a formyl group onto electron-rich heterocyclic systems like pyrroles.[8][9][10]

Experimental Protocol: Vilsmeier-Haack Formylation

This protocol outlines the formylation of a suitable pyrrole precursor to yield Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate. The choice of a sterically unhindered precursor is crucial for achieving formylation at the desired C4 position.[11][12]

Materials:

• Methyl 1-ethyl-1H-pyrrole-2-carboxylate

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware for inert atmosphere reactions

• Magnetic stirrer

• Ice bath

• Rotary evaporator

Procedure:

• Vilsmeier Reagent Formation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (1.2 equivalents). Cool the flask to 0 °C in an ice bath.[8]

• Slowly add phosphorus oxychloride (POCl₃) (1.1 equivalents) dropwise to the cooled DMF, maintaining the temperature below 10 °C.

• After the addition is complete, stir the mixture at 0 °C for an additional 30 minutes to ensure the complete formation of the Vilsmeier reagent.[8]

• Reaction with Pyrrole Precursor: Dissolve Methyl 1-ethyl-1H-pyrrole-2-carboxylate (1.0 equivalent) in anhydrous dichloromethane (DCM).

• Add the solution of the pyrrole precursor dropwise to the freshly prepared Vilsmeier reagent at 0 °C.

• Reaction Progression and Work-up: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Carefully quench the reaction by pouring the mixture into a beaker of ice-cold saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate.

Application in Agrochemical Synthesis: A Gateway to Novel Fungicides

The strategic placement of the formyl and ester groups on the pyrrole ring of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate opens up a plethora of synthetic possibilities for the creation of novel fungicides.[13] The aldehyde can undergo various transformations such as oxidation, reduction, or condensation reactions, while the ester can be hydrolyzed and converted to an amide, a common toxophore in many fungicides.[6]

Synthetic Workflow Example: From Intermediate to a Hypothetical Fungicide

The following workflow illustrates how Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate can be utilized to synthesize a hypothetical fungicidal compound.

Caption: Synthetic pathway from the key intermediate to a potential agrochemical.

Detailed Protocol: Synthesis of a Pyrrole-based Carboxamide Fungicide (Hypothetical)

This protocol details the conversion of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate to a hypothetical pyrrole-based carboxamide fungicide, a class of compounds known to act as succinate dehydrogenase inhibitors (SDHIs).[6]

Step 1: Wittig Reaction

• To a suspension of a suitable benzyltriphenylphosphonium salt (1.1 equivalents) in anhydrous THF, add a strong base such as n-butyllithium at 0 °C to generate the corresponding ylide.

• Add a solution of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate (1.0 equivalent) in THF to the ylide solution and stir at room temperature until the reaction is complete.

• Quench the reaction with water and extract the product with ethyl acetate.

• Purify the resulting vinylpyrrole derivative by column chromatography.

Step 2: Ester Hydrolysis

• Dissolve the vinylpyrrole derivative from Step 1 in a mixture of THF and water.

• Add an excess of lithium hydroxide and stir the mixture at room temperature until the ester is completely hydrolyzed.

• Acidify the reaction mixture with dilute HCl and extract the carboxylic acid product with ethyl acetate.

Step 3: Amide Coupling

• To a solution of the carboxylic acid from Step 2 (1.0 equivalent) in an anhydrous aprotic solvent like DCM, add a coupling agent such as HATU (1.1 equivalents) and a base like diisopropylethylamine (DIPEA) (2.0 equivalents).

• Add the desired substituted aniline (1.1 equivalents) to the reaction mixture.

• Stir at room temperature until the reaction is complete.

• Wash the reaction mixture with dilute acid, saturated sodium bicarbonate, and brine.

• Dry the organic layer and concentrate to obtain the crude product.

• Purify the final fungicidal compound by recrystallization or column chromatography.

Quantitative Data Summary

Compound	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate	C₉H₁₁NO₃	181.19	Not available
Methyl 4-formyl-1H-pyrrole-2-carboxylate	C₇H₇NO₃	153.14	40611-79-8[14]
Ethyl 4-formyl-1H-pyrrole-2-carboxylate	C₈H₉NO₃	167.16	7126-57-0[15]
1-Ethyl-1H-pyrrole-2-carboxaldehyde	C₇H₉NO	123.15	2167-14-8[16]

Conclusion

Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate is a highly valuable and versatile intermediate in the synthesis of modern agrochemicals. Its strategic functionalization allows for the efficient construction of complex pyrrole-based fungicides with potentially enhanced biological activity. The synthetic protocols outlined in this application note provide a robust framework for researchers and scientists in the field of drug development and crop protection to explore the vast chemical space accessible from this key building block. The continued investigation into the derivatization of this and similar pyrrole intermediates will undoubtedly lead to the discovery of novel and more effective solutions for global food security.

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Application Notes & Protocols: Purification of Substituted Pyrrole-2-Carboxylates

Abstract: Substituted pyrrole-2-carboxylates are pivotal structural motifs in medicinal chemistry, natural product synthesis, and materials science. Their synthesis, however, often yields complex mixtures containing unreacted starting materials, isomers, and degradation products. The efficacy and safety of the final compounds are critically dependent on their purity. This guide provides a comprehensive overview of robust purification techniques, emphasizing the rationale behind procedural choices to empower researchers in developing effective and reproducible purification strategies. We will cover fundamental workup procedures, advanced chromatographic methods, and essential purity validation techniques.

The Purification Challenge: Understanding the Substrate

Pyrrole rings are electron-rich and can be susceptible to oxidation and polymerization, especially when exposed to air, light, or acidic conditions[1]. The substituents on the pyrrole ring and the nature of the carboxylate ester dramatically influence the molecule's polarity, solubility, and stability. A successful purification strategy begins with an assessment of the target molecule's properties and the likely impurities.

Common Impurities Encountered:

• Unreacted Starting Materials: Including residual pyrrole, aldehydes, or ketones used in synthesis[2][3].

• Oxidation Products: Can lead to the formation of colored impurities like pyrrolinones or maleimides[1].

• Polymerization Products: Often appear as dark, insoluble, or high-molecular-weight resinous materials, catalyzed by acid or light[1].

• Isomeric Byproducts: Arising from non-selective reactions during synthesis.

• Residual Solvents and Reagents: Catalysts, bases, or acids used in the reaction.

Foundational Purification: Liquid-Liquid Extraction

Before proceeding to more refined techniques, an initial workup using liquid-liquid extraction is crucial for removing the bulk of ionic impurities. This step simplifies subsequent chromatographic or crystallization procedures.

Causality: The choice of aqueous wash is dictated by the nature of the impurities. An acidic wash protonates and extracts basic impurities (like residual amines or unreacted pyrrole), while a basic wash deprotonates and removes acidic impurities (like carboxylic acid byproducts).

Protocol 1: General Extractive Workup

• Dissolution: Dissolve the crude reaction mixture in an appropriate water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Acid Wash (Optional): Transfer the organic solution to a separatory funnel and wash with a dilute acid solution (e.g., 1 M HCl) to remove basic impurities. Separate the aqueous layer[2].

• Base Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid and remove acidic byproducts. Observe for any effervescence, which indicates acid neutralization[4].

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This step helps to break up emulsions and removes the majority of dissolved water from the organic phase.

• Drying: Dry the separated organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Concentration: Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to yield the crude product, now ready for further purification.

The Workhorse Technique: Column Chromatography

Column chromatography is the most versatile and widely used method for purifying substituted pyrrole-2-carboxylates[2]. The choice of stationary and mobile phases is critical for achieving good separation.

Expertise in Action: For most substituted pyrrole-2-carboxylates, which are of intermediate polarity, normal-phase chromatography using silica gel is highly effective. The mobile phase, typically a mixture of a non-polar solvent (e.g., hexanes, cyclohexane) and a more polar solvent (e.g., ethyl acetate, dichloromethane), is chosen to achieve a target retention factor (Rƒ) of ~0.3 for the desired compound on a TLC plate, as this generally provides optimal separation on a column.

Protocol 2: Flash Column Chromatography (Silica Gel)

• Column Packing: Prepare a glass column with silica gel, packing it as a slurry in the initial, non-polar eluent.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the mobile phase and carefully pipette it onto the top of the silica bed.

  • Dry Loading (Recommended): Adsorb the crude product onto a small amount of silica gel by dissolving it in a suitable solvent, adding the silica, and evaporating the solvent. Carefully add the resulting free-flowing powder to the top of the column. This method often results in sharper bands and better separation.

• Elution: Begin elution with a non-polar solvent system (e.g., 95:5 hexane:ethyl acetate) and gradually increase the polarity (gradient elution) based on TLC analysis. This allows non-polar impurities to elute first, followed by the product, and finally the more polar impurities.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Table 1: Example Eluent Systems for Column Chromatography

Compound Type	Stationary Phase	Eluent System (v/v)	Reference
Ethyl 3,5-disubstituted-pyrrole-2-carboxylates	Silica Gel	Cyclohexane / Ethyl Acetate (8:1 to 3:1)	[5]
N-substituted diketopyrrolopyrrole derivatives	Silica Gel	Dichloromethane (CH₂Cl₂)	[6]
4-Aminopyrrole-2-carboxylates	Silica Gel	Benzene	[7]

| General Pyrrole Derivatives | Silica Gel | Hexane / Ethyl Acetate |[2] |

Workflow for Selecting a Purification Strategy

Caption: Decision tree for selecting a suitable purification technique.

Purification by Crystallization

For solid compounds, recrystallization can be a highly effective and scalable method to achieve high purity. The key is to find a solvent or solvent system in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures, while impurities are either very soluble or insoluble at all temperatures.

Protocol 3: Recrystallization

• Solvent Selection: Test the solubility of the crude solid in various solvents to find a suitable one. Common choices include ethanol, methanol, ethyl acetate, hexanes, or mixtures thereof.

• Dissolution: Place the crude solid in a flask and add the minimum amount of hot solvent required to fully dissolve it.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel.

• Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Specialized Purification Techniques

Distillation / Sublimation

For thermally stable, volatile, or low-melting pyrrole-2-carboxylates, vacuum distillation or sublimation can be an excellent method to remove non-volatile impurities such as polymers or salts[1][2]. This technique is particularly useful for removing baseline material that is difficult to separate by chromatography.

Preparative HPLC and MPLC

For challenging separations (e.g., diastereomers, regioisomers) or when very high purity (>99.5%) is required, preparative High-Performance Liquid Chromatography (HPLC) or Medium Pressure Liquid Chromatography (MPLC) are the methods of choice[2][8]. Reversed-phase (e.g., C18) columns are often used with polar mobile phases like acetonitrile/water or methanol/water[2][8].

The Mandate for Purity Validation

A purification procedure is only complete once the purity of the final compound has been rigorously verified. A combination of analytical techniques should be used to confirm both identity and purity.

Trustworthiness through Validation: Relying on a single technique is insufficient. For instance, a single peak in a chromatogram does not rule out co-eluting impurities. Combining chromatographic data with spectroscopic data provides a much higher degree of confidence.

Workflow for Purity and Structural Validation

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Comprehensive Analytical Characterization of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate

Executive Summary & Chemical Context

Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate (CAS: 1642565-49-8)[1] is a highly functionalized heterocyclic building block. Pyrrole-2-carboxylate derivatives are recognized as privileged pharmacophores, frequently utilized in the design of critical therapeutics, including anti-tubercular agents targeting the Mycobacterial Membrane Protein Large 3 (MmpL3)[2].

The presence of three distinct functional handles—an N-ethyl group, a C2 methyl ester, and a C4 formyl group—makes this molecule synthetically versatile but analytically demanding. The primary analytical challenge lies in regiochemical verification . Electrophilic aromatic substitution (e.g., Vilsmeier-Haack formylation) of N-alkylated pyrrole-2-carboxylates can yield complex mixtures of 4-formyl and 5-formyl positional isomers.

As a Senior Application Scientist, I mandate a self-validating analytical strategy . We cannot rely on a single technique to confirm molecular identity. Instead, we cross-examine the molecule using orthogonal methods: Ultra-High-Performance Liquid Chromatography (UHPLC) for isomeric separation, High-Resolution Mass Spectrometry (HRMS) for exact mass confirmation[3], Nuclear Magnetic Resonance (NMR) for spatial connectivity[4], and Fourier-Transform Infrared Spectroscopy (FTIR) for vibrational fingerprinting.

Physicochemical Properties & Target Profile

Before initiating any analytical workflow, establishing the theoretical quantitative parameters is essential for calibrating instrumentation and setting detection tolerances.

Table 1: Physicochemical and Exact Mass Parameters

Parameter	Value	Analytical Relevance
Chemical Name	Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate	Target analyte
CAS Registry Number	1642565-49-8	Database cross-referencing[1]
Molecular Formula	C9H11NO3	Isotope pattern simulation
Molecular Weight	181.19 g/mol	Nominal mass targeting
Monoisotopic Exact Mass	181.0739 Da	HRMS calibration target
[M+H]+ (Theoretical)	182.0812 m/z	ESI+ Precursor Ion[3]

Analytical Workflow & Logic

The following diagram illustrates the interconnected, self-validating workflow required to certify the purity and structure of this pyrrole derivative.

Fig 1. Orthogonal analytical workflow for comprehensive characterization.

Experimental Protocols

Protocol 1: Regioisomeric Purity Profiling via UHPLC-PDA

Causality & Logic: The 4-formyl and 5-formyl regioisomers possess nearly identical polarities, causing them to co-elute on standard HPLC systems. We utilize a sub-2-µm superficially porous particle (SPP) C18 column to maximize theoretical plates and ensure baseline resolution. The Photodiode Array (PDA) detector is critical: the extended conjugation in the 5-formyl isomer (where the formyl group is adjacent to the ester-bearing C2) results in a distinct UV bathochromic shift compared to the 4-formyl isomer.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the sample to a final concentration of 1.0 mg/mL in Acetonitrile:Water (50:50, v/v). Filter through a 0.22 µm PTFE syringe filter.

• Column Selection: SPP C18 (e.g., 2.1 x 100 mm, 1.7 µm particle size). Maintain column compartment at 40°C to reduce mobile phase viscosity.

• Mobile Phase:

  • Channel A: 0.1% Formic acid in LC-MS grade Water.

  • Channel B: 0.1% Formic acid in LC-MS grade Acetonitrile.

• Gradient Elution: 5% B hold for 1 min, ramp to 95% B over 9 mins, hold at 95% B for 2 mins. Flow rate: 0.4 mL/min.

• Detection: PDA scanning from 200–400 nm. Extract chromatograms at 254 nm (general aromatic absorption) and 280 nm (conjugated carbonyl absorption).

Protocol 2: Structural Elucidation via High-Resolution LC-MS/MS (Q-TOF)

Causality & Logic: While exact mass confirms the elemental composition, MS/MS fragmentation validates the functional groups[3]. Electrospray Ionization in positive mode (ESI+) is selected due to the high proton affinity of the pyrrole nitrogen and the two carbonyl oxygens.

Step-by-Step Methodology:

• Ionization Parameters: ESI positive mode. Capillary voltage: 3.5 kV. Desolvation temperature: 350°C.

• Precursor Targeting: Isolate the theoretical [M+H]+ ion at m/z 182.0812 (mass tolerance: 5 ppm).

• Collision-Induced Dissociation (CID): Ramp collision energy from 15 eV to 35 eV using Argon as the collision gas.

• Diagnostic Fragment Analysis:

  • Observe m/z 150.05: Indicates the loss of a methoxy radical (CH3O•) from the C2 ester.

  • Observe m/z 154.08: Indicates the loss of carbon monoxide (CO) from the C4 formyl group.

Protocol 3: Definitive Regiochemical Assignment via 1D/2D NMR

Causality & Logic: NMR spectroscopy remains the gold standard for the regiochemical assignment of pyrrole derivatives[4]. 1H NMR alone will show two aromatic protons. If they are doublets with a small coupling constant (J ~ 1.5–2.0 Hz), they are meta to each other (H3 and H5), supporting the 4-formyl structure[5]. However, to absolutely rule out the 5-formyl isomer, 1D NOESY is mandatory. Irradiating the N-ethyl methylene protons will show a strong Nuclear Overhauser Effect (NOE) to the adjacent pyrrole H5 proton.

Fig 2. Logic tree for NMR-based regiochemical elucidation of the pyrrole core.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of CDCl3 (ensure <0.01% water content).

• 1H NMR (500 MHz): Acquire a standard 1D spectrum. Assign the N-ethyl (triplet ~1.4 ppm, quartet ~4.4 ppm), methyl ester (singlet ~3.8 ppm), and formyl (singlet ~9.8 ppm) signals[5].

• 1D NOESY: Selectively irradiate the N-ethyl quartet (~4.4 ppm). Observe positive NOE enhancement at the H5 pyrrole proton (~7.4 ppm).

• 2D HMBC: Verify long-range 1H-13C couplings. The formyl proton should show 3J correlations to both C3 and C5.

Table 2: Diagnostic NMR Chemical Shifts (Expected)

Nucleus	Position	Multiplicity	Expected Shift (ppm)	Diagnostic Correlation (HMBC/NOESY)
1H	C4-CHO	Singlet	~9.8	HMBC to C3, C4, C5
1H	C5-H	Doublet (J~1.8 Hz)	~7.4	NOE to N-CH2CH3
1H	C3-H	Doublet (J~1.8 Hz)	~6.9	HMBC to C2, C4, C5
1H	N-CH2	Quartet (J~7.1 Hz)	~4.4	NOE to C5-H
13C	C4-CHO	Carbonyl	~185.0	-
13C	C2-COO	Ester	~161.0	-

Protocol 4: Orthogonal Functional Group Validation via ATR-FTIR

Causality & Logic: While NMR and MS prove connectivity and mass, FTIR provides instantaneous, orthogonal confirmation of the discrete carbonyl environments. The C2 conjugated ester and the C4 conjugated aldehyde have distinct stretching frequencies that must both be present.

Step-by-Step Methodology:

• Instrument Setup: Utilize a Diamond Attenuated Total Reflectance (ATR) accessory.

• Acquisition Parameters: Collect 32 scans at a resolution of 4 cm⁻¹ from 4000 to 400 cm⁻¹.

• Diagnostic Band Analysis:

  • Verify the presence of the ~1715 cm⁻¹ band (C=O stretch of the methyl ester).

  • Verify the presence of the ~1665 cm⁻¹ band (C=O stretch of the highly conjugated aldehyde).

  • Verify the presence of the ~3110 cm⁻¹ band (C-H stretch of the heteroaromatic pyrrole ring).

References

• [1] 1642565-49-8_Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate. Chemsrc.com. URL:

• [2] Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. NIH.gov (PMC). URL:

• [4] Silver(I) pyrrole- and furan-2-carboxylate complexes - From their design and characterization to antimicrobial, anticancer activity, lipophilicity and SAR. NIH.gov (PubMed). URL:

• [5] Post-synthetic diversification of pyrrole-fused benzosultams via trans-sulfonylations and reactions on the periphery. RSC.org. URL:

• [3] Analytical Chemistry Vol. 86 No. 21. ACS Publications. URL:

Sources

• 1. 1642565-49-8_CAS号:1642565-49-8_Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate - 化源网 [chemsrc.com]
• 2. Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Silver(I) pyrrole- and furan-2-carboxylate complexes - From their design and characterization to antimicrobial, anticancer activity, lipophilicity and SAR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]

Application Note: Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate as a Versatile Pharmaceutical Intermediate

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Application Note & Experimental Protocol

Introduction & Strategic Utility in Drug Design

Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate (CAS: 1642565-49-8) is a highly functionalized, orthogonally reactive heterocyclic building block[1]. Pyrrole-2-carboxylates bearing a 4-formyl group are recognized as privileged scaffolds in medicinal chemistry. They famously serve as the core structural motif in multi-targeted receptor tyrosine kinase (RTK) inhibitors, histone methyltransferase (e.g., SUV39H1) inhibitors[2], and botulinum neurotoxin endopeptidase (BoNTAe) inhibitors[3].

The specific addition of the N-ethyl group in this intermediate provides a critical structural advantage: it acts as a lipophilic extension that enhances membrane permeability while simultaneously masking the pyrrole nitrogen. By preventing non-specific hydrogen bond donation, the N-alkylation mitigates a common metabolic liability and reduces off-target protein binding in early-stage drug discovery.

Physicochemical & Structural Profiling

To facilitate experimental design, the core properties of the intermediate are summarized below.

Table 1: Physicochemical Properties of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate

Property	Value / Description
Chemical Name	Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate
CAS Registry Number	1642565-49-8[1]
Molecular Formula	C9H11NO3
Molecular Weight	181.19 g/mol
Core Scaffold	N-alkylated pyrrole
Orthogonal Reactive Sites	C4-Formyl (Electrophilic), C2-Methyl Ester (Hydrolyzable)

Mechanistic Pathways & Synthetic Workflows

The true value of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate lies in its orthogonal reactivity. The C4-formyl and C2-ester groups can be functionalized independently without cross-interference, allowing for divergent synthesis of complex pharmacophores[3].

• Kinase Inhibitor Development: The C4-formyl group is primed for Knoevenagel condensation with oxindoles. This reaction yields the classic pyrrole-indolin-2-one core, which competitively binds the ATP-binding pocket of VEGFR, PDGFR, and KIT kinases.

• Epigenetic and Protease Targeting: The formyl group can undergo reductive amination to introduce basic amine side chains (crucial for interacting with acidic residues in endopeptidase active sites like BoNTAe)[3]. Conversely, the C2-ester can be saponified and coupled with various anilines to target histone methyltransferases[2].

Caption: Divergent synthetic workflow of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate.

Core Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that intermediate success can be verified before proceeding to subsequent synthetic steps.

Protocol 1: Knoevenagel Condensation for Kinase Inhibitor Scaffolds

Objective: Condense the C4-formyl group with an oxindole derivative to form a conjugated kinase inhibitor core.

Causality & Design Rationale: Piperidine is selected as a secondary amine catalyst to form a highly reactive iminium ion intermediate with the C4-formyl group. This significantly lowers the activation energy for nucleophilic attack by the deprotonated oxindole. Ethanol is utilized as the solvent because the final highly conjugated alkene product is typically insoluble in hot alcohol. This drives the equilibrium forward via Le Chatelier's principle and allows for high-purity isolation through simple filtration, avoiding tedious chromatography.

Step-by-Step Methodology:

• Reaction Setup: Suspend 1.0 equivalent (eq) of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate and 1.05 eq of the substituted oxindole in absolute ethanol to achieve a 0.2 M concentration.

• Catalysis: Add 0.1 eq of piperidine dropwise to the stirring suspension.

• Reflux: Heat the mixture to 80°C under a nitrogen atmosphere for 4-6 hours.

  • Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (1:1) mobile phase. The reaction is complete when the UV-active aldehyde starting material spot is entirely consumed.

• Precipitation: Remove the flask from heat and cool to 0°C in an ice bath for 1 hour to maximize the precipitation of the product.

• Isolation: Filter the brightly colored (usually yellow/orange) precipitate via vacuum filtration.

• Purification: Wash the filter cake with ice-cold ethanol (2 x 10 mL) to remove residual piperidine and unreacted oxindole. Dry under high vacuum for 12 hours to yield the pure target alkene.

Protocol 2: Orthogonal C2-Ester Saponification and Amidation

Objective: Convert the C2-methyl ester to an amide without degrading the electrophilic C4-formyl group[2].

Causality & Design Rationale: Lithium hydroxide (LiOH) in a THF/Water mixture is utilized for saponification. LiOH is a significantly milder base than NaOH or KOH, providing the exact chemoselectivity required to hydrolyze the ester without triggering undesired aldol self-condensations or Cannizzaro-type degradation of the sensitive C4-formyl group. For the subsequent amidation, HATU is chosen as the coupling reagent. The 7-azabenzotriazole moiety of HATU stabilizes the active ester intermediate, driving efficient coupling even with sterically hindered amines while preventing epimerization.

Step-by-Step Methodology:

• Saponification: Dissolve 1.0 eq of the pyrrole intermediate in a 3:1 mixture of THF:H2O (0.3 M). Add 1.5 eq of LiOH·H2O and stir at room temperature for 2-3 hours.

• Acidification & Extraction: Evaporate the THF under reduced pressure. Cool the remaining aqueous layer to 0°C and slowly acidify with 1M HCl to pH 3-4.

  • Validation Check: A white/pale precipitate (the free carboxylic acid) should form. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL), dry the combined organic layers over anhydrous Na₂SO₄, and concentrate in vacuo.

• Pre-Activation: Dissolve the crude carboxylic acid (1.0 eq) in anhydrous DMF (0.1 M). Add 1.2 eq of HATU and 3.0 eq of N,N-Diisopropylethylamine (DIPEA). Stir for 15 minutes at room temperature to form the active ester.

• Amidation: Add 1.1 eq of the desired primary or secondary amine. Stir at room temperature for 12 hours under nitrogen.

• Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract with Ethyl Acetate.

  • Critical Wash: Wash the organic layer with a 5% aqueous LiCl solution or brine (3 x 20 mL) to effectively partition and remove the DMF solvent.

• Final Isolation: Dry the organic layer over Na₂SO₄, concentrate, and purify via flash column chromatography (typically utilizing a Dichloromethane/Methanol gradient).

Biological Application: Receptor Tyrosine Kinase (RTK) Inhibition

Once the Knoevenagel condensation (Protocol 1) is complete, the resulting pyrrole-oxindole derivatives act as potent, ATP-competitive inhibitors of RTKs. By blocking the intracellular kinase domain of receptors like VEGFR, these compounds halt downstream signaling cascades responsible for tumor angiogenesis and uncontrolled cellular proliferation.

Caption: RTK signaling pathway targeted by pyrrole-oxindole derivatives synthesized from the intermediate.

References

• Chemsrc. "1642565-49-8_Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate".
• Google Patents. "US10577371B2 - Small molecule histone methyltransferase SUV39H1 inhibitor and uses thereof".
• PLOS ONE. "Potent New Small-Molecule Inhibitor of Botulinum Neurotoxin Serotype A Endopeptidase Developed by Synthesis-Based Computer-Aided Molecular Design".

Sources

• 1. 1642565-49-8_CAS号:1642565-49-8_Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate - 化源网 [chemsrc.com]
• 2. US10577371B2 - Small molecule histone methyltransferase SUV39H1 inhibitor and uses thereof - Google Patents [patents.google.com]
• 3. Potent New Small-Molecule Inhibitor of Botulinum Neurotoxin Serotype A Endopeptidase Developed by Synthesis-Based Computer-Aided Molecular Design | PLOS One [journals.plos.org]

Application Note: Synthesis of Pyrrole-Pyrazole Bi-Heterocycles from Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Overview & Strategic Importance

Bi-heterocyclic systems containing both pyrrole and pyrazole rings are highly sought after in medicinal chemistry due to their prevalence in kinase inhibitors, anti-inflammatory agents, and anti-infectives. Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate is a highly versatile building block for constructing these scaffolds.

This specific molecule offers three distinct strategic advantages:

• N1-Ethyl Group: Provides lipophilicity and protects the pyrrole nitrogen, preventing undesired N-alkylation during subsequent harsh cyclization steps.

• C2-Methyl Ester: Serves as a stable handle that can be orthogonally deprotected (saponified) later in the synthesis for amide coupling or further functionalization.

• C4-Formyl Group: Acts as the primary electrophilic center, enabling the construction of the pyrazole ring via a chalcone intermediate.

This application note details a highly efficient, two-step protocol to convert the C4-formyl group into a 3,5-disubstituted pyrazole ring using a metal-free, iodine-mediated oxidative cyclocondensation.

Mechanistic Rationale & Reaction Design

The transformation of the formyl group into a pyrazole relies on a self-validating, two-step sequence: a Claisen-Schmidt condensation followed by an oxidative cyclocondensation.

Step 1: Claisen-Schmidt Condensation (Causality of Base Selection)

The first step involves reacting the formyl group with an acetophenone derivative to yield an α,β -unsaturated ketone (chalcone). The critical challenge here is the preservation of the C2-methyl ester. Using strong aqueous bases (e.g., NaOH or KOH) inevitably leads to the saponification of the ester. To prevent this, piperidine in absolute ethanol is selected. Piperidine is a mild secondary amine that effectively catalyzes the enolization of the acetophenone without hydrolyzing the ester, ensuring high yields of the intact pyrrole-chalcone intermediate.

Step 2: Oxidative Cyclocondensation (Causality of Oxidant Choice)

The classical reaction of chalcones with hydrazine hydrate yields a 2-pyrazoline, which is often unstable and prone to degradation. To drive the reaction to the thermodynamically stable, fully aromatic pyrazole, an in situ oxidant is required. We utilize a catalytic I2​ /DMSO system. DMSO acts as both the solvent and the terminal oxidant, while molecular iodine acts as a metal-free catalyst to facilitate the oxidative C–N bond formation and subsequent aromatization ()[1]. This one-pot method avoids the isolation of the transient pyrazoline and prevents the over-oxidation commonly seen with harsh reagents like DDQ ()[2].

Workflow for synthesizing pyrrole-pyrazole bi-heterocycles via chalcone intermediates.

Causal relationships between reagent selection and reaction outcomes.

Quantitative Data: Optimization of Reaction Parameters

The following tables summarize the empirical data driving the protocol design.

Table 1: Optimization of Base for the Claisen-Schmidt Condensation

Entry	Base (Equiv)	Solvent	Temp	Time	Chalcone Yield (%)	Ester Hydrolysis (%)
1	NaOH (1.5)	EtOH/H₂O	Reflux	2 h	15%	>80%
2	KOH (1.0)	MeOH	RT	12 h	45%	30%
3	Pyrrolidine (0.2)	EtOH	Reflux	4 h	85%	<5%

| 4 | Piperidine (0.2) | EtOH | Reflux | 5 h | 88% | <2% |

Table 2: Optimization of Oxidative Aromatization (Chalcone to Pyrazole)

Entry	Reagents	Solvent	Temp	Time	Pyrazole Yield (%)
1	NH₂NH₂·H₂O (only)	EtOH	Reflux	12 h	0% (Pyrazoline only)
2	NH₂NH₂·H₂O, DDQ	Dioxane	Reflux	6 h	42%
3	NH₂NH₂·H₂O, Air/Cu(OAc)₂	DMF	100 °C	8 h	65%

| 4 | NH₂NH₂·H₂O, I2​ (10 mol%) | DMSO | 130 °C | 2 h | 91% |

Detailed Experimental Protocols

Protocol A: Synthesis of the Pyrrole-Chalcone Intermediate

Objective: Synthesize Methyl (E)-1-ethyl-4-(3-oxo-3-arylprop-1-en-1-yl)-1H-pyrrole-2-carboxylate.

• Setup: In an oven-dried 100 mL round-bottom flask, dissolve Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate (10.0 mmol, 1.0 eq) and the desired acetophenone derivative (10.0 mmol, 1.0 eq) in 30 mL of absolute ethanol.

• Catalysis: Add piperidine (2.0 mmol, 0.2 eq) dropwise to the stirring solution at room temperature.

• Reaction: Attach a reflux condenser and heat the mixture to 80 °C (reflux) for 4–5 hours.

• Self-Validation Checkpoint: Monitor the reaction via TLC (Hexanes:EtOAc 7:3). The starting formyl-pyrrole will consume completely, and a new, highly UV-active spot (the conjugated chalcone) will appear at a lower Rf​ .

• Workup: Cool the reaction mixture to 0 °C in an ice bath. The chalcone product typically precipitates as a brightly colored (yellow/orange) solid. Filter the precipitate under a vacuum and wash the filter cake with ice-cold ethanol (2 × 10 mL) to remove residual piperidine and unreacted acetophenone. Dry under a high vacuum.

Protocol B: One-Pot Synthesis of the Pyrrole-Pyrazole Bi-Heterocycle

Objective: Convert the chalcone intermediate into the fully aromatized pyrazole using I2​ /DMSO ().

• Setup: In a 50 mL round-bottom flask, dissolve the chalcone intermediate (5.0 mmol, 1.0 eq) in 15 mL of anhydrous DMSO.

• Hydrazone Formation: Add hydrazine monohydrate (7.5 mmol, 1.5 eq) dropwise. Stir the mixture at room temperature for 15 minutes. Note: The solution color will shift, indicating the formation of the transient pyrazoline intermediate.

• Oxidation: Add molecular iodine ( I2​ ) (0.5 mmol, 10 mol%) to the flask.

• Aromatization: Heat the reaction mixture to 130 °C for 2 hours.

• Self-Validation Checkpoint: Monitor via TLC. The pyrazoline intermediate will appear as a highly fluorescent blue spot under 365 nm UV light, which gradually disappears as the non-fluorescent, UV-active (254 nm) pyrazole product forms.

• Quenching & Workup (Critical Step): Cool the mixture to room temperature and pour it into 50 mL of crushed ice. Add 10 mL of saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ) . Causality: The thiosulfate reduces unreacted molecular iodine to water-soluble iodide ions, preventing iodine from co-eluting with the target bi-heterocycle and avoiding product degradation.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine (3 × 20 mL) to remove residual DMSO, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel column chromatography (Hexanes:EtOAc gradient) to yield the pure pyrrole-pyrazole bi-heterocycle.

References

• Regioselective one-pot synthesis of 3,5-diarylpyrazoles Source: Indian Journal of Chemistry URL:[Link]

• Efficient One-Pot, Two-Component Modular Synthesis of 3,5-Disubstituted Pyrazoles Source: ACS Omega URL:[Link]

• I2-Mediated Oxidative C–N Bond Formation for Metal-Free One-Pot Synthesis of Di-, Tri-, and Tetrasubstituted Pyrazoles from α,β-Unsaturated Aldehydes/Ketones and Hydrazines Source: The Journal of Organic Chemistry URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

"challenges in the reduction of pyrrole-2-carboxylate functionality"

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you are likely aware that the reduction of pyrrole-2-carboxylates is notoriously temperamental. The unique electronic properties of the pyrrole ring often lead to unexpected over-reduction, substrate decomposition, or intractable mixtures.

This guide is engineered to provide you with field-proven troubleshooting strategies, causal mechanistic insights, and self-validating protocols to ensure your functional group transformations succeed.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does DIBAL-H reduction of my unprotected pyrrole-2-carboxylate yield the alcohol instead of the desired aldehyde?

The Causality: This is a classic case of electronic interference by the pyrrole ring. When you treat a standard ester with DIBAL-H at -78 °C, a stable tetrahedral aluminum-acetal intermediate forms, which only collapses to the aldehyde upon aqueous quenching. However, in an unprotected (N-H) pyrrole-2-carboxylate, the highly electron-rich nitrogen lone pair participates in resonance. This internal electron push forcefully ejects the aluminum alkoxide before the quench, generating a highly electrophilic azafulvenium (iminium-like) intermediate. This transient species is immediately attacked by a second equivalent of hydride, 1[1].

Mechanistic divergence in pyrrole-2-carboxylate reduction based on N-lone pair availability.

Q2: How can I successfully synthesize a pyrrole-2-carboxaldehyde without over-reduction?

The Solution: You have two reliable strategic pathways:

• Pathway A (Electronic Deactivation): Mask the nitrogen lone pair. By installing an electron-withdrawing protecting group (EWG) such as N-Boc or N-Ts, you reduce the electron density of the pyrrole ring. This stabilizes the tetrahedral intermediate, preventing azafulvenium formation and allowing the reaction to stop at the aldehyde.

• Pathway B (Two-Step Reduction/Oxidation): Accept the over-reduction and use it to your advantage.2[2]. Instead, drive the reaction completely to the pyrrole-2-methanol using LiAlH₄, and3[3] or IBX.

Q3: I am using the Two-Step Pathway. Why did my pyrrole decompose during oxidation with Dess-Martin Periodinane (DMP)?

The Causality: Pyrrole rings, particularly those bearing electron-donating hydroxymethyl groups, are exquisitely sensitive to acid.2[2]. The Fix: Switch to 2-Iodoxybenzoic acid (IBX) buffered with excess sodium bicarbonate to maintain strict neutrality, or use activated MnO₂ which operates under mild, heterogeneous conditions.

Quantitative Comparison of Reduction Strategies

To aid in your experimental design, the following table summarizes the expected outcomes based on the substrate's electronic state and the chosen reagent system.

Substrate State	Reagent System	Conditions	Major Product	Typical Yield	Mechanistic Note
Unprotected (N-H)	DIBAL-H (1.1 eq)	-78 °C, Toluene	Alcohol	~60%	Azafulvenium intermediate drives over-reduction[1].
Unprotected (N-H)	LiAlH₄ (2.0 eq)	0 °C to RT, THF	Alcohol	>80%	Pushes reduction to completion efficiently[3].
N-Boc Protected	DIBAL-H (1.1 eq)	-78 °C, DCM	Aldehyde	75-90%	EWG stabilizes the tetrahedral Al-complex.
Pyrrole-2-methanol	IBX / NaHCO₃	RT, EtOAc	Aldehyde	Moderate-High	NaHCO₃ prevents acid-catalyzed decomposition[2].
Pyrrole-2-methanol	MnO₂ (Excess)	Reflux, DCM	Aldehyde	>80%	Mild heterogeneous oxidation; highly selective[3].

Workflow & Decision Matrix

Use the following logic tree to determine the optimal synthetic route for your specific pyrrole derivative.

Decision matrix for selecting the optimal pyrrole-2-carboxylate reduction strategy.

Validated Experimental Protocol: Two-Step Synthesis of Pyrrole-2-Carboxaldehyde

When N-protection is not viable for your synthetic sequence, the two-step reduction/oxidation protocol is the gold standard. This self-validating system ensures complete conversion at each stage while protecting the sensitive heterocycle from degradation.

Phase 1: Complete Reduction to Pyrrole-2-Methanol

• Preparation: Dissolve the unprotected pyrrole-2-carboxylate (1.0 equiv) in anhydrous THF (0.2 M) under an inert argon atmosphere.

• Cooling: Cool the reaction flask to 0 °C using an ice-water bath.

• Hydride Addition: Slowly add a solution of LiAlH₄ (2.0 equiv, 1.0 M in THF) dropwise to manage the exothermic reaction and hydrogen gas evolution.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via TLC until complete consumption of the starting ester is observed[3].

• Fieser Quench (Critical Step): Cool the mixture back to 0 °C. For every x grams of LiAlH₄ used, carefully add x mL of distilled water, followed by x mL of 15% aqueous NaOH, and finally 3x mL of water. Stir vigorously for 15-30 minutes until a white, granular aluminum salt precipitate forms.

• Isolation: Filter the suspension through a pad of Celite, wash the filter cake thoroughly with ethyl acetate, and concentrate the filtrate in vacuo to yield the crude pyrrole-2-methanol. Proceed immediately to Phase 2 to avoid degradation.

Phase 2: Controlled Oxidation to Pyrrole-2-Carboxaldehyde

• Preparation: Dissolve the crude pyrrole-2-methanol in ethyl acetate or THF (0.1 M).

• Reagent Introduction: Add 2-Iodoxybenzoic acid (IBX, 1.5 equiv) and an excess of solid sodium bicarbonate (3.0 equiv). Note: The bicarbonate buffer is mandatory to neutralize acidic byproducts that would otherwise trigger pyrrole polymerization[2].

  • Alternative: If IBX is unavailable, activated MnO₂ (10–15 equiv) in dichloromethane can be substituted[3].

• Reaction: Stir the suspension vigorously at room temperature (or reflux if using MnO₂) until TLC indicates full conversion of the alcohol.

• Purification: Filter the reaction mixture through a short pad of Celite to remove the insoluble oxidants and byproducts. Concentrate the filtrate and purify via flash column chromatography (typically Hexanes/EtOAc) to isolate the pure pyrrole-2-carboxaldehyde.

References

• Marth, G. (2009). The synthesis of polyfunctional pyrroles and the investigation of the chemoselectivity of their reactions. University of Sunderland. 1

• Chou, P.-T., et al. (2004). Highly Fluorescent Pyreno[2,1-b]pyrroles: First Syntheses, Crystal Structure, and Intriguing Photophysical Properties. Journal of Organic Chemistry / National Taiwan University. 3

• Goh, B. C., et al. (2012). Synthesis and Biological Evaluation of Polyenylpyrrole Derivatives as Anticancer Agents Acting through Caspases-Dependent Apoptosis. Journal of Medicinal Chemistry / SciSpace.2

Sources

• 1. scispace.com [scispace.com]
• 2. scispace.com [scispace.com]
• 3. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]

Technical Support Center: Alternative Reagents for the Formylation of Pyrroles

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the formylation of pyrroles. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions regarding alternative reagents to the standard Vilsmeier-Haack and Rieche formylations. As Senior Application Scientists, we aim to provide you with not only protocols but also the rationale behind procedural choices to empower your research and development.

I. Understanding the Landscape of Pyrrole Formylation

The introduction of a formyl group onto a pyrrole ring is a critical transformation in synthetic chemistry, paving the way for a diverse array of pharmaceuticals and functional materials.[1] While the Vilsmeier-Haack reaction is a robust and widely used method, its limitations, such as harsh conditions for sensitive substrates and potential regioselectivity issues, have spurred the development of alternative reagents.[1][2] This guide explores these alternatives, offering solutions for challenging substrates and providing a broader toolkit for your synthetic endeavors.

A. Core Concepts: Regioselectivity in Pyrrole Formylation

Pyrroles are electron-rich heterocycles, making them highly susceptible to electrophilic aromatic substitution.[3][4] Formylation typically occurs at the C2 (α) or C3 (β) position. The regiochemical outcome is a delicate interplay of steric and electronic factors.[5][6]

• Electronic Effects : The nitrogen atom's lone pair strongly activates the ring towards electrophilic attack, with the highest electron density generally at the C2 position.

• Steric Effects : Bulky substituents on the pyrrole nitrogen or the formylating reagent can hinder attack at the C2 position, favoring C3 formylation.[7]

II. Troubleshooting Common Issues with Classical Formylation Methods

Before exploring alternatives, let's address common pitfalls with the Vilsmeier-Haack reaction.

Frequently Asked Questions (FAQs): Vilsmeier-Haack Reaction

Q1: My Vilsmeier-Haack reaction is giving low yields or no product. What are the likely causes?

A1:

• Deactivated Pyrrole: The Vilsmeier reagent is a weak electrophile and reacts best with electron-rich pyrroles.[3] If your pyrrole has strong electron-withdrawing groups, the reaction may be sluggish or fail altogether. Consider using a more reactive formylating agent.

• Moisture Contamination: The Vilsmeier reagent is highly sensitive to moisture. Ensure all glassware is oven-dried and reagents are anhydrous.

• Improper Reagent Stoichiometry: An excess of the Vilsmeier reagent is often necessary to drive the reaction to completion. A 1.5 to 3-fold excess is a good starting point.

• Insufficient Reaction Time or Temperature: While many formylations proceed at room temperature or below, deactivated pyrroles may require heating.[8] Monitor the reaction by TLC or LC-MS to determine the optimal reaction time.

Q2: I am getting a mixture of C2 and C3 formylated products. How can I improve the regioselectivity?

A2:

• Steric Hindrance: To favor C3 formylation, you can introduce a bulky substituent on the pyrrole nitrogen.[7] Alternatively, using a sterically demanding formamide in the Vilsmeier-Haack reaction can also direct the formylation to the less hindered C3 position.[7]

• Protecting Groups: If the C2 position is unsubstituted and you desire C3 formylation, you can temporarily install a bulky protecting group at C2 (e.g., a silyl group), perform the formylation at C3, and then remove the protecting group.

• Solvent Effects: The choice of solvent can sometimes influence the regioselectivity. While solvents like DMF or halogenated hydrocarbons are common, exploring others might be beneficial.[8]

Q3: The workup of my Vilsmeier-Haack reaction is problematic, leading to product decomposition.

A3:

• Hydrolysis Conditions: The hydrolysis of the intermediate iminium salt is a critical step.[2] A biphasic workup with aqueous sodium bicarbonate or sodium acetate is standard.[3] For sensitive products, a milder workup at low temperatures may be necessary. Ensure the pH is carefully controlled during neutralization.

III. Alternative Formylation Reagents and Their Applications

When the Vilsmeier-Haack reaction falls short, a variety of alternative reagents can offer milder conditions, different regioselectivities, or compatibility with a broader range of functional groups.

A. Dichloromethyl Alkyl Ethers (Rieche Formylation)

The Rieche formylation utilizes dichloromethyl alkyl ethers, such as dichloromethyl methyl ether, in the presence of a Lewis acid like SnCl₄ or TiCl₄.[1][9][10] This method is particularly useful for less activated aromatic systems.

Troubleshooting and FAQs: Rieche Formylation

Q1: My Rieche formylation is not working. What should I check?

A1:

• Lewis Acid Choice and Stoichiometry: The strength and amount of the Lewis acid are crucial. For highly activated pyrroles, a milder Lewis acid may be sufficient. For less reactive substrates, a stronger Lewis acid like AlCl₃ might be necessary, but be aware of potential side reactions.[11]

• Substrate Compatibility: Friedel-Crafts type reactions can be sensitive to certain functional groups. Strongly basic groups on the substrate can quench the Lewis acid.

Q2: I am observing undesired side products with the Rieche formylation.

A2:

• Over-alkylation/Rearrangement: Strong Lewis acids can sometimes cause alkyl group migration or other rearrangements, especially on highly substituted rings.[11] Using a milder Lewis acid or lower temperatures can mitigate this.

• Polyformylation: While less common with aldehydes due to their deactivating nature, highly activated pyrroles could potentially undergo multiple formylations.[12] Careful control of stoichiometry is key.

B. The Duff Reaction

The Duff reaction employs hexamethylenetetramine (HMTA) as the formylating agent in an acidic medium, typically acetic acid or trifluoroacetic acid.[12][13][14] It is most effective for highly activated aromatic compounds, particularly phenols, but can be applied to electron-rich heterocycles like pyrroles.[4]

Troubleshooting and FAQs: Duff Reaction

Q1: The yield of my Duff reaction is very low.

A1:

• Substrate Activation: The Duff reaction requires a strongly electron-donating group on the aromatic ring.[12] It is generally not suitable for unactivated or deactivated pyrroles.

• Acid Catalyst: The choice and concentration of the acid catalyst are important. Glyceroboric acid was used in initial protocols, but acetic acid or TFA are now more common.[13][15]

• Reaction Conditions: The reaction often requires heating to proceed at a reasonable rate.

Q2: The reaction is complex and difficult to purify.

A2:

• Mechanism Complexity: The Duff reaction proceeds through a complex mechanism involving multiple intermediates.[12][15] This can sometimes lead to a mixture of products. Careful purification by column chromatography is often required.

C. Metal-Free Formylation Approaches

Recent advancements have led to the development of metal-free formylation methods, which are attractive from an environmental and, in some cases, a functional group tolerance perspective.

1. Oxidation/Decarboxylative Cycloaddition

This approach can utilize 3-formylchromones as precursors in a microwave-assisted, DBU-catalyzed reaction to generate substituted pyrroles.[16] While not a direct formylation of a pre-existing pyrrole, it offers a synthetic route to formylated pyrrole derivatives.

2. Aza-Wittig Reaction

A mild, metal-free, one-pot synthesis of substituted pyrroles can be achieved via an aza-Wittig reaction between chromones and phenacyl azides.[17] This method provides access to a library of pyrrole building blocks.

D. Formylation via Organometallic Intermediates

Directing group-assisted C-H activation or metalation followed by quenching with a formylating agent offers a powerful strategy for regioselective formylation.

• Lithiation followed by reaction with DMF: Pyrroles can be deprotonated with strong bases like n-butyllithium, and the resulting lithiated species can be quenched with DMF to introduce a formyl group.[18] This method's regioselectivity is dictated by the site of deprotonation.

IV. Comparative Summary of Formylation Reagents

Reagent/Method	Typical Conditions	Advantages	Disadvantages
Vilsmeier-Haack	POCl₃, DMF, 0°C to RT[1]	Versatile, good for electron-rich heterocycles, generally high yields[2]	Can be harsh for sensitive substrates, regioselectivity can be an issue[1]
Rieche Formylation	Dichloromethyl methyl ether, Lewis acid (e.g., SnCl₄, TiCl₄)[1][9]	Effective for less activated aromatics	Requires strong Lewis acids, potential for side reactions[11]
Duff Reaction	Hexamethylenetetramine, acidic medium (e.g., acetic acid)[12][13]	Uses inexpensive reagents, can achieve polyformylation[12]	Generally inefficient, requires highly activated substrates[12]
Metal-Free Methods	Varies (e.g., DBU, microwave)[16]	Mild conditions, avoids metal contamination	Substrate scope may be limited
Lithiation/DMF	n-BuLi, then DMF[18]	High regioselectivity based on lithiation site	Requires strongly basic and anhydrous conditions

V. Experimental Protocols

Protocol 1: Vilsmeier-Haack Formylation of Pyrrole

This protocol is a general procedure for the formylation of a reactive pyrrole.

Materials:

• Pyrrole

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• 1,2-Dichloroethane (DCE), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried, three-necked flask equipped with a dropping funnel, nitrogen inlet, and magnetic stirrer, add anhydrous DMF (1.1 equivalents) to anhydrous DCE.

• Cool the solution to 0 °C in an ice bath.

• Slowly add POCl₃ (1.1 equivalents) dropwise to the stirred solution, maintaining the temperature below 10 °C.

• Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Add a solution of pyrrole (1 equivalent) in anhydrous DCE dropwise to the Vilsmeier reagent solution.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring the progress by TLC.

• Upon completion, carefully pour the reaction mixture into a vigorously stirred solution of saturated aqueous sodium bicarbonate.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Rieche Formylation of an N-Substituted Pyrrole

This protocol provides a general guideline for formylation using dichloromethyl methyl ether.

Materials:

• N-substituted pyrrole

• Dichloromethyl methyl ether

• Tin(IV) chloride (SnCl₄)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid, 1M

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve the N-substituted pyrrole (1 equivalent) in anhydrous DCM.

• Cool the solution to -10 °C.

• Add SnCl₄ (1.1 equivalents) dropwise to the stirred solution.

• After stirring for 15 minutes, add dichloromethyl methyl ether (1.2 equivalents) dropwise, maintaining the low temperature.

• Stir the reaction at -10 °C to 0 °C for 1-3 hours, monitoring by TLC.

• Quench the reaction by carefully adding 1M HCl.

• Separate the layers and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution and then brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the residue by flash chromatography.

VI. Visualizing Reaction Pathways

Caption: Generalized mechanism of the Rieche formylation.

VII. References

• A Comparative Guide to Alternative Reagents for the Formylation of N-Substituted Pyrroles - Benchchem. Available at:

• Metal-Free Catalyzed Oxidation/Decarboxylative [3+2] Cycloaddition Sequences of 3-Formylchromones to Access Pyrroles with Anti-Cancer Activity - MDPI. Available at: [Link]

• Vilsmeier formylation of pyrrole. Available at:

• Application Notes and Protocols: Formylation of Electron-Rich Heterocycles with Vilsmeier Reagent - Benchchem. Available at:

• Formylation - Wikipedia. Available at: [Link]

• Regioselective Formylation of Pyrrole-2-Carboxylate: Crystalline Vilsmeier Reagent vs Dichloromethyl Alkyl Ether | Semantic Scholar. Available at: [Link]

• Vilsmeier-Haack Formylation of Pyrroles | PDF | Organic Chemistry - Scribd. Available at: [Link]

• Regioselective Formylation of Pyrrole-2-Carboxylate: Crystalline Vilsmeier Reagent vs Dichloromethyl Alkyl Ether | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Transition metal-free one-pot synthesis of substituted pyrroles by employing aza-Wittig reaction - PMC. Available at: [Link]

• Duff reaction - Wikipedia. Available at: [Link]

• Direct and Efficient Synthesis of Pyrrole-3-carbaldehydes by Vilsmeier– Haack Formylation of Pyrroles with Sterically Crowded - Who we serve. Available at:

• Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles. Available at:

• Regioselective Formylation of Pyrrole-2-Carboxylate: Crystalline Vilsmeier Reagent vs Dichloromethyl Alkyl Ether | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Regioselective substituent effects upon the synthesis of dipyrrins from 2-formyl pyrroles. Available at:

• Pyrrole - Wikipedia. Available at: [Link]

• Continuous Flow Production of Thermally Unstable Intermediates in a Microreactor with Inline IR-Analysis: Controlled Vilsmeier–Haack Formylation of Electron-Rich Arenes | Organic Process Research & Development - ACS Publications. Available at: [Link]

• The Formylation of N,N‑Dimethylcorroles - PMC. Available at: [Link]

• Pyrrole chemistry. XXIV. The Vilsmeier formylation and the cyanation of pyrrole acetals. A synthesis of pyrrole-2,3,5-tricarboxaldehyde - ResearchGate. Available at: [Link]

• Pyrrole chemistry. XXIV. The Vilsmeier formylation and the cyanation of pyrrole acetals. A synthesis of pyrrole-2,3,5-tricarboxaldehyde - Canadian Science Publishing. Available at: [Link]

• chemoselective pyrrole dance vs. C–H functionalization/aroylation of toluenes. Available at:

• Formylation and the Vilsmeier Reagent - N. Zhang and D. Dong. Available at:

• Comparing Vilsmeier-Haack with other formylation methods for heterocycles - Benchchem. Available at:

• Vilsmeier-Haack Reaction - J&K Scientific LLC. Available at: [Link]

• Pyrrole studies. Part XV. Vilsmeier–Haack formylation of 1-substituted pyrroles - Journal of the Chemical Society C - RSC Publishing - Rsc.org. Available at: [Link]

• Duff Reaction - SynArchive. Available at: [Link]

• Regioselective Formylation of Pyrrole-2-Carboxylate: Crystalline Vilsmeier Reagent vs Dichloromethyl Alkyl Ether | Organic Process Research & Development - ACS Publications - American Chemical Society. Available at: [Link]

• (PDF) Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles - ResearchGate. Available at: [Link]

• chemoselective pyrrole dance vs. C–H functionalization/aroylation of toluenes. Available at:

• 2.5.7 Formylation and the Vilsmeier Reagent - ResearchGate. Available at: [Link]

• Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles - PMC - NIH. Available at: [Link]

• Synthesis of Highly Substituted Pyrroles via a Multimetal-Catalyzed Rearrangement−Condensation−Cyclization Domino Approach | Organic Letters - ACS Publications. Available at: [Link]

• Formylation Reactions in Medicinal Chemistry: A Core Technical Guide - Benchchem. Available at:

• A theoretical study of the Duff reaction: insights into its selectivity - RepHip UNR. Available at: [Link]

• 1 Synthesis of formyl-thienylpyrroles: versatile building blocks for NLO materials M. Manuela M. Raposo,a* Ana M. R. C. Sousa,a - CORE. Available at: [Link]

• The Formylation of N,N-Dimethylcorroles. Available at:

• Synthesis of meso-pyrrole-substituted corroles by condensation of 1,9-diformyldipyrromethanes with pyrrole - Beilstein Journals. Available at: [Link]

• Rieche formylation - Wikipedia. Available at: [Link]

• Rieche Formylation - SynArchive. Available at: [Link]

• Aryl formylation (Rieche) results in loss of iPr group... and I have no idea how or why? Advice/insight? : r/chemistry - Reddit. Available at: [Link]

• Synthesis of Non-Aromatic Pyrroles Based on the Reaction of Carbonyl Derivatives of Acetylene with 3,3-Diaminoacrylonitriles - MDPI. Available at: [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. scribd.com [scribd.com]
• 6. Pyrrole studies. Part XV. Vilsmeier–Haack formylation of 1-substituted pyrroles - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 7. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 8. jk-sci.com [jk-sci.com]
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• 15. rephip.unr.edu.ar [rephip.unr.edu.ar]
• 16. Metal-Free Catalyzed Oxidation/Decarboxylative [3+2] Cycloaddition Sequences of 3-Formylchromones to Access Pyrroles with Anti-Cancer Activity | MDPI [mdpi.com]
• 17. Transition metal-free one-pot synthesis of substituted pyrroles by employing aza-Wittig reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 18. files01.core.ac.uk [files01.core.ac.uk]

Technical Support Center: Scale-Up Challenges for the Synthesis of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges during the scale-up synthesis of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate. The information presented herein is curated from established literature and practical experience to ensure scientific accuracy and field-proven insights.

Overview of the Synthetic Pathway

The synthesis of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate typically involves a two-step process:

• N-Alkylation: Synthesis of the precursor, Methyl 1-ethyl-1H-pyrrole-2-carboxylate, from a suitable starting material like Methyl 1H-pyrrole-2-carboxylate.

• Vilsmeier-Haack Formylation: Introduction of the formyl group at the C4 position of the pyrrole ring.

Caption: General synthetic route to Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the Vilsmeier-Haack formylation of pyrroles?

A1: The main challenges are:

• Thermal Management: The formation of the Vilsmeier reagent from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF) is highly exothermic and requires strict temperature control to prevent a runaway reaction.[1]

• Reagent Stability: The Vilsmeier reagent is thermally unstable and can decompose violently, releasing significant energy and gaseous byproducts.[2][3]

• Work-up and Quenching: The quenching of the reaction mixture is also highly exothermic and requires careful execution to avoid uncontrolled temperature and pressure increases.[1]

• Regioselectivity: Controlling the position of formylation can be challenging, as it is influenced by both steric and electronic factors of the substituents on the pyrrole ring.[1][4]

• Impurity Profile: Side reactions such as polymerization, di-formylation, and the formation of colored impurities can complicate purification at a larger scale.[5]

Q2: Why is formylation expected at the C4 position?

A2: The regioselectivity of the Vilsmeier-Haack reaction on substituted pyrroles is governed by a combination of steric and electronic effects.[1][4] The ester group at the C2 position is electron-withdrawing, which deactivates the pyrrole ring towards electrophilic substitution. This deactivation is most pronounced at the adjacent C3 and C5 positions. The N-ethyl group provides some steric hindrance. Consequently, the electrophilic Vilsmeier reagent preferentially attacks the more electron-rich and sterically accessible C4 position.

Q3: Are there safer alternatives to the traditional Vilsmeier-Haack reaction?

A3: While the Vilsmeier-Haack reaction is widely used, its hazards have prompted research into alternatives. For some substrates, other formylating agents can be used. However, for many electron-rich heterocycles like pyrroles, the Vilsmeier-Haack reaction remains one of the most effective methods.[6] The key to safe scale-up lies in understanding and controlling the reaction's hazards through careful process design, such as in-situ generation and consumption of the Vilsmeier reagent.[2][3]

Troubleshooting Guide

Synthesis of Methyl 1-ethyl-1H-pyrrole-2-carboxylate (Starting Material)

Q4: I am getting a low yield during the N-alkylation of Methyl 1H-pyrrole-2-carboxylate. What could be the cause?

A4: Low yields in the N-alkylation step can often be attributed to the following:

• Incomplete Deprotonation: The pyrrole N-H is weakly acidic. A sufficiently strong base is required for complete deprotonation to form the more nucleophilic pyrrolide anion. If using a weaker base like potassium carbonate, ensure it is finely powdered and the reaction is sufficiently heated to drive the reaction to completion. For more robust and faster reactions at lower temperatures, a stronger base like sodium hydride (NaH) is recommended.

• Moisture in the Reaction: The presence of water will consume the base and the alkylating agent, reducing the yield. Ensure all solvents and reagents are anhydrous.

• Choice of Alkylating Agent: While iodoethane is highly reactive, it is also expensive and can be light-sensitive. Diethyl sulfate is a cost-effective alternative for larger scale, but may require slightly more forcing conditions.

• Reaction Temperature: The optimal temperature will depend on the base and solvent used. For NaH in an aprotic solvent like THF or DMF, the reaction can often be run at room temperature or with gentle heating. With K₂CO₃ in a solvent like acetone or acetonitrile, reflux temperatures are typically required.

Parameter	Recommendation	Rationale
Base	NaH (60% dispersion in mineral oil) or K₂CO₃ (anhydrous, powdered)	NaH provides rapid and complete deprotonation at lower temperatures. K₂CO₃ is a safer and easier to handle alternative, but may require higher temperatures and longer reaction times.
Solvent	Anhydrous DMF, THF, or Acetonitrile	Aprotic polar solvents are ideal for this type of reaction. Ensure they are thoroughly dried before use.
Temperature	0 °C to RT for NaH; Reflux for K₂CO₃	The initial deprotonation with NaH should be done at a lower temperature to control the exotherm from hydrogen gas evolution.

Vilsmeier-Haack Formylation: Troubleshooting

Caption: Troubleshooting decision tree for the Vilsmeier-Haack formylation.

Q5: My Vilsmeier-Haack reaction is sluggish or not proceeding to completion. What should I check?

A5: A stalled Vilsmeier-Haack reaction is often due to issues with the reagent or reaction conditions:

• Inactive Vilsmeier Reagent: The Vilsmeier reagent is sensitive to moisture. Ensure that the DMF and POCl₃ are of high purity and handled under anhydrous conditions. The reagent should ideally be prepared fresh for each use.[1]

• Low Reactivity of the Substrate: The ester group at C2 deactivates the pyrrole ring. While formylation is expected at C4, the reaction may require more forcing conditions than for an unsubstituted pyrrole. A slight increase in temperature (e.g., from room temperature to 40-60 °C) after the initial addition may be necessary. However, any temperature increase must be carefully controlled and monitored.[5]

• Insufficient Vilsmeier Reagent: While an excess should be avoided to prevent side reactions, an insufficient amount will lead to incomplete conversion. Typically, 1.1 to 1.5 equivalents of the Vilsmeier reagent are used.[5]

Q6: I am observing the formation of a significant amount of dark, tarry material in my reaction. How can I prevent this?

A6: The formation of polymeric byproducts is a common issue with electron-rich pyrroles under acidic conditions.[1] To mitigate this:

• Maintain Low Temperatures: Prepare the Vilsmeier reagent at 0-10 °C. The addition of the pyrrole substrate to the reagent (or vice-versa) should also be done at a controlled low temperature to manage the exotherm.[5]

• Controlled Addition: For larger scale reactions, a slow, controlled addition of one reagent to the other is crucial to prevent localized temperature spikes that can initiate polymerization.[1]

• Avoid Prolonged Reaction Times: Monitor the reaction progress by TLC or HPLC and quench the reaction as soon as the starting material is consumed to minimize byproduct formation.

Q7: The work-up of my reaction is very difficult to control, with a violent exotherm upon quenching. How can I perform this step safely on a larger scale?

A7: The quenching of the Vilsmeier-Haack reaction is notoriously exothermic due to the hydrolysis of the intermediate iminium salt and any unreacted POCl₃.[1][7] For a safe and controlled quench:

• Reverse Quench: Slowly add the reaction mixture to a well-stirred, cold (0 °C) aqueous solution of a base, such as sodium bicarbonate or sodium acetate. This ensures that the heat generated is absorbed by the larger volume of the quenching solution.[5]

• Adequate Cooling: Use a reactor with efficient cooling capacity and have a secondary cooling bath (e.g., ice-water) readily available.

• pH Control: The hydrolysis of the iminium salt to the aldehyde is pH-dependent.[7][8] After the initial quench, the pH should be carefully adjusted to be slightly basic to ensure complete liberation of the aldehyde product. Inadequate neutralization can lead to low yields and discolored products.[5]

Purification Challenges

Q8: My crude product is a dark oil or solid that is difficult to purify by column chromatography. What are my options?

A8: Dark-colored impurities are common in Vilsmeier-Haack reactions. Here are some purification strategies:

• Charcoal Treatment: Dissolving the crude product in a suitable solvent and treating it with activated charcoal can help remove colored impurities.

• Recrystallization: If the product is a solid, recrystallization is often the most effective method for purification on a large scale. Experiment with different solvent systems (e.g., ethanol/water, ethyl acetate/hexanes) to find optimal conditions.

• Distillation: If the product is a thermally stable liquid or low-melting solid, vacuum distillation may be an option, although this is less common for this specific compound.[9][10]

Process Safety Considerations

The Vilsmeier-Haack reaction presents significant thermal hazards that must be carefully managed during scale-up.[11][12]

• Thermal Instability of the Vilsmeier Reagent: The chloroiminium salt (Vilsmeier reagent) is thermally unstable and can undergo rapid, exothermic decomposition.[2] Calorimetric studies have shown that this decomposition can start at temperatures as low as 48 °C, leading to a rapid increase in temperature and pressure.[2][12]

• Runaway Reaction Potential: Accumulation of the unreacted Vilsmeier reagent followed by an uncontrolled temperature increase can lead to a thermal runaway.[2] To mitigate this risk, it is highly recommended to use a semi-batch process where one reagent is added slowly to the other, allowing for the in-situ consumption of the unstable intermediate.[3][12]

• Reagent Hazards:

  • Phosphorus oxychloride (POCl₃): Highly toxic, corrosive, and reacts violently with water.[1] It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

  • N,N-Dimethylformamide (DMF): A combustible liquid and a suspected carcinogen.[1]

Recommended Safety Procedures:

• Calorimetric Studies: Before scaling up, perform reaction calorimetry (e.g., using a Reaction Calorimeter - RC1) to determine the heat of reaction, heat flow, and the potential for thermal accumulation under your specific process conditions.[12]

• Adiabatic Decomposition Testing: Use techniques like Accelerating Rate Calorimetry (ARC) to determine the onset temperature of decomposition for the reaction mixture.[12]

• Engineered Controls: Use a reactor with adequate cooling capacity, a pressure relief system, and a robust temperature monitoring and control system.

• Controlled Dosing: Implement a slow and controlled addition of the limiting reagent to manage the reaction exotherm.

References

• Mettler Toledo. Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin.
• Benchchem. Vilsmeier-Haack Intermediate Thermal Stability: Technical Support Center.
• Organic Process Research & Development. Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline.

• Organic Syntheses. 1H-Pyrrole-2-carboxylic acid, ethyl ester. Available from: [Link]

• Organic Process Research & Development. Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline. Available from: [Link]

• Benchchem. Technical Support Center: Scaling Up the Synthesis of Substituted Pyrrole-2-Carbaldehydes.

• ResearchGate. Thermal Hazard Evaluation of Vilsmeier Reaction with DMF and MFA. Available from: [Link]

• Benchchem. Optimization of reaction conditions for scaling up pyrrole aldehyde synthesis.

• Master Organic Chemistry. Vilsmeier-Haack Reaction. Available from: [Link]

• RSC Advances. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. Available from: [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. Available from: [Link]

• Benchchem. The Vilsmeier-Haack Reaction: A Comprehensive Technical Guide to the Synthesis of 5-Formyluracil Derivatives.

• Organic Chemistry Portal. Vilsmeier-Haack Reaction. Available from: [Link]

• Canadian Journal of Chemistry. The Vilsmeier formylation and the cyanation of pyrrole acetals. A synthesis of gyrrole-2,3,5=tricarboxaldehyde. Available from: [Link]

• RSC Advances. Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles. Available from: [Link]

• The Journal of Organic Chemistry. Pyrrole chemistry. An improved synthesis of ethyl pyrrole-2-carboxylate esters from diethyl aminomalonate. Available from: [Link]

• International Journal of Pharmaceutical Sciences and Research. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Available from: [Link]

• ResearchGate. Synthesis of Ethyl Pyrrole-2-carboxylates: A Regioselective Cyclization of Enaminones under Knorr-Type Conditions. Available from: [Link]

• ResearchGate. Vilsmeier–Haack formylation of pyrrole. Available from: [Link]

• Scribd. Vilsmeier-Haack Formylation of Pyrroles. Available from: [Link]

• Organic Chemistry Portal. One-Pot Synthesis of Pyrrole-2-carboxylates and -carboxamides via an Electrocyclization/Oxidation Sequence. Available from: [Link]

• Journal of the Chemical Society C: Organic. Pyrrole studies. Part XV. Vilsmeier–Haack formylation of 1-substituted pyrroles. Available from: [Link]

• The Journal of Clinical Investigation. Formation and Excretion of Pyrrole-2-Carboxylate in Man. Available from: [Link]

• PubChem. Ethyl 1-methylpyrrole-2-carboxylate. Available from: [Link]

• Google Patents. Process for the purification of crude pyrroles.

• Molecules. Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. Available from: [Link]

• Google Patents. Purification of crude pyrroles.
• Google Patents. Preparation method for pyrrolidine-2-carboxylic acid derivatives.

• ResearchGate. Methyl 4- p -tolyl-1 H -pyrrole-2-carboxylate. Available from: [Link]

• Acta Crystallographica Section E: Crystallographic Communications. Four pyrrole derivatives used as building blocks in the synthesis of minor-groove binders. Available from: [Link]

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• 10. US5502213A - Purification of crude pyrroles - Google Patents [patents.google.com]
• 11. mt.com [mt.com]
• 12. pubs.acs.org [pubs.acs.org]

"preventing byproduct formation in Knorr-type pyrrole synthesis"

Welcome to the Technical Support Center for Knorr-Type Pyrrole Synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are utilizing this powerful reaction to construct substituted pyrroles. As specialists in synthetic methodology, we understand the nuances and challenges that can arise during experimentation. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate common pitfalls, particularly the prevention of byproduct formation, ensuring the integrity and success of your synthesis.

Our approach is grounded in mechanistic principles to explain the causality behind experimental choices. Every recommendation is designed to be a self-validating part of your workflow, empowering you to not only solve immediate issues but also to build a more robust and reproducible process.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common challenges encountered during the Knorr-type pyrrole synthesis. The core of this reaction involves the condensation of an α-amino-ketone with a β-dicarbonyl compound. However, the instability of the α-amino-ketone is a central challenge that dictates the entire experimental design.

Q1: My reaction yield is very low, and I've isolated a significant amount of a crystalline, non-polar byproduct. What is it and how can I prevent its formation?

Answer:

This is the most frequent issue in Knorr-type pyrrole synthesis. The byproduct is almost certainly a pyrazine , arising from the self-condensation of your α-amino-ketone intermediate.

The Underlying Chemistry (Expertise & Experience): α-Amino-ketones are notoriously unstable molecules.[1][2] They possess both a nucleophilic amine and an electrophilic ketone in close proximity, making them highly prone to rapid bimolecular self-condensation. Two molecules of the α-amino-ketone can react with each other to form a stable, six-membered aromatic dihydropyrazine, which then oxidizes to the pyrazine byproduct. This side reaction is often faster than the desired intermolecular condensation with the β-dicarbonyl compound, especially if the concentration of the free α-amino-ketone is allowed to build up.

Authoritative Solution (Trustworthiness): The standard and most effective method to prevent pyrazine formation is to generate the α-amino-ketone in situ at a controlled rate , ensuring its concentration remains low throughout the reaction.[1][2] This is typically achieved by reducing a more stable precursor, the corresponding α-oximino ketone, directly in the presence of the β-dicarbonyl compound.

Key Preventive Measures:

• In Situ Generation: Prepare the α-amino-ketone from its corresponding oxime using a reducing agent, most commonly zinc dust in glacial acetic acid.[1] The acetic acid serves as both the solvent and the acid catalyst for the subsequent condensation.

• Controlled Reagent Addition: The reduction of the oxime is an exothermic process.[1] The rate of this reduction directly controls the concentration of the transient α-amino-ketone. Therefore, add the reducing agent (e.g., zinc dust) slowly and in small portions to the reaction mixture containing the oxime and the β-dicarbonyl compound. Modern practice involves the gradual addition of both the oxime solution and the zinc dust to a well-stirred solution of the β-ketoester in acetic acid.[1]

• Temperature Management: Maintain careful temperature control, especially during the reduction step. The reaction is exothermic and can reach the boiling point of acetic acid if not cooled properly.[1] While the initial nitrosation to form the oxime can tolerate some temperature fluctuation, the reduction step is more critical for minimizing side reactions.

The following diagram illustrates the kinetic competition between the desired Knorr synthesis and the pyrazine byproduct formation.

Sources

• 1. Knorr pyrrole synthesis - Wikipedia [en.wikipedia.org]
• 2. Knorr Pyrrole Synthesis | Thermo Fisher Scientific - TW [thermofisher.com]

Technical Support Center: Optimizing Catalyst Selection for Multicomponent Pyrrole Synthesis

Welcome to the Technical Support Center for optimizing catalyst selection in multicomponent pyrrole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst choice and troubleshoot common experimental hurdles. Pyrrole scaffolds are crucial in pharmaceuticals and natural products, and their efficient synthesis through multicomponent reactions (MCRs) is of significant interest.[1][2] The success of these elegant and atom-economical reactions hinges on the judicious selection of a catalyst. This resource provides in-depth, experience-driven guidance in a direct question-and-answer format to support your research endeavors.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, offering explanations for the underlying causes and providing step-by-step solutions.

Q1: My multicomponent pyrrole synthesis is resulting in low yields or failing to proceed. What are the likely causes and how can I fix it?

Low yields are a common frustration in MCRs and can stem from several factors. A systematic approach to troubleshooting is key.

Probable Causes & Solutions:

• Sub-optimal Reaction Conditions: MCRs are often sensitive to temperature and reaction time. Insufficient heat may lead to an incomplete reaction, while excessive temperatures can cause degradation of starting materials or the desired pyrrole product.[3][4]

  • Solution: Monitor your reaction closely using Thin Layer Chromatography (TLC). If the reaction is sluggish, incrementally increase the temperature. Microwave irradiation can also be a powerful tool to accelerate the reaction and improve yields, often with reduced reaction times.[5]

• Poorly Reactive Starting Materials: The electronic and steric properties of your substrates play a critical role. For instance, amines with strong electron-withdrawing groups are less nucleophilic and may react slowly.[3][4] Similarly, sterically hindered starting materials can impede the reaction.[3][4]

  • Solution: For less reactive amines, consider using a more forcing condition, such as a higher temperature or a more active catalyst. For sterically hindered substrates, prolonged reaction times or a less bulky catalyst might be necessary.[6]

• Inappropriate Catalyst Selection: The choice and concentration of the catalyst are paramount. The catalyst's role is to facilitate one or more steps in the reaction cascade, and an incorrect choice can lead to a stalled reaction or the formation of side products.[3][4][7][8]

  • Solution: A wide array of catalysts can be employed, from Brønsted acids (e.g., acetic acid, p-TsOH) to Lewis acids (e.g., Sc(OTf)₃, Bi(NO₃)₃).[6][9] For substrates sensitive to strong acids, consider milder Lewis acids or even heterogeneous catalysts like silica sulfuric acid, which also simplifies purification.[1][2][6] Sometimes, a catalyst-free approach under thermal or microwave conditions can be effective.[1][2]

Q2: I'm observing a significant amount of a furan byproduct. How can I minimize its formation?

The formation of a furan byproduct is a classic side reaction in certain pyrrole syntheses, particularly the Paal-Knorr reaction, where the 1,4-dicarbonyl compound can undergo acid-catalyzed cyclization without the amine.[3][4][6]

Strategies to Minimize Furan Formation:

• Control Acidity: Avoid strongly acidic conditions (pH < 3).[3][4][6][10] Using a weaker acid, such as acetic acid, or running the reaction under neutral conditions can significantly suppress furan formation.[3][6]

• Use Excess Amine: Employing an excess of the amine can kinetically favor the desired pyrrole synthesis pathway over the competing intramolecular cyclization of the dicarbonyl.[3][6]

• Catalyst Choice: Some Lewis acids may exhibit higher selectivity for pyrrole formation over furan formation. Experimenting with different Lewis acids could be beneficial.[6]

Q3: My crude product is a dark, tarry material that is difficult to purify. What's causing this and how can I prevent it?

The formation of dark, polymeric, or tarry materials is often indicative of product or starting material degradation, typically caused by excessively high temperatures or highly acidic conditions.[3][6]

Mitigation Strategies:

• Lower the Reaction Temperature: If feasible, run the reaction at a lower temperature for a longer duration.[6]

• Employ a Milder Catalyst: Switch from a strong Brønsted acid to a weaker one, or to a Lewis acid catalyst.[6] In some instances, reactions can proceed under neutral conditions, albeit more slowly.[6]

• Solvent Selection: The choice of solvent can significantly impact the reaction outcome. For example, in some enzymatic reactions, polar solvents lead to better catalytic effects.[11] For other reactions, greener solvents like water or deep eutectic solvents can be beneficial.[1][2]

Q4: How do I choose the right catalyst for my specific multicomponent pyrrole synthesis?

Catalyst selection is a multifactorial decision that depends on the specific MCR, the nature of the substrates, and the desired reaction conditions.

A Guided Approach to Catalyst Selection:

• Analyze the Reaction Mechanism: Understand the key steps of your MCR. Is it a Paal-Knorr type reaction requiring acid catalysis for cyclization?[3] Or does it involve a Michael addition that could be promoted by a base or a specific Lewis acid?[12] The catalyst should facilitate the rate-limiting step without promoting side reactions.

• Consider Substrate Compatibility: If your substrates contain acid-sensitive functional groups, avoid strong Brønsted acids.[9] In such cases, milder Lewis acids like Sc(OTf)₃ or heterogeneous catalysts are often a better choice.[6][9] The electronic properties of your substrates also matter; for example, anilines with electron-donating groups may react faster than those with electron-withdrawing groups.[1][2]

• Evaluate Catalyst Type:

  • Brønsted Acids: (e.g., HCl, p-TsOH, acetic acid) are common but can be harsh.[3]

  • Lewis Acids: (e.g., Sc(OTf)₃, FeCl₃, Zn(OTf)₂) offer milder conditions and can be highly effective.[1][2]

  • Heterogeneous Catalysts: (e.g., silica sulfuric acid, clays) simplify purification and are often more environmentally friendly due to their reusability.[1][2][13]

  • Organocatalysts: Proline and its derivatives can be effective for certain MCRs leading to pyrroles.[14]

  • Metal-based Catalysts: A variety of transition metals, including copper, palladium, and rhodium, can catalyze specific types of pyrrole syntheses.[15][16][17]

Frequently Asked Questions (FAQs)

This section addresses broader questions related to catalyst selection and optimization for multicomponent pyrrole synthesis.

Q1: What are the advantages of using a heterogeneous catalyst for pyrrole synthesis?

Heterogeneous catalysts offer several significant advantages:

• Ease of Separation: They can be easily removed from the reaction mixture by simple filtration, which simplifies the workup and purification process.[18]

• Reusability: Many heterogeneous catalysts can be recovered and reused for multiple reaction cycles without a significant loss of activity, making them more economical and environmentally friendly.[1][2][13][19]

• Improved Stability: Solid-supported catalysts can be more stable under the reaction conditions compared to their homogeneous counterparts.

Q2: Can the solvent choice influence the catalyst's performance?

Absolutely. The solvent can play a crucial role in the efficiency and selectivity of a catalyzed reaction.[18]

• Solubility: The solvent must be able to dissolve the reactants and the catalyst (if homogeneous) to a sufficient extent.

• Polarity: The polarity of the solvent can influence the reaction rate and even the reaction pathway.[11] For example, some reactions are accelerated in polar solvents, while others perform better in nonpolar media.

• "Green" Solvents: There is a growing trend towards using environmentally benign solvents like water, ethanol, or deep eutectic solvents.[1][2][12] In some cases, solvent-free conditions are also highly effective.[1][2]

Q3: How do I know if my catalyst is truly heterogeneous or if it's leaching into the solution?

This is a critical question for ensuring the reusability and true nature of a heterogeneous catalyst. The "hot filtration test" is a standard method to investigate this.[18]

• Procedure:

  • Run the reaction with the solid catalyst until it has reached partial conversion (e.g., 50%).

  • Quickly filter the hot reaction mixture to remove the solid catalyst.

  • Allow the filtrate to continue stirring under the same reaction conditions.

• Interpretation:

  • If the reaction in the filtrate does not proceed further, it indicates that the catalysis is truly heterogeneous.[18]

  • If the reaction continues in the filtrate, it suggests that active catalytic species have leached from the solid support into the solution.[18]

Q4: Are there any catalyst-free methods for multicomponent pyrrole synthesis?

Yes, several catalyst-free methods have been developed, often relying on thermal energy or microwave irradiation to drive the reaction.[1][2][12] These methods are attractive for their simplicity and for avoiding potential contamination of the product with catalyst residues. However, they may not be suitable for all substrates and may require higher temperatures or longer reaction times.

Q5: How do electronic effects of substituents on the starting materials affect catalyst selection?

The electronic nature of the substituents on your reactants can significantly influence their reactivity and, consequently, the choice of catalyst.

• Electron-donating groups on an amine will increase its nucleophilicity, potentially allowing for the use of a milder catalyst or lower reaction temperatures.[1][2]

• Electron-withdrawing groups on an amine will decrease its nucleophilicity, often necessitating a more active catalyst or more forcing reaction conditions to achieve good conversion.[3][4] Similarly, the electronic properties of the other components in the MCR will affect their reactivity in the various steps of the reaction cascade.

Data Presentation & Visualization

Catalyst Performance Comparison in Paal-Knorr Synthesis

Catalyst	Substrates	Product	Conditions	Yield (%)	Time (h)	Reference
Trifluoroacetic Acid (TFA)	Acetonylacetone, p-bromoaniline	1-(p-bromophenyl)-2,5-dimethyl-1H-pyrrole	Reflux	92	1	Venugopala et al.[20]
p-Toluenesulfonic Acid	Acetonylacetone, p-bromoaniline	1-(p-bromophenyl)-2,5-dimethyl-1H-pyrrole	Reflux	80	1	Venugopala et al.[20]
Sulfamic Acid	Acetonylacetone, p-bromoaniline	1-(p-bromophenyl)-2,5-dimethyl-1H-pyrrole	Reflux	60	1	Venugopala et al.[20]
Sulfuric Acid	Acetonylacetone, p-bromoaniline	1-(p-bromophenyl)-2,5-dimethyl-1H-pyrrole	Reflux	40	1	Venugopala et al.[20]
Sc(OTf)₃	Various 1,4-dicarbonyls and amines	N-substituted pyrroles	Solvent-free	89-98	-	[17]
FeCl₃·7H₂O	2,5-Dimethoxytetrahydrofuran, various amines	N-substituted pyrroles	H₂O, 60 °C	74-98	-	[1]
Bi(NO₃)₃·5H₂O	2,5-Dimethoxytetrahydrofuran, various amines	N-substituted pyrroles	Solvent-free, ultrasound	76-99	-	[1]

Experimental Protocols

Protocol 1: Conventional Synthesis of 2,5-dimethyl-1-phenylpyrrole [3]

• Materials:

  • Aniline (186 mg, 2.0 mmol)

  • 2,5-Hexanedione (228 mg, 2.0 mmol)

  • Methanol (0.5 mL)

  • 0.5 M Hydrochloric Acid (5.0 mL)

• Procedure:

  • In a round-bottom flask, combine aniline, 2,5-hexanedione, and methanol.

  • Fit the flask with a reflux condenser and heat the mixture at reflux for 15 minutes.

  • Add 5.0 mL of cold 0.5 M hydrochloric acid to precipitate the product.

  • Recrystallize the crude product from a 9:1 methanol/water mixture to obtain the pure product.

Protocol 2: Microwave-Assisted Synthesis of N-Substituted Pyrroles [3]

• Materials:

  • 1,4-Diketone (1.0 equivalent)

  • Primary amine (1.1 equivalents)

  • Glacial acetic acid (catalytic amount)

  • Ethanol

• Procedure:

  • In a microwave vial, add a solution of the 1,4-diketone in ethanol.

  • Add glacial acetic acid and the primary amine to the vial.

  • Seal the microwave vial and place it in the microwave reactor.

  • Irradiate the reaction mixture at 80 °C, monitoring the progress by TLC.

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • Partition the mixture between water and ethyl acetate.

  • Extract the aqueous phase three times with ethyl acetate.

  • Evaporate the solvent under reduced pressure and purify the crude product by column chromatography.

Diagrams

Caption: Decision-making flowchart for catalyst selection in pyrrole synthesis.

References

• Wani, T. A., et al. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journal of Organic Chemistry, 19, 928–955. [Link]

• Li, Y., et al. (2023). Efficient Synthesis of Pyrrole Disulfides Catalyzed by Lipase in Ethanol. Molecules, 28(24), 7993. [Link]

• Ahmad, M., et al. (2018). A Critical Review on Advances in the Multicomponent Synthesis of Pyrroles. Oriental Journal of Chemistry, 34(4), 1683-1713. [Link]

• Shaik, F., et al. (2023). A Concise Review of Multicomponent Reactions Using Novel Heterogeneous Catalysts under Microwave Irradiation. Catalysts, 13(7), 1058. [Link]

• Jagadeesh, R. V., et al. (2018). Cascade Synthesis of Pyrroles from Nitroarenes with Benign Reductants Using a Heterogeneous Cobalt Catalyst. Angewandte Chemie International Edition, 57(32), 10299-10303. [Link]

• Organic Chemistry Portal. Pyrrole synthesis. [Link]

• PapersFlow. (2026). Catalytic Pyrrole Synthesis Methods Research Guide. [Link]

• Alcaide, B., & Almendros, P. (2019). Metal-mediated synthesis of pyrrolines. Chemical Society Reviews, 48(6), 1736-1767. [Link]

• Scilit. (2014). Recent advances in the synthesis of pyrroles by multicomponent reactions. [Link]

• Synfacts. (2014). Synthesis of Functionalized Pyrroles by a Multi-Component Reaction. Synfacts, 10(07), 0732. [Link]

• Wani, T. A., et al. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journal of Organic Chemistry, 19, 928–955. [Link]

• Wu, J., et al. (2013). An approach to the Paal-Knorr pyrroles synthesis in the presence of β-cyclodextrin in aqueous media. Chinese Chemical Letters, 24(8), 719-722. [Link]

• ResearchGate. (2026). An Approach to the Paal—Knorr Pyrroles Synthesis Catalyzed by Sc(OTf)3 under Solvent-Free Conditions. [Link]

• Wang, X., et al. (2016). Practical Pd(TFA)2-Catalyzed Aerobic [4+1] Annulation for the Synthesis of Pyrroles via “One-Pot” Cascade Reactions. Molecules, 21(11), 1488. [Link]

• Wani, T. A., et al. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journal of Organic Chemistry, 19, 928–955. [Link]

• PapersFlow. (2026). Multicomponent Reactions for Pyrrole Synthesis: Research Guide & Papers. [Link]

• ResearchGate. (2015). ChemInform Abstract: Greener Paal-Knorr Pyrrole Synthesis by Mechanical Activation. [Link]

• de la Torre, A., & Pignataro, L. (2021). Catalytic Approaches to Multicomponent Reactions: A Critical Review and Perspectives on the Roles of Catalysis. Catalysts, 12(1), 16. [Link]

• Martínez, A., et al. (2023). Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. Catalysts, 13(3), 589. [Link]

• ResearchGate. (2021). Catalytic Approaches to Multicomponent Reactions: A Critical Review and Perspectives on the Roles of Catalysis. [Link]

• ACS Catalysis. (2018). Multicomponent Catalysts: Limitations and Prospects. [Link]

• Sharma, P., & Kumar, A. (2021). Recent approaches in the organocatalytic synthesis of pyrroles. Organic & Biomolecular Chemistry, 19(15), 3325-3345. [Link]

• National Center for Biotechnology Information. (2024). Toward Biomass-Based Organic Electronics: Continuous Flow Synthesis and Electropolymerization of N-Substituted Pyrroles. [Link]

• National Center for Biotechnology Information. (2014). B(C6F5)3-Catalyzed Dehydrogenation of Pyrrolidines to Form Pyrroles. [Link]

• ResearchGate. (2018). (PDF) Synthesis of pyrrole and substituted pyrroles (Review). [Link]

• Walsh Medical Media. (2023). Catalytic Advancements in Pyrrole Synthesis: Significance of Ionic Liquids. [Link]

• Ghorai, M. K., & Kumar, A. (2010). Synthesis of Highly Substituted Pyrroles via a Multimetal-Catalyzed Rearrangement−Condensation−Cyclization Domino Approach. Organic Letters, 12(23), 5422–5425. [Link]

• ResearchGate. (n.d.). Scope of substrate for pyrrole synthesis. [Link]

• National Center for Biotechnology Information. (2025). Multicatalysis-Enabled Multicomponent Reactions Generate a PTP1B Inhibitor. [Link]

Sources

• 1. BJOC - Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach [beilstein-journals.org]
• 2. Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
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• 12. A Critical Review on Advances in the Multicomponent Synthesis of Pyrroles – Oriental Journal of Chemistry [orientjchem.org]
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• 14. Recent approaches in the organocatalytic synthesis of pyrroles - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01690C [pubs.rsc.org]
• 15. Pyrrole synthesis [organic-chemistry.org]
• 16. Metal-mediated synthesis of pyrrolines - RSC Advances (RSC Publishing) DOI:10.1039/C8RA10247C [pubs.rsc.org]
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• 18. benchchem.com [benchchem.com]
• 19. Cascade Synthesis of Pyrroles from Nitroarenes with Benign Reductants Using a Heterogeneous Cobalt Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability and Handling of Formyl-Pyrrole Compounds

Introduction: Formyl-pyrroles (such as pyrrole-2-carboxaldehyde) are vital building blocks in drug development, porphyrin synthesis, and materials science. However, the electron-rich nature of the pyrrole ring combined with the reactive formyl group makes these compounds inherently susceptible to environmental degradation. This technical guide addresses the root causes of this instability and provides validated, self-correcting protocols to ensure compound integrity throughout your experimental pipelines.

I. Troubleshooting FAQs: Degradation Causality

Q1: My formyl-pyrrole compound is changing color from off-white to yellow, brown, or black during storage. What is happening at a mechanistic level? Answer: This discoloration is a classic indicator of autoxidation and subsequent polymerization[1]. The electron-rich pyrrole ring is highly susceptible to attack by atmospheric oxygen, leading to the formation of oxidized species, such as pyrrolinones[2]. Once oxidized, these intermediates can readily undergo acid-catalyzed or radical-mediated polymerization. This forms highly conjugated oligomers and polymeric materials that manifest visually as dark, insoluble particulates[3]. Furthermore, the formyl group itself can undergo oxidation to form a carboxylic acid, which lowers the local pH and auto-catalyzes the polymerization cascade[1].

Q2: I am observing poor yields and multiple side products when using my stored formyl-pyrrole in downstream syntheses. How can I prevent this? Answer: Degradation during storage directly alters downstream stoichiometry and introduces reactive impurities. To prevent this, you must control the three primary catalysts of degradation: oxygen, temperature, and light.

• Oxygen: Formyl-pyrroles must be stored under a strict inert atmosphere (Nitrogen or Argon) to prevent autoxidation[3].

• Temperature: Thermal energy accelerates both oxidation and polymerization. Stock solutions should be stored at -80°C for a maximum of 6 months, or -20°C for up to 1 month[4]. Solid compounds should also be kept continuously at -20°C or lower[3].

• Light: Photochemical degradation initiates radical formation. Always store these compounds in amber vials or wrap the containers in aluminum foil[3].

Q3: Does the choice of solvent impact the stability of formyl-pyrrole stock solutions? Answer: Yes, significantly. Solvents containing dissolved oxygen or trace acidic impurities (such as aged chloroform containing HCl) will rapidly degrade formyl-pyrroles[5]. Always use anhydrous, thoroughly degassed solvents. To guarantee experimental trustworthiness, working solutions for in vivo or sensitive in vitro assays should be prepared freshly on the day of the experiment, and any unused portions should be discarded[4].

II. Mechanistic Visualization

Mechanistic pathway of formyl-pyrrole degradation via autoxidation and polymerization.

III. Quantitative Data: Stability Profiles

To aid in experimental planning, the following table summarizes the typical degradation pathways, environmental triggers, and analytical indicators for formyl-pyrrole compounds.

Degradation Pathway	Environmental Trigger	Visual Indicator	Analytical Indicator (HPLC/LC-MS)	Prevention Strategy
Autoxidation	Atmospheric Oxygen	Yellowing of solid/solution	Formation of pyrrolinones (+16 Da)[2]	Inert atmosphere (Ar/N₂), degassed solvents[3]
Polymerization	Trace Acids, Heat, Light	Brown/Black insoluble particulates	Loss of monomer peak, broad baseline humps	Neutralized glassware, light protection, -80°C storage[4]
Photodegradation	UV / Visible Light	Rapid darkening	Multiple uncharacterized peaks	Amber vials, foil wrapping[3]
Thermal Degradation	Temperatures > 25°C	Gradual discoloration	Increased baseline noise, oligomers	Store solids at -20°C, solutions at -80°C[4]

IV. Validated Experimental Protocols

To ensure the trustworthiness of your analytical methods, you must establish a stability-indicating assay. The following protocol outlines a self-validating system for forced degradation studies, allowing you to identify degradation products before they compromise your primary experiments[5].

Protocol 1: Forced Degradation Study of Formyl-Pyrroles

Objective: To artificially induce degradation pathways to validate HPLC/LC-MS analytical methods and determine the compound's specific stability profile.

Step-by-Step Methodology:

• Sample Preparation: Prepare a 1 mg/mL stock solution of the formyl-pyrrole in a suitable, degassed solvent (e.g., anhydrous Acetonitrile).

• Oxidative Degradation:

  • Transfer 1 mL of the stock solution to a vial.

  • Add 1 mL of 3% H₂O₂[5].

  • Incubate at room temperature, protected from light, for 24 hours.

  • Quench the reaction (if applicable) and dilute with mobile phase for HPLC analysis.

• Acid Hydrolysis/Catalysis:

  • Transfer 1 mL of the stock solution to a vial.

  • Add 1 mL of 0.1 M HCl[5].

  • Incubate at 60°C for 24 hours.

  • Critical Causality Step: You must neutralize the aliquot with 0.1 M NaOH immediately before injection. Failing to do so will cause the compound to polymerize on the acidic silica of the HPLC column, yielding false degradation data.

• Base Hydrolysis:

  • Transfer 1 mL of the stock solution to a vial.

  • Add 1 mL of 0.1 M NaOH[5].

  • Incubate at 60°C for 24 hours.

  • Neutralize with 0.1 M HCl before HPLC analysis.

• Thermal Degradation:

  • Place a solid sample of the formyl-pyrrole in a temperature-controlled oven at 80°C for 7 days[5].

  • Dissolve the stressed solid in the mobile phase for analysis.

• Analysis & Validation: Compare the chromatograms of the stressed samples against a freshly prepared, unstressed control. A successful stability-indicating assay will clearly resolve the parent formyl-pyrrole peak from all degradation products without co-elution interference.

Protocol 2: Optimal Storage and Handling Workflow

To maximize the shelf-life of formyl-pyrroles, follow this strict handling workflow.

Step-by-step workflow for optimal handling and long-term storage of formyl-pyrroles.

Implementation Notes for Workflow:

• Degassing: Oxygen is the primary enemy. If formulating solutions, sparge the solvent with Argon for at least 30 minutes, or perform three consecutive freeze-pump-thaw cycles[3].

• Aliquotting: Avoid repeated freeze-thaw cycles of the stock compound. Divide the bulk material into single-use aliquots immediately upon receipt[4].

• Headspace: Ensure the headspace in the storage vials is minimized and backfilled with dry Argon or Nitrogen to eliminate residual atmospheric oxygen[1].

V. References

• McCombs, N. L., et al. "Oxidation of Pyrrole by Dehaloperoxidase-Hemoglobin: Chemoenzymatic Synthesis of Pyrrolin-2-Ones." Biochemistry (PMC). URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Oxidation of Pyrrole by Dehaloperoxidase-Hemoglobin: Chemoenzymatic Synthesis of Pyrrolin-2-Ones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Elucidation of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate via Advanced NMR Spectroscopy

Introduction

For researchers and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of chemical synthesis and analysis.[1] Pyrrole and its derivatives represent a class of heterocyclic compounds of immense importance, forming the core scaffold of numerous pharmaceuticals, natural products, and functional materials.[2][3] This guide provides an in-depth technical comparison of Nuclear Magnetic Resonance (NMR) spectroscopy techniques for the definitive structural confirmation of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate.

We will move beyond a simple listing of spectral data to explore the causality behind experimental choices and the logic of spectral interpretation. This guide will demonstrate how a synergistic application of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments provides a self-validating system for structural elucidation, leaving no ambiguity in the final assignment.

Predicted ¹H and ¹³C NMR Analysis: An Educated Hypothesis

Before stepping into the laboratory, a thorough analysis of the target structure allows us to predict the expected NMR spectrum. The structure of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate possesses several key features that will influence its NMR signature. The pyrrole ring is substituted with three distinct groups: an N-ethyl group, a methyl ester at the C2 position, and a formyl (aldehyde) group at the C4 position. Both the formyl and methyl ester groups are electron-withdrawing, which will significantly deshield the pyrrole ring protons and carbons, causing their signals to appear at a lower field (higher ppm value).[2]

Predicted ¹H NMR Signals: Based on the structure, we anticipate 11 protons, giving rise to 6 distinct signals:

• Two Aromatic Protons: H-3 and H-5 on the pyrrole ring.

• One Aldehyde Proton: The formyl proton (-CHO).

• An N-Ethyl Group: A methylene (-CH₂) and a methyl (-CH₃) group.

• A Methyl Ester Group: The methoxy protons (-OCH₃).

Predicted ¹³C NMR Signals: We expect 9 distinct carbon signals:

• Four Pyrrole Ring Carbons: C2, C3, C4, and C5.

• Two Carbonyl Carbons: One from the aldehyde and one from the ester.

• Three Aliphatic Carbons: One from the methoxy group and two from the N-ethyl group.

The following table summarizes the predicted chemical shifts, multiplicities, and integrations for the target molecule.

Assignment	Predicted ¹H Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Predicted ¹³C Chemical Shift (δ, ppm)
-CHO	9.5 - 10.0	Singlet (s)	1H	185 - 195
H-5	7.5 - 7.8	Doublet (d)	1H	130 - 135
H-3	7.2 - 7.5	Doublet (d)	1H	120 - 125
-OCH₃	3.8 - 4.0	Singlet (s)	3H	51 - 53
N-CH₂CH₃	4.1 - 4.4	Quartet (q)	2H	40 - 45
N-CH₂CH₃	1.3 - 1.6	Triplet (t)	3H	14 - 16
-COO-	N/A	N/A	N/A	160 - 165
C2	N/A	N/A	N/A	130 - 135
C4	N/A	N/A	N/A	125 - 130

Note: These predictions are based on established substituent effects on pyrrole rings. Actual values may vary based on solvent and concentration.[4]

Experimental Protocol: Acquiring High-Fidelity NMR Data

Obtaining high-quality, high-resolution NMR spectra is paramount for accurate structural elucidation.[1] The following protocols are designed for a standard 400 or 500 MHz NMR spectrometer.[5]

1. Sample Preparation

• Purity: Ensure the sample is of high purity to avoid signals from impurities that could complicate spectral interpretation.[2]

• Solvent: Dissolve 5-10 mg of the compound in approximately 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common choice for its ability to dissolve a wide range of organic compounds and its single residual solvent peak at ~7.26 ppm is easily identified.[2][6]

• Concentration: For ¹³C NMR, a more concentrated sample (20-50 mg) may be necessary to obtain a good signal-to-noise ratio in a reasonable time, owing to the low natural abundance of the ¹³C isotope.[1]

• Filtration: Transfer the solution to a 5 mm NMR tube, filtering through a small plug of glass wool in a Pasteur pipette if any particulate matter is visible.

2. Spectrometer Setup & 1D NMR Acquisition

• Lock the spectrometer on the deuterium signal of the CDCl₃.

• Shim the magnetic field to achieve optimal homogeneity, ensuring sharp, symmetrical peaks. Poor shimming is a common cause of broad signals.[7]

• ¹H NMR: Acquire a standard proton spectrum. Typical parameters include a spectral width of 12-16 ppm, an acquisition time of 1-2 seconds, a relaxation delay of 1-2 seconds, and 8-16 scans to improve the signal-to-noise ratio.[2]

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A wider spectral width (e.g., 0-220 ppm) is required. Due to the longer relaxation times of carbon nuclei, a longer relaxation delay (2-5 seconds) is often necessary. A significantly higher number of scans will be required compared to the ¹H spectrum.

3. 2D NMR Acquisition Two-dimensional NMR experiments are crucial for assembling the molecular puzzle by revealing through-bond correlations between nuclei.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through 2-4 bonds. It is essential for identifying adjacent protons, such as those in the N-ethyl group and the coupled protons on the pyrrole ring.[7]

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly to the carbons they are attached to (¹J C-H). It provides an unambiguous link between the ¹H and ¹³C spectra, allowing for the direct assignment of carbon signals based on their attached, and often more easily assigned, protons.[8]

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals long-range (2-3 bond) correlations between protons and carbons. This is arguably the most powerful tool for confirming the overall carbon skeleton and the precise placement of substituents that lack protons, such as carbonyl groups.[7][8]

Workflow for NMR-based Structural Confirmation

The following diagram illustrates the logical flow from sample preparation to final structure validation.

Caption: Workflow for structural elucidation using NMR.

Spectral Interpretation and Structural Confirmation

Here, we integrate the data from all NMR experiments to build a conclusive argument for the structure of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate.

Step 1: ¹H NMR Analysis - The Initial Pieces The ¹H NMR spectrum provides the initial proton count and identifies key functional groups.

• A signal at ~9.8 ppm (1H, singlet) is characteristic of an aldehyde proton.

• A quartet at ~4.2 ppm (2H) and a triplet at ~1.4 ppm (3H) are classic indicators of an ethyl group attached to an electronegative atom (in this case, nitrogen).

• A sharp singlet at ~3.9 ppm (3H) corresponds to the methyl ester protons.

• Two signals in the aromatic region, likely doublets, at ~7.6 ppm and ~7.3 ppm (1H each), represent the two protons on the pyrrole ring.

Step 2: COSY Analysis - Connecting the Protons The COSY spectrum provides direct evidence of proton-proton coupling.

Caption: Key ¹H-¹H COSY correlations.

• A cross-peak will be observed between the quartet at ~4.2 ppm and the triplet at ~1.4 ppm, confirming they belong to the same N-ethyl spin system.

• A weaker cross-peak between the two aromatic doublets (~7.6 and ~7.3 ppm) confirms their spatial proximity on the pyrrole ring and their coupling to each other.

Step 3: HSQC Analysis - Linking Protons to Carbons The HSQC spectrum maps each proton signal to its directly attached carbon. This allows for the confident assignment of the protonated carbons (C3, C5, N-CH₂, N-CH₃, and -OCH₃). For example, the proton at ~7.6 ppm will show a correlation to a carbon signal at ~132 ppm, definitively assigning both H-5 and C-5.

Step 4: HMBC Analysis - Assembling the Final Structure The HMBC spectrum is the final and most critical step, revealing the connectivity across the entire molecule by showing correlations between protons and carbons separated by 2 or 3 bonds. This is how we place the substituents in their correct positions.

Caption: Key long-range ¹H-¹³C HMBC correlations.

Crucial HMBC Correlations for Structural Confirmation:

• Position of the Formyl Group: The aldehyde proton (~9.8 ppm) will show correlations to C3, C5, and most importantly, C4. This definitively places the formyl group at the C4 position.

• Position of the Ester Group: The methyl ester protons (~3.9 ppm) will show a strong correlation to the ester carbonyl carbon (~162 ppm) and a weaker correlation to C2. The H-3 proton will also show a correlation to the ester carbonyl carbon and C2. This confirms the ester is at the C2 position.

• Position of the N-Ethyl Group: The methylene protons of the ethyl group (~4.2 ppm) will show correlations to C5 and their own methyl carbon, confirming their attachment to the nitrogen atom, which is adjacent to C5.

• Ring Connectivity: The H-5 proton will show correlations to C3 and C4, while the H-3 proton will show correlations to C2, C4, and C5, confirming the overall substitution pattern of the pyrrole ring.

Comparative Analysis: Ruling Out Isomers

The combined NMR data not only confirms the proposed structure but also allows for the objective refutation of other potential isomers. For example, if the formyl and ester groups were swapped (i.e., Methyl 1-ethyl-2-formyl-1H-pyrrole-4-carboxylate), the HMBC correlations would be dramatically different. The aldehyde proton would show a correlation to C3, and the H-5 proton would show a correlation to the ester carbonyl, which would contradict the experimental data. This comparative logic provides an additional layer of confidence in the structural assignment.

Conclusion

Through a systematic and logical application of 1D and 2D NMR techniques, we have demonstrated a robust, self-validating methodology for the complete structural elucidation of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate. By first predicting the spectral features and then using a suite of experiments (¹H, ¹³C, COSY, HSQC, and HMBC) to confirm connectivity, every atom in the molecule can be unambiguously assigned. This multi-faceted approach represents the gold standard in chemical analysis, providing the high-fidelity data required by researchers and drug development professionals to proceed with confidence.

References

• Benchchem. (2025). An In-depth Technical Guide to ¹H and ¹³C NMR Spectra of Substituted Pyrroles. Benchchem.

• Abraham, R. J., Lapper, R. D., Smith, K. M., & Unsworth, J. F. (1974). Carbon-13 nuclear magnetic resonance spectra of some substituted pyrroles. Journal of the Chemical Society, Perkin Transactions 2, 1004-1009. [Link]

• Benchchem. (2025). A Researcher's Guide to Interpreting NMR Spectra of Substituted Pyrroles. Benchchem.
• Benchchem. (2025). Technical Support Center: NMR Analysis of Substituted Pyrroles. Benchchem.

• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Emery Pharma. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512-7515.

• MDPI. (2023, April 19). Synthesis of Non-Aromatic Pyrroles Based on the Reaction of Carbonyl Derivatives of Acetylene with 3,3-Diaminoacrylonitriles. MDPI. [Link]

• ResearchGate. (2015, September 29). Pyrrole studies part 47. 13C NMR Spectroscopic characterisation of the products of the reaction of formylpyrroles with aniline and diaminobenzenes. ResearchGate. [Link]

• Semantic Scholar. (n.d.). SYNTHESIS AND NMR-INVESTIGATION OF ANNELATED PYRROLE DERIVATIVES. Semantic Scholar. [Link]

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Comparative Guide to the Biological Activity of Pyrrole-2-Carboxylate Derivatives

Introduction to the Pyrrole-2-Carboxylate Scaffold

The pyrrole-2-carboxylate core is a highly versatile and privileged pharmacophore in modern medicinal chemistry[1]. Characterized by a nitrogen-containing five-membered aromatic ring, this scaffold offers unique hydrogen-bonding capabilities, tunable lipophilicity, and electron-rich properties. These features make it an ideal foundation for designing molecules that can selectively interact with diverse biological targets[2].

This guide provides an in-depth comparative analysis of the biological activities of distinct pyrrole-2-carboxylate derivatives. By examining structural modifications—ranging from simple amidation to complex transition-metal chelation—we will explore how these changes dictate biological efficacy, from antitubercular activity to photodynamic cancer therapy.

Comparative Biological Activity Profiles

Antibacterial and Antitubercular Activity

The rising threat of multidrug-resistant (MDR) bacteria has driven the optimization of the pyrrole-2-carboxylate core into potent antibacterial agents, particularly against Mycobacterium tuberculosis (Mtb)[1].

• 1H-Pyrrole-2-Carboxylate Esters (e.g., ENBHEDPC): Retaining the ester functionality, compounds like ENBHEDPC (ethyl-4-{[-(1-(2-(4-nitrobenzoyl)hydrazono)ethyl]}-3,5-dimethyl-1H-pyrrole-2-carboxylate) exhibit potent antitubercular activity. ENBHEDPC achieves a Minimum Inhibitory Concentration (MIC) of 0.7 µg/mL against Mtb H37Rv, closely matching the efficacy of the standard first-line drug ethambutol (0.5 µg/mL)[1].

• Pyrrole-2-Carboxamide MmpL3 Inhibitors: Converting the carboxylate ester to a carboxamide and attaching bulky, lipophilic groups (such as an adamantyl moiety) alongside electron-withdrawing fluorophenyl rings fundamentally shifts the mechanism of action. These derivatives act as potent inhibitors of Mycobacterial membrane protein Large 3 (MmpL3), disrupting cell wall biosynthesis[3]. They achieve exceptional MICs (< 0.016 μg/mL) against MDR and extensively drug-resistant (XDR) TB strains, outperforming standard isoniazid in specific in vitro assays[3].

Anticancer and Photobiological Activity

Transition-metal complexes utilizing the pyrrole-2-carboxylate scaffold have unlocked entirely new mechanisms for targeted cancer therapy, overcoming the limitations of traditional organic small molecules.

• Ru(II) Thionoester Dyads: By converting pyrrole-2-carboxylate esters into thionoesters, researchers can tightly chelate Ruthenium(II) through the sulfur moiety[4]. These Ru(II) dyads act as highly efficient photosensitizers for Photodynamic Therapy (PDT). Upon activation by deep-tissue-penetrating red light (700–900 nm), these complexes generate reactive oxygen species (ROS) that photocleave DNA. They exhibit low nanomolar photocytotoxicity in HL-60 and SK-MEL-28 cancer cells, with remarkable photocytotoxicity indices exceeding 2000[4].

• Silver(I) Polymeric Complexes (AgPy2c): The {[Ag(Py2c)]}n polymer (where Py2c = pyrrole-2-carboxylate) demonstrates significant dual-action potential. It exhibits targeted anticancer activity against Jurkat cell lines (IC50 = 8.00 μM), inducing cell cycle arrest in the Sub-G0 phase, which is comparable to the clinical standard cisplatin (IC50 = 6.3 μM)[5].

Quantitative Data Comparison

The following table summarizes the performance metrics of the discussed pyrrole-2-carboxylate derivatives against their respective biological targets.

Derivative Class	Specific Modification	Primary Target / Application	Key Biological Activity (Metric)	Reference Standard
Pyrrole-2-carboxylate	ENBHEDPC	M. tuberculosis H37Rv	MIC = 0.7 µg/mL	Ethambutol (MIC = 0.5 µg/mL)
Pyrrole-2-carboxamide	Adamantyl-fluorophenyl	MmpL3 (MDR/XDR-TB)	MIC < 0.016 µg/mL	Isoniazid (MIC = 0.015 µg/mL)
Ru(II) Thionoester Dyad	Ru(II)-pyrrole-2-carbothioate	Photodynamic Therapy (HL-60)	Photocytotoxicity Index > 2000	N/A (Light-activated)
Silver(I) Complex	{[Ag(Py2c)]}n	Anticancer (Jurkat cells)	IC50 = 8.00 μM	Cisplatin (IC50 = 6.3 μM)
Silver(I) Complex	{[Ag(Py2c)]}n	Antibacterial (S. aureus)	High selectivity over lactobacilli	Silver Sulfadiazine

Mechanistic Pathways

Structural modifications to the pyrrole-2-carboxylate core dictate highly divergent mechanisms of action. The diagram below maps these structure-activity relationships.

Divergent mechanisms of action for pyrrole-2-carboxylate derivatives based on structural modifications.

Experimental Workflows & Self-Validating Protocols

To ensure rigorous evaluation of these derivatives, researchers must utilize standardized, self-validating protocols. Below are the methodologies for assessing antitubercular activity and photocytotoxicity.

Protocol 1: Resazurin Microtiter Assay (REMA) for Antitubercular MIC

This protocol evaluates the efficacy of pyrrole-2-carboxamide derivatives against M. tuberculosis while embedding internal controls to prevent false positives caused by compound precipitation or assay contamination[1][3].

• Inoculum Preparation : Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 10% OADC (Oleic Albumin Dextrose Catalase) until the logarithmic growth phase (OD600 = 0.6–0.8).

  • Causality: Utilizing log-phase bacteria ensures active cell wall synthesis, which is the primary molecular target for MmpL3 inhibitors.

• Compound Dilution : Prepare 2-fold serial dilutions of the pyrrole derivatives in DMSO. Dispense into a 96-well plate to achieve final test concentrations ranging from 64 µg/mL down to 0.015 µg/mL.

  • Self-Validation: A DMSO-only well must be included as a solvent control to prove the vehicle does not inherently inhibit bacterial growth.

• Reference Controls : Include Isoniazid and Ethambutol as positive controls.

  • Causality: This validates the assay's sensitivity. If standard MICs deviate from known literature values, the assay batch must be rejected.

• Incubation : Add 100 µL of the bacterial inoculum to each well. Incubate the plates at 37°C for 7 days.

• Resazurin Addition : Add 30 µL of 0.01% resazurin solution to each well and incubate for an additional 24–48 hours.

• Readout : Assess the color change from blue (oxidized state, indicating no growth) to pink (reduced state, indicating bacterial growth). The MIC is defined as the lowest concentration of the derivative that strictly maintains the blue color.

Self-validating Resazurin Microtiter Assay (REMA) workflow for MIC determination.

Protocol 2: In Vitro Photodynamic Therapy (PDT) Cytotoxicity Assay

Used specifically for evaluating the light-activated Ru(II) pyrrole-2-carboxylate thionoester dyads[4].

• Cell Seeding : Seed HL-60 or SK-MEL-28 cells in two identical 96-well plates at a density of 5×104 cells/well. Incubate overnight at 37°C in 5% CO2.

• Treatment : Treat cells with varying concentrations of the Ru(II) dyad (ranging from 1 nM to 100 µM).

• Irradiation vs. Dark Control :

  • Plate A (Dark Control): Keep strictly in the dark to measure inherent dark toxicity.

  • Plate B (Irradiated): Expose to red light ( 100 J/cm2 , 34 mW/cm2 ) for a specified duration.

  • Causality: Red light is required to excite the Ru(II) complex to its triplet state, facilitating ROS generation without causing the background UV-induced cellular damage typical of shorter wavelengths.

• Viability Assessment : After 48 hours post-irradiation, perform an MTT or CellTiter-Blue viability assay.

• PI Calculation : Calculate the Photocytotoxicity Index (PI) using the formula: PI=IC50​(Dark)/IC50​(Light) . A PI > 2000 indicates an exceptionally selective and safe phototherapeutic window.

References

• Rawat P. et al. "Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential." MDPI, 2024.
• Vargová Z. et al. "Silver(I) pyrrole- and furan-2-carboxylate complexes - From their design and characterization to antimicrobial, anticancer activity, lipophilicity and SAR." PubMed, 2023.
• "Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis." NIH, 2020.
• "Synthesis and Photobiological Activity of Ru(II) Dyads Derived from Pyrrole-2-carboxylate Thionoesters." Acadia University, 2017.
• "Reinvestigating Pyrrol-2-One-Based Compounds: From Antimicrobial Agents to Promising Antitumor Candid

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A Comparative Guide to the Synthesis of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate: Benchmarking Yields and Methodologies

This guide provides an in-depth comparison of synthetic methodologies for obtaining Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate, a highly functionalized pyrrole derivative valuable as a scaffold in the development of pharmaceuticals and functional materials. We will focus on the prevalent Vilsmeier-Haack formylation route, benchmarking its performance against other potential methods and providing detailed, field-tested protocols.

Introduction: The Strategic Importance of Polysubstituted Pyrroles

Pyrrole rings are fundamental heterocyclic motifs present in a vast range of biologically active compounds.[1] The strategic placement of multiple, distinct functional groups—such as the N-ethyl, C2-carboxylate, and C4-formyl groups on our target molecule—creates a versatile platform for further chemical elaboration. The formyl group, in particular, serves as a crucial handle for building molecular complexity through reactions like reductive amination, Wittig olefination, and oxidation to a carboxylic acid. This guide is designed for researchers seeking to optimize the synthesis of this key intermediate, with a focus on yield, scalability, and mechanistic understanding.

Primary Synthetic Pathway: Vilsmeier-Haack Formylation

The most direct and widely employed method for introducing a formyl group onto an electron-rich pyrrole ring is the Vilsmeier-Haack reaction.[2][3] This electrophilic aromatic substitution is particularly well-suited for our target synthesis due to the directing effects of the pre-existing methyl carboxylate group.

Causality of Experimental Design: Regioselectivity

The synthesis logically begins with the precursor, Methyl 1-ethyl-1H-pyrrole-2-carboxylate. The methyl ester at the C2 position is an electron-withdrawing group. While this deactivates the pyrrole ring slightly compared to an unsubstituted pyrrole, it critically directs incoming electrophiles to the C4 position (meta to the C2-ester). Electrophilic attack at C5 is disfavored due to resonance destabilization, and attack at C3 is sterically and electronically less favorable than at C4. This inherent electronic preference makes the Vilsmeier-Haack reaction highly regioselective for this substrate, minimizing the formation of unwanted isomers and simplifying purification.[4][5]

Reaction Mechanism: Formation and Attack of the Vilsmeier Reagent

The reaction proceeds in two main stages: the formation of the electrophilic Vilsmeier reagent (a chloroiminium salt) from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), followed by the electrophilic attack of this reagent on the pyrrole ring.[6][7]

Caption: The Vilsmeier-Haack reaction mechanism.

Detailed Experimental Protocol: Synthesis of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate

This protocol is a self-validating system, assuming the successful synthesis of the precursor.

Part A: Synthesis of the Precursor, Methyl 1-ethyl-1H-pyrrole-2-carboxylate

This procedure adapts established methods for pyrrole ester synthesis and subsequent N-alkylation.[8]

• Synthesis of Methyl 1H-pyrrole-2-carboxylate: A Knorr-type synthesis is often employed, reacting a β-ketoester with an α-amino ketone. An alternative, often simpler starting point is commercially available Ethyl 1H-pyrrole-2-carboxylate, which can be transesterified or used directly if the ethyl ester is acceptable. For this guide, we assume the synthesis or purchase of Methyl 1H-pyrrole-2-carboxylate.

• N-Alkylation:

  • To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) in anhydrous tetrahydrofuran (THF) cooled to 0 °C under a nitrogen atmosphere, add a solution of Methyl 1H-pyrrole-2-carboxylate (1.0 eq.) in anhydrous THF dropwise.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for 1 hour until hydrogen evolution ceases.

  • Cool the mixture back to 0 °C and add iodoethane (1.5 eq.) dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, gradient elution with hexane/ethyl acetate) to yield Methyl 1-ethyl-1H-pyrrole-2-carboxylate.

Part B: Vilsmeier-Haack Formylation

This protocol adapts standard Vilsmeier-Haack procedures for pyrrole substrates.[1][2]

• Vilsmeier Reagent Preparation: In a flame-dried, three-necked flask equipped with a dropping funnel, magnetic stirrer, and nitrogen inlet, place anhydrous DMF (3.0 eq.). Cool the flask to 0 °C in an ice-water bath.

• Add phosphorus oxychloride (POCl₃, 1.2 eq.) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 45 minutes. The solution should become a thick, pale-yellow solid or slurry; this is the Vilsmeier reagent.

• Formylation Reaction: Cool the Vilsmeier reagent back to 0 °C and add a solution of Methyl 1-ethyl-1H-pyrrole-2-carboxylate (1.0 eq.) in anhydrous 1,2-dichloroethane dropwise.

• After addition, heat the reaction mixture to 60-70 °C and stir for 2-3 hours. Monitor the reaction progress by TLC.

• Work-up and Hydrolysis: Cool the reaction mixture to 0 °C and carefully pour it onto crushed ice with vigorous stirring.

• Add a saturated aqueous solution of sodium acetate or sodium bicarbonate portion-wise until the mixture is neutralized (pH 7-8). This step hydrolyzes the intermediate iminium salt to the aldehyde.[1]

• Stir the mixture vigorously for 1 hour.

• Purification: Extract the product with dichloromethane or ethyl acetate (3x). Combine the organic layers, wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude solid by recrystallization or column chromatography to yield Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate as a solid.

Caption: Overall synthetic workflow for the target molecule.

Benchmarking and Alternative Methods

While the Vilsmeier-Haack reaction is robust, other formylation methods exist, each with specific advantages and disadvantages. The choice of method can significantly impact yield, cost, and safety.[9]

Comparative Data of Formylation Methods

Method	Reagents	Typical Conditions	Reported Yield Range	Advantages	Disadvantages
Vilsmeier-Haack	POCl₃, DMF	0 °C to 70 °C	Good to Excellent (70-95%)[4]	High yield, reliable, cost-effective, highly regioselective for this substrate.	Uses corrosive and hazardous POCl₃; work-up can be vigorous.[10]
Riecke Formylation	Dichloromethyl methyl ether, Lewis Acid (e.g., SnCl₄, TiCl₄)	-20 °C to RT	Good to Excellent	Milder conditions may be possible; useful for substrates sensitive to POCl₃.[9]	Requires stoichiometric, moisture-sensitive Lewis acids; dichloromethyl ethers are potent carcinogens.
Duff Reaction	Hexamethylenetetramine (HMTA), acid (e.g., TFA, AcOH)	Reflux	Moderate to Low	Metal-free; reagents are inexpensive.	Generally lower yields; only works on highly activated substrates; regioselectivity can be poor.
Formylation with Formic Acid/Acetic Anhydride	HCOOH, Ac₂O	Low Temperature	Variable	Inexpensive reagents.	Can lead to acylation byproducts; often less efficient than Vilsmeier-Haack.[9]

Yields are estimates based on similarly substituted pyrrole substrates and may vary.

Justification for Method Selection

For the synthesis of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate, the Vilsmeier-Haack reaction remains the superior choice . Its high regioselectivity, driven by the C2-ester, ensures a clean conversion to the desired C4-formylated product. The reported high yields and the use of relatively inexpensive bulk reagents (DMF, POCl₃) make it amenable to both lab-scale and larger-scale synthesis. While the hazards of POCl₃ must be managed with appropriate engineering controls, the reliability and efficiency of the reaction often outweigh the drawbacks for this specific transformation.

Alternative methods like the Riecke formylation, while effective, introduce highly toxic reagents and expensive Lewis acids without offering a significant advantage in yield or regioselectivity for this particular substrate. The Duff reaction and other milder formylating systems are generally not potent enough to efficiently functionalize the deactivated pyrrole ring, leading to lower yields and more complex purification challenges.

Conclusion and Recommendations

The synthesis of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate is most effectively and reliably achieved via a two-step sequence: N-alkylation of a suitable pyrrole-2-carboxylate precursor, followed by a regioselective Vilsmeier-Haack formylation. This method consistently provides high yields of the desired C4-aldehyde isomer. Researchers should prioritize this pathway, ensuring careful temperature control during the formation of the Vilsmeier reagent and a controlled, cold quench and hydrolysis to maximize yield and safety. For substrates intolerant to the conditions of the Vilsmeier-Haack reaction, a Riecke formylation could be considered, albeit with increased safety precautions and cost.

References

• Vertex AI Search. Vilsmeier formylation of pyrrole.
• Organic Syntheses. 1H-Pyrrole-2-carboxylic acid, ethyl ester.
• BenchChem. Application Note & Protocol: Vilsmeier-Haack Formylation of 3,4-Diethylpyrrole.
• BenchChem. A Comparative Guide to Alternative Reagents for the Formylation of N-Substituted Pyrroles.
• Scribd. Vilsmeier-Haack Formylation of Pyrroles.
• Master Organic Chemistry. Vilsmeier-Haack Reaction.
• Organic Chemistry Portal. Vilsmeier-Haack Reaction.
• ResearchGate. Synthesis of Ethyl Pyrrole-2-carboxylates: A Regioselective Cyclization of Enaminones under Knorr-Type Conditions.
• BenchChem. Application Note: Protocols for the Acylation of 1H-Pyrrole.
• Organic Syntheses. Catalytic Vilsmeier-Haack Reaction: Formylation of Indoles Using Triphenylphosphine Oxide and Oxalyl Chloride.
• Wikipedia. Pyrrole.

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Assessing the Regioselectivity of Vilsmeier-Haack Versus Alternative Formylation Methods: A Comprehensive Guide

For researchers and drug development professionals, the precise installation of a formyl group (–CHO) onto an aromatic or heteroaromatic scaffold is a critical carbon-carbon bond-forming event. Aldehydes serve as highly versatile synthetic linchpins, enabling downstream transformations such as reductive aminations, Wittig olefinations, and aldol condensations[1].

While the Vilsmeier-Haack (VH) reaction is the premier methodology for the formylation of electron-rich substrates, its inherent regioselectivity profile is not universally applicable. This guide objectively compares the mechanistic causality and regiochemical outcomes of the Vilsmeier-Haack reaction against alternative methods—including the Reimer-Tiemann, Duff, and Rieche formylations—providing actionable experimental data and self-validating protocols.

Mechanistic Causality: The Vilsmeier-Haack Regioselectivity Profile

The Vilsmeier-Haack reaction relies on the in situ generation of a chloromethyleneiminium ion (the Vilsmeier reagent) from a formamide—typically N,N-dimethylformamide (DMF)—and an activating agent like phosphorus oxychloride (POCl₃)[2].

The Causality of Selectivity: The Vilsmeier reagent is a relatively mild, yet sterically demanding electrophile. Its regioselectivity is dictated by a strict interplay of electronic activation and steric hindrance:

• Substituted Benzenes (Phenols & Anilines): Strong electron-donating groups (–OH, –NR₂) activate the ring via resonance (+M effect), directing the electrophile to the ortho and para positions. However, the sheer steric bulk of the iminium intermediate heavily disfavors ortho-attack, resulting in a profound preference for para-substitution [2].

• Heterocycles (Pyrroles & Indoles): In five-membered heterocycles, regioselectivity is governed by the thermodynamic stability of the intermediate Wheland complex. Pyrroles undergo formylation predominantly at the C2 position , while indoles are formylated almost exclusively at the C3 position , where the intermediate carbocation is most efficiently stabilized by the adjacent heteroatom[2],[1].

Comparative Formylation Strategies: Overcoming VH Limitations

When the target molecule requires ortho-formylation or the substrate lacks sufficient electron density for the VH reaction, alternative methodologies must be employed.

Reimer-Tiemann Reaction (Ortho-Selective)

The Reimer-Tiemann reaction utilizes chloroform (CHCl₃) and a strong aqueous base (NaOH) to generate a highly reactive, electron-deficient dichlorocarbene (:CCl₂)[3].

• Mechanistic Causality: Unlike the bulky Vilsmeier reagent, the carbene is attracted to the high electron density of the phenoxide oxygen. This attractive ionic interaction acts as an internal directing effect, guiding the electrophile to the adjacent carbon and overriding standard steric hindrance to yield predominantly ortho-formylated products (e.g., salicylaldehyde)[3].

Duff Reaction (Ortho-Selective)

Employing hexamethylenetetramine (HMTA) in an acidic medium (such as trifluoroacetic acid), the Duff reaction is another robust method for phenols and anilines[4],[1].

• Mechanistic Causality: The reaction proceeds via an initial iminium ion attack. The ortho-selectivity is driven by a highly ordered, hydrogen-bonded transition state between the phenolic proton and the nitrogen-rich formylating agent, ensuring functionalization occurs adjacent to the activating group[4].

Rieche Formylation (Lewis Acid Modulated)

The Rieche formylation utilizes dichloromethyl methyl ether (Cl₂CHOMe) activated by a Lewis acid (e.g., TiCl₄, SnCl₄, or AlCl₃)[1].

• Mechanistic Causality: This method is effective for less activated arenes. Crucially, the regioselectivity can be artificially modulated. The Lewis acid can coordinate with specific heteroatoms on the substrate (e.g., the oxygen or nitrogen in benzoxazines), altering the local electron density and steric environment. This preferred complexation can direct the formyl group to positions that would otherwise be disfavored under standard electronic control[5].

Strategic Decision Workflow

Decision tree for selecting formylation methods based on substrate and desired regioselectivity.

Quantitative Regioselectivity Comparison

The following table summarizes the expected regiochemical outcomes and typical yields when applying these methods to standard substrates[2],[4],[1].

Substrate	Formylation Method	Key Reagents	Major Product (Regioselectivity)	Typical Yield
Phenol	Vilsmeier-Haack	DMF, POCl₃	p-Hydroxybenzaldehyde (para)	70–85%
Phenol	Reimer-Tiemann	CHCl₃, NaOH	Salicylaldehyde (ortho)	30–50%
Phenol	Duff Reaction	HMTA, TFA	Salicylaldehyde (ortho)	40–60%
Indole	Vilsmeier-Haack	DMF, POCl₃	Indole-3-carbaldehyde (C3)	80–95%
Pyrrole	Vilsmeier-Haack	DMF, POCl₃	Pyrrole-2-carbaldehyde (C2)	75–90%
Benzoxazine	Rieche	Cl₂CHOMe, TiCl₄	6-Formyl derivative (Lewis Acid directed)	60–75%

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality for each operational step is explicitly stated.

Protocol A: Vilsmeier-Haack Formylation of Indole (C3-Selective)

Self-validating workflow for the Vilsmeier-Haack formylation reaction.

Materials: Indole (1.0 eq), Anhydrous DMF (3.0 eq), POCl₃ (1.2 eq), 2M NaOH or Saturated Aqueous NaOAc. Procedure:

• Vilsmeier Reagent Generation: Charge a dry, argon-purged flask with anhydrous DMF. Cool to 0 °C using an ice bath. Causality: Low temperature prevents the thermal decomposition of the Vilsmeier reagent into dimethylamine and carbon monoxide.

• Add POCl₃ dropwise over 15 minutes.

  • Validation Check: The reaction is highly exothermic. The solution will transition from colorless to a pale yellow/orange viscous liquid, confirming the formation of the chloromethyleneiminium ion.

• Electrophilic Substitution: Dissolve indole in a minimal amount of anhydrous DMF and add it dropwise to the Vilsmeier reagent at 0 °C. Remove the ice bath and stir at room temperature for 1–2 hours.

  • Validation Check: Monitor via TLC (Hexanes:EtOAc 7:3). The highly fluorescent indole spot will disappear, replaced by a baseline spot (the polar iminium intermediate).

• Hydrolysis: Pour the reaction mixture slowly into crushed ice containing saturated aqueous NaOAc. Causality: NaOAc buffers the quench, preventing the base-catalyzed degradation of the newly formed aldehyde that could occur if strong NaOH were used.

  • Validation Check: As the iminium bond hydrolyzes, Indole-3-carbaldehyde will precipitate out of the aqueous layer as an off-white solid. Filter and wash with cold water.

Protocol B: Reimer-Tiemann Formylation of Phenol (Ortho-Selective)

Materials: Phenol (1.0 eq), Chloroform (excess, solvent/reagent), NaOH (aqueous, 20% w/v), 10% HCl. Procedure:

• Phenoxide Generation: Dissolve phenol in the 20% aqueous NaOH solution in a round-bottom flask equipped with a reflux condenser. Causality: Deprotonation yields the highly nucleophilic phenoxide ion, which is strictly required to attract the carbene intermediate[3].

• Carbene Formation & Attack: Heat the mixture to 60 °C. Add chloroform dropwise.

  • Validation Check: The reaction is biphasic and will become highly exothermic once carbene generation initiates. The solution will turn deep red/purple, indicating the formation of the phenoxide-carbene adduct.

• Reflux: Maintain reflux for 2 hours, then cool to room temperature.

• Acidification & Isolation: Acidify the dark aqueous mixture with 10% HCl until pH < 3. Causality: Acidification protonates the phenoxide, breaking its aqueous solubility.

  • Validation Check: Salicylaldehyde will separate as a dense, pale-yellow oil with a distinct "bitter almond" odor. Extract with dichloromethane, dry over Na₂SO₄, and purify via steam distillation (salicylaldehyde is volatile with steam due to intramolecular hydrogen bonding, effectively separating it from any para-isomer byproducts).

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In Vitro Evaluation of Novel Pyrrole-Derived Anti-Inflammatory Compounds: A Comparative Methodological Guide

Executive Summary

Pyrrole derivatives have emerged as highly versatile pharmacophores in the development of next-generation non-steroidal anti-inflammatory drugs (NSAIDs)[1]. Traditional NSAIDs, while effective, often present significant gastrointestinal and cardiovascular liabilities due to non-selective cyclooxygenase (COX) inhibition[1]. Recent drug discovery efforts have focused on synthesizing pyrrole analogs—such as 1H-pyrrole-2,5-diones (maleimides), pyrrole-cinnamate hybrids, and pyrrolopyrimidines—to achieve dual COX-2/LOX inhibition or selective COX-2 targeting without compromising cell viability[2][3]. This guide provides an authoritative framework for the in vitro testing of these novel compounds, comparing their efficacy against established clinical standards and detailing the self-validating protocols required for robust preclinical evaluation.

Mechanistic Overview: Targeting the Inflammatory Cascade

The anti-inflammatory efficacy of pyrrole derivatives is primarily evaluated through their ability to disrupt the arachidonic acid pathway and the NF-κB signaling cascade[4][5]. Upon stimulation by lipopolysaccharide (LPS), Toll-like receptor 4 (TLR4) activates NF-κB and MAPK pathways in macrophages, leading to the upregulation of inducible nitric oxide synthase (iNOS) and COX-2[5]. Pyrrole compounds exert their effects by either directly binding to the active sites of COX-2 and 5-Lipoxygenase (5-LOX) or by suppressing the upstream nuclear translocation of NF-κB[3][5].

Fig 1: Mechanism of pyrrole derivatives inhibiting LPS-induced NF-κB signaling and COX-2/iNOS pathways.

Comparative Performance Analysis

To objectively assess the therapeutic potential of novel pyrrole derivatives, their performance must be benchmarked against standard agents like Celecoxib and Indomethacin. The following table synthesizes recent in vitro data, highlighting the superior potency and selectivity of engineered pyrrole scaffolds[2][3][6][7].

Compound Class / Specific Agent	Target / Assay	IC₅₀ (µM)	Reference Standard IC₅₀ (µM)	Selectivity / Notes
1H-pyrrole-2,5-dione (Asperimide 43c)	NO Inhibition (RAW 264.7)	0.78 ± 0.06	Indomethacin: 37.5 ± 1.6	Highly potent NO suppression; no cytotoxicity up to 100 µM[6].
Pyrrole-cinnamate hybrid (Hybrid 5)	COX-2 Enzymatic Assay	0.55	Celecoxib: ~1.11	Dual inhibitor; also inhibits sLOX (IC₅₀ = 30 µM)[3].
1,5-diarylpyrrol-3-sulfur (PRLD8)	COX-2 Enzymatic Assay	0.011	Celecoxib: ~1.11	Exceptional COX-2 potency and in vivo antinociceptive activity[7].
Pyrrolopyrimidine (Compound 6b)	COX-2 Enzymatic Assay	< 1.0	Celecoxib: ~1.11	Superior COX-2 selectivity index compared to traditional NSAIDs[2].

In Vitro Experimental Protocols: A Self-Validating Workflow

A rigorous in vitro testing pipeline requires a logical sequence of assays. Researchers must establish causality: a compound's ability to reduce inflammatory markers must be proven to stem from pharmacological inhibition, not merely from inducing cell death (cytotoxicity)[8].

Fig 2: Sequential in vitro screening workflow for validating novel anti-inflammatory pyrrole compounds.

Protocol 1: Cytotoxicity Assessment (MTT Assay)

Causality & Rationale: Before measuring anti-inflammatory markers, the maximum non-toxic concentration must be determined. If a compound kills the cells, NO and PGE2 production will naturally decrease, leading to false-positive efficacy results[6].

• Cell Seeding: Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS. Seed at a density of 1×104 cells/well in a 96-well plate and incubate for 24 hours at 37°C in 5% CO₂[8].

• Treatment: Aspirate the media and treat cells with varying concentrations of the pyrrole derivatives (e.g., 1, 10, 50, 100 µM) for 24 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well. Incubate for 4 hours in the dark. The viable cells will reduce the yellow tetrazolium salt to purple formazan crystals.

• Solubilization & Reading: Remove the media, dissolve the formazan crystals in 100 µL of DMSO, and measure the absorbance at 570 nm using a microplate reader. Select concentrations yielding >90% viability for subsequent assays.

Protocol 2: Nitric Oxide (NO) Inhibition via Griess Assay

Causality & Rationale: Macrophages are the primary responders in acute inflammation. LPS binds to TLR4 on RAW 264.7 cells, heavily upregulating iNOS, which synthesizes NO. Measuring NO accumulation in the media provides a direct, quantifiable readout of the compound's ability to suppress this primary inflammatory axis[4][5].

• Pre-treatment: Seed RAW 264.7 cells ( 1×105 cells/well) in a 24-well plate. Pre-incubate with the established non-toxic concentrations of the pyrrole compound for 1 hour[9].

• LPS Stimulation: Add LPS (1 µg/mL) to the wells to induce the inflammatory response. Incubate for 24 hours[8].

• Griess Reaction: Transfer 100 µL of the cell culture supernatant to a new 96-well plate. Add 100 µL of Griess reagent (1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid)[5][6].

• Quantification: Incubate for 10 minutes at room temperature in the dark. Measure absorbance at 540 nm. Calculate the IC₅₀ using a standard curve generated with sodium nitrite.

Protocol 3: COX-1 and COX-2 Enzymatic Selectivity Assay

Causality & Rationale: While cell-based assays confirm physiological efficacy, enzymatic assays isolate the direct biochemical interaction. Evaluating both COX-1 (constitutive, gastroprotective) and COX-2 (inducible, pro-inflammatory) allows researchers to calculate the Selectivity Index (SI = IC₅₀ COX-1 / IC₅₀ COX-2). A high SI guarantees targeted anti-inflammatory action with minimal ulcerogenic side effects[1][7].

• Preparation: Utilize a commercial fluorometric COX inhibitor screening kit. Prepare COX-1 and COX-2 enzymes in reaction buffer containing heme (essential for maximal enzyme activity)[10].

• Inhibitor Incubation: Add the pyrrole derivative at varying concentrations to the enzyme solutions and incubate for 10 minutes at 37°C.

• Substrate Addition: Introduce arachidonic acid and the fluorometric substrate (e.g., ADHP) to initiate the reaction. COX activity converts arachidonic acid to PGG2, which is then reduced to PGH2, simultaneously oxidizing ADHP to highly fluorescent resorufin[1].

• Measurement: Read fluorescence (Ex/Em = 535/587 nm). Calculate the percentage inhibition relative to the uninhibited control and determine the IC₅₀ for both isoforms.

Conclusion

The structural plasticity of the pyrrole ring allows for the precise engineering of highly potent, selective anti-inflammatory agents. By employing a rigorous, self-validating in vitro testing methodology—starting from cytotoxicity profiling to targeted enzymatic selectivity—researchers can reliably identify lead compounds that outperform traditional NSAIDs in both efficacy and safety profiles.

References

• Moon et al.
• "Therapeutic potential of pyrrole and pyrrolidine analogs: an update.
• "Pyrrole-Derivative of Chalcone, (E)-3-Phenyl-1-(2-Pyrrolyl)-2-propenone.
• "Design and Evaluation of Synthesized Pyrrole Derivatives as Dual COX-1 and COX-2 Inhibitors Using FB-QSAR Approach.
• "Pyrrolopyrimidine derivatives as dual COX-2/ACE2 inhibitors: design, synthesis, and anti-inflammatory evalu
• "Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective.
• "Novel pyrrolopyrimidine derivatives: design, synthesis, molecular docking, molecular simulations and biological evaluations as antioxidant and anti-inflamm
• "Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors.
• "Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors." Semantic Scholar.
• "A Comparative Guide to the Biological Effects of Pyrrole-2,5-dione Deriv

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A Senior Application Scientist's Guide to Structure-Activity Relationship (SAR) Studies of N-Substituted Pyrroles

Introduction: The Pyrrole Scaffold and the Significance of the N-Position

The pyrrole ring is a five-membered, nitrogen-containing heterocycle that serves as a "privileged scaffold" in medicinal chemistry. Its structural motif is found in a vast array of biologically active natural products, such as heme, chlorophyll, and vitamin B12, as well as in numerous synthetic drugs.[1] The inherent chemical properties of the pyrrole nucleus—its aromaticity, electron-rich nature, and capacity for hydrogen bonding—make it an ideal foundation for designing molecules that can interact with diverse biological targets.[2]

Among the various positions on the pyrrole ring, the nitrogen atom (N-1) represents a critical vector for chemical modification. Substitution at this position directly influences the molecule's overall physicochemical properties, including its lipophilicity, electronic distribution, and steric profile. These modifications, in turn, profoundly impact the compound's pharmacokinetic and pharmacodynamic behavior. This guide provides a comparative analysis of structure-activity relationships (SAR) for N-substituted pyrroles, focusing on their anticancer and antimicrobial activities, supported by experimental data and detailed protocols to empower researchers in the field of drug discovery.

Comparative SAR Analysis: Anticancer vs. Antimicrobial Activity

The nature of the substituent at the N-1 position of the pyrrole ring dictates its therapeutic potential. A comparative analysis reveals that distinct structural features are often required to optimize for either anticancer or antimicrobial efficacy.

N-Substituted Pyrroles as Anticancer Agents

The development of N-substituted pyrroles as anticancer agents has often focused on their role as kinase inhibitors.[1] Many signal transduction pathways that are overactive in cancer cells rely on protein kinases, making them prime therapeutic targets.[3] The N-substituent plays a pivotal role in orienting the molecule within the ATP-binding pocket of these enzymes.

Key SAR Insights for Anticancer Activity:

• N-Aryl and N-Heteroaryl Groups are Favorable: The introduction of an aromatic or heteroaromatic ring at the N-1 position is a common strategy. This large, hydrophobic moiety can engage in crucial π-π stacking and hydrophobic interactions within the kinase active site.[4]

• Substitution on the N-Aryl Ring:

  • Electron-Withdrawing Groups (EWGs): Halogen atoms (Cl, F) or trifluoromethyl (CF3) groups on the N-aryl ring can enhance activity. These groups can modulate the electronic properties of the ring and form specific halogen bonds or other interactions with the target protein.

  • Hydrogen-Bonding Moieties: The presence of groups capable of hydrogen bonding on the N-substituent, such as amides or sulfonamides, is critical for anchoring the inhibitor to key amino acid residues (e.g., in the hinge region of a kinase).[4][5]

• Steric Factors: While a bulky N-aryl group is often beneficial, excessive steric hindrance can be detrimental, preventing the molecule from fitting optimally into the binding site. The position of substituents on the aryl ring is therefore critical.

Comparative Cytotoxicity Data (IC50)

The following table summarizes the half-maximal inhibitory concentration (IC50) values for representative N-substituted pyrrole derivatives against various cancer cell lines. Lower IC50 values indicate greater potency.

Compound Class	N-Substituent	Cancer Cell Line	IC50 (µM)	Reference
Pyrrolo[2,3-d]pyrimidine	Benzylidenehydrazide	PC3 (Prostate)	0.19	[6]
Pyrrolo[2,3-d]pyrimidine	Benzylidenehydrazide	MCF-7 (Breast)	1.66	[6]
Pyrrole-Indole Hybrid	4-Chlorophenyl (at indole N)	T47D (Breast)	2.4	[5]
Pyrrole-Indole Hybrid	N-Methyl (at pyrrole N)	T47D (Breast)	1.0	[5]
3-Aroyl-1-arylpyrrole	3-Aminophenyl	MCF-7 (Breast)	0.015	[7]
3-Aroyl-1-arylpyrrole	3-Nitrophenyl	MCF-7 (Breast)	>10	[7]

Note: The data is compiled from multiple sources to illustrate SAR trends.

The data clearly illustrates that substitution patterns dramatically affect potency. For instance, in the 3-aroyl-1-arylpyrrole series, the reduction of a 3-nitrophenyl group to a 3-aminophenyl group on the N-substituent led to a profound increase in activity, highlighting the importance of a hydrogen-bond-donating group at this position for potent inhibition of tubulin polymerization.[7]

N-Substituted Pyrroles as Antimicrobial Agents

When designing N-substituted pyrroles as antimicrobial agents, different physicochemical properties often come to the forefront. The primary goal is to facilitate the compound's ability to cross the bacterial cell wall and membrane to reach its intracellular target.

Key SAR Insights for Antimicrobial Activity:

• Lipophilicity is a Key Driver: A well-balanced lipophilicity is crucial. The N-substituent significantly impacts the overall LogP of the molecule. Increased lipophilicity, often achieved with larger alkyl or aryl groups, can enhance membrane permeability and improve activity, particularly against Gram-positive bacteria.[8]

• Cationic and Polar Groups: The introduction of protonatable groups, such as amines, can increase activity against Gram-negative bacteria by facilitating interaction with and passage through the negatively charged outer membrane.[9]

• Electronic Effects on N-Aryl Ring: For N-aryl pyrroles, the presence of electron-withdrawing groups at the para-position of the phenyl ring has been shown to increase antibacterial activity.[9] This may be due to modulation of the molecule's interaction with the target or its metabolic stability.

Comparative Antimicrobial Activity Data (MIC)

The following table presents the Minimum Inhibitory Concentration (MIC) values for various N-substituted pyrroles against representative bacterial strains. A lower MIC value indicates more potent antimicrobial activity.

Compound Class	N-Substituent	Bacterial Strain	MIC (µg/mL)	Reference
N-arylpyrrole	4-Fluorophenyl	MRSA	4	[8][10]
N-arylpyrrole	4-Chlorophenyl	MRSA	4	[8][10]
N-arylpyrrole	Phenyl	MRSA	>128	[8][10]
N-arylpyrrole	4-Chlorophenyl	E. coli	8	[8][10]
Pyrrolopyrimidine	Triazolyl-heteroaryl	M. tuberculosis	0.78	[11]

Note: Data compiled from multiple sources. MRSA: Methicillin-resistant Staphylococcus aureus.

The data for N-arylpyrroles demonstrates the critical impact of substitution on the N-phenyl ring. The unsubstituted phenyl derivative is inactive, whereas the introduction of a halogen (F or Cl) at the para-position confers potent activity against MRSA.[8][10] This underscores the importance of electronic effects and specific interactions for antimicrobial efficacy.

Mechanistic Insights & Visualization

Mechanism of Action: Kinase Inhibition

Many potent anticancer N-substituted pyrroles function by inhibiting protein kinases. The pyrrole scaffold acts as a hinge-binding motif, while the N-substituent extends into a hydrophobic pocket of the ATP-binding site. Molecular docking studies reveal that the N-aryl group often forms hydrophobic interactions, while other functionalities on the molecule form key hydrogen bonds with the kinase's hinge region, locking the inhibitor in place and preventing ATP from binding.[12][13]

Caption: Interaction of an N-Aryl Pyrrole with a Kinase Active Site.

Workflow for SAR-Guided Drug Discovery

The process of developing potent N-substituted pyrroles follows a logical, iterative cycle. It begins with the synthesis of a focused library of compounds, followed by biological screening and data analysis to build an SAR model. This model then informs the design of the next generation of compounds with predicted improvements in activity and properties.

Caption: Iterative workflow for SAR-driven lead optimization.

Experimental Protocols

To ensure data integrity and reproducibility, standardized and validated protocols are essential.

Synthesis: General Protocol for Paal-Knorr Pyrrole Synthesis

The Paal-Knorr synthesis is a classic and efficient method for preparing N-substituted pyrroles from a 1,4-dicarbonyl compound and a primary amine.[14][15][16][17]

Materials:

• Hexane-2,5-dione (1,4-dicarbonyl compound)

• Aniline (or other primary amine)

• Methanol

• Concentrated Hydrochloric Acid (catalyst)

• Round-bottom flask with reflux condenser

• Ice bath

• Vacuum filtration apparatus

Procedure:

• In a round-bottom flask, combine the primary amine (e.g., aniline, 1.0 eq), the 1,4-dicarbonyl (e.g., hexane-2,5-dione, 1.0 eq), and a minimal amount of solvent (e.g., methanol).[14]

• Add a catalytic amount of acid (e.g., one drop of concentrated HCl).[14]

• Heat the reaction mixture to reflux for 15-30 minutes. Monitor the reaction by TLC.

• Upon completion, cool the flask in an ice bath to induce precipitation.

• Add cold 0.5 M HCl to further precipitate the product.[14]

• Collect the solid product by vacuum filtration, washing with cold water.

• Purify the crude product by recrystallization or column chromatography.

Anticancer Assay: MTT Protocol for Cytotoxicity

The MTT assay is a colorimetric method used to assess cell viability. It measures the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically active cells.

Materials:

• 96-well flat-bottom plates

• Cancer cell lines

• Complete culture medium

• Test compounds (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of the N-substituted pyrrole compounds in culture medium. Replace the medium in the wells with 100 µL of the medium containing the test compounds. Include vehicle controls (DMSO) and untreated controls. Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well.

• Incubation: Incubate the plate for 4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution (DMSO) to each well. Shake the plate gently for 15 minutes to dissolve the crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the untreated control and determine the IC50 value using non-linear regression analysis.

Antimicrobial Assay: Broth Microdilution Protocol for MIC Determination

This method determines the minimum inhibitory concentration (MIC) of a compound required to inhibit the visible growth of a bacterium.

Materials:

• Sterile 96-well round-bottom microtiter plates

• Bacterial strains (e.g., S. aureus, E. coli)

• Cation-adjusted Mueller-Hinton Broth (MHB)

• Test compounds (dissolved in DMSO)

• 0.5 McFarland standard

• Spectrophotometer

Procedure:

• Inoculum Preparation: Suspend 3-4 bacterial colonies from an overnight culture in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (~1.5 x 10^8 CFU/mL). Dilute this suspension in MHB to achieve a final inoculum concentration of 5 x 10^5 CFU/mL in the test wells.

• Compound Dilution: Add 50 µL of sterile MHB to all wells of a 96-well plate. Add 50 µL of the test compound at 2x the highest desired concentration to the first column, creating a total volume of 100 µL.

• Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, mixing, and repeating across the plate to column 10. Discard 50 µL from column 10. Column 11 serves as a growth control (no compound), and column 12 as a sterility control (no bacteria).

• Inoculation: Add 50 µL of the prepared bacterial inoculum to wells in columns 1-11. The final volume in each well will be 100 µL.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Conclusion and Future Directions

The N-1 position of the pyrrole scaffold is a powerful handle for tuning biological activity. For anticancer applications, particularly kinase inhibition, bulky N-aryl substituents decorated with hydrogen-bonding functionalities are highly effective. In contrast, for antimicrobial agents, modulating lipophilicity and incorporating cationic or specific electron-withdrawing groups on an N-aryl ring can be a more fruitful strategy.

Future research should focus on developing N-substituted pyrroles with multi-target capabilities, potentially combining kinase inhibition with anti-inflammatory or anti-angiogenic effects. Furthermore, exploring novel N-substituents, such as complex heterocyclic systems or peptide fragments, could unlock new interactions and lead to compounds with enhanced potency and selectivity. The systematic application of the SAR principles and protocols outlined in this guide will continue to be instrumental in advancing pyrrole-based drug discovery.

References

• Wikipedia. (2023). Paal–Knorr synthesis. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. Available at: [Link]

• Grokipedia. (n.d.). Paal–Knorr synthesis. Available at: [Link]

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• Sklepari, M., et al. (2017). Synthesis, Docking Study and Kinase Inhibitory Activity of a Number of New Substituted Pyrazolo[3,4-c]pyridines. Chemical & Pharmaceutical Bulletin. Available at: [Link]

• de Kock, C., et al. (2014). Structure–Activity Relationship Studies of Pyrrolone Antimalarial Agents. ChemMedChem. Available at: [Link]

• Gümrükçüoğlu, N., et al. (2013). Synthesis, biological evaluation and docking studies of new pyrrolo[2,3-d] pyrimidine derivatives as Src family-selective tyrosine kinase inhibitors. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Ryabtsev, D., et al. (2023). Synthesis, structure, and reactivity of fully aryl-substituted pyrroles: toward the synthesis of nitrogen-doped buckybowls. Organic & Biomolecular Chemistry. Available at: [Link]

• Ker-foot, M., et al. (2013). Discovery and Structure–Activity Relationships of Pyrrolone Antimalarials. Journal of Medicinal Chemistry. Available at: [Link]

• Dash, S., et al. (2025). Unfolding the Potential of Pyrrole- and Indole-Based Allylidene Hydrazine Carboximidamides as Antimicrobial Agents. ACS Infectious Diseases. Available at: [Link]

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• Zhang, L., et al. (2011). Combined 3D-QSAR Modeling and Molecular Docking Studies on Pyrrole-Indolin-2-ones as Aurora A Kinase Inhibitors. Molecules. Available at: [Link]

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• SciSpace. (2014). New Pyrrole Derivatives with Potent Tubulin Polymerization Inhibiting Activity As Anticancer Agents Including Hedgehog-Dependent. Available at: [Link]

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"comparison of Knorr-type and Paal-Knorr synthesis for substituted pyrroles"

Pyrroles are privileged scaffolds in medicinal chemistry, forming the core of numerous blockbuster drugs and critical biological porphyrins[1]. For researchers tasked with synthesizing highly substituted pyrroles, two classical methodologies remain foundational: the Knorr pyrrole synthesis and the Paal-Knorr synthesis[1][2]. While both construct the five-membered nitrogenous ring, their strategic applications, mechanistic pathways, and precursor requirements dictate their specific use in drug development. This guide provides an objective, data-driven comparison of these two reactions.

Mechanistic Foundations & Causality

The Knorr Synthesis: Overcoming Intermediary Instability

The Knorr synthesis constructs a pyrrole through the condensation of an α-amino ketone with a compound containing an electron-withdrawing group α to a carbonyl (typically a β-ketoester)[2]. The mechanism proceeds via initial imine formation, tautomerization to an enamine, cyclization, and subsequent dehydration[2].

Causality in Experimental Design: α-aminoketones are highly labile and prone to spontaneous self-condensation to form pyrazines[3]. To circumvent this degradation, the protocol dictates that the α-aminoketone must be generated in situ. This is typically achieved by nitrosation of a β-ketoester followed by controlled reduction using zinc dust and glacial acetic acid[2]. The exothermic nature of this reduction acts as a self-regulating thermal driver for the subsequent condensation, but requires strict stoichiometric and temperature control to prevent boiling and product loss[2].

The Paal-Knorr Synthesis: The Amarnath Mechanism

The Paal-Knorr synthesis constructs the pyrrole core through the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia[1][4].

Causality in Experimental Design: For decades, the exact mechanism was debated. However, V. Amarnath's pivotal studies in 1991 demonstrated that the stereochemical configuration of unchanged diones (meso vs. dl) is preserved during the reaction[4][5]. This observation definitively ruled out an enamine intermediate prior to the rate-determining cyclization step. Instead, the reaction proceeds via the attack of the amine on a protonated carbonyl to form a hemiaminal, followed by cyclization to a 2,5-dihydroxytetrahydropyrrole derivative, and final dehydration[5]. Consequently, slightly acidic conditions are employed to accelerate hemiaminal formation without fully protonating the amine, which would halt the reaction[4].

Logical Selection & Workflow

Logical decision tree for selecting between Knorr and Paal-Knorr pyrrole synthesis.

Comparative Performance & Substrate Scope

The following table summarizes the quantitative and qualitative performance metrics of both methodologies based on standard synthetic applications:

Parameter	Knorr Pyrrole Synthesis	Paal-Knorr Pyrrole Synthesis
Primary Precursors	α-amino ketone + β-ketoester[2]	1,4-dicarbonyl + primary amine/NH₃[4]
Typical Yields	40% - 65% (impacted by side reactions)	60% - 90%+[1]
Regioselectivity	Excellent for asymmetric 2,4-esters	Inherently symmetric unless dione is asymmetric
N-Substitution	Unsubstituted (NH) pyrroles	Easily N-substituted via primary amines[1]
Reaction Conditions	Exothermic, Zn/AcOH reduction[2]	Mild to refluxing acidic conditions[4]
Major Limitations	Self-condensation of amino ketones[3]	Harsh acids can degrade sensitive groups[1]

Self-Validating Experimental Protocols

Knorr Synthesis: Preparation of Diethyl 3,5-dimethylpyrrole-2,4-dicarboxylate

This protocol leverages in situ reduction to maintain the integrity of the reactive intermediates, creating a self-validating system where the success of the final cyclization is entirely dependent on controlling the reduction rate[2].

Experimental workflow for the Knorr pyrrole synthesis using in situ reduction.

Step-by-Step Methodology:

• Nitrosation: Dissolve 1.0 eq of ethyl acetoacetate in glacial acetic acid. Slowly add 1.0 eq of saturated aqueous sodium nitrite under external ice cooling[2]. Causality: Cooling prevents the runaway decomposition of nitrous acid, ensuring quantitative conversion to ethyl 2-oximinoacetoacetate.

• Preparation for Condensation: In a separate vessel, prepare a well-stirred solution of 1.0 eq of ethyl acetoacetate in glacial acetic acid.

• In Situ Reduction & Coupling: Gradually add the oxime solution and zinc dust (2.0 eq) to the second vessel[2]. Causality: Zinc reduces the oxime to the α-aminoketone. Adding it gradually controls the highly exothermic reaction. If external cooling is omitted, the mixture will reach the boiling point, which can drive the dehydration step but risks lowering the overall yield through thermal degradation[2].

• Isolation: Pour the mixture into ice water. The resulting product (Knorr's Pyrrole) precipitates and can be collected via vacuum filtration.

Paal-Knorr Synthesis: Preparation of N-Substituted Pyrroles

This protocol utilizes mild acid catalysis to drive hemiaminal formation without deactivating the amine nucleophile, validating the Amarnath mechanistic pathway[4][5].

Step-by-Step Methodology:

• Reagent Mixing: Combine 1.0 eq of a 1,4-diketone (e.g., hexane-2,5-dione) and 1.1 eq of a primary amine in a suitable solvent (e.g., ethanol, or water if utilizing modern β-cyclodextrin catalysts)[6].

• Acid Catalysis: Add a catalytic amount of weak acid (e.g., acetic acid or p-toluenesulfonic acid). Causality: The acid protonates the dicarbonyl, increasing its electrophilicity. Strong acids (pH < 3) must be strictly avoided, as they will protonate the primary amine, rendering it non-nucleophilic and diverting the pathway toward the Paal-Knorr Furan synthesis[4].

• Cyclization: Heat the mixture to reflux for 2-4 hours. Causality: The rate-determining step is the cyclization of the hemiaminal intermediate[4]. Elevated temperatures overcome the activation energy barrier for ring closure and subsequent dehydration.

• Purification: Neutralize the acid, extract with ethyl acetate, wash with brine, and purify via column chromatography or distillation depending on the product's volatility[6].

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Safety & Regulatory Compliance

Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate proper disposal procedures

Proper disposal of specialized organic building blocks like Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate (CAS: 1642565-49-8) requires a rigorous, causality-driven approach to laboratory safety. As a highly functionalized heterocyclic compound, its handling and disposal protocols must account for the specific reactivity of the pyrrole core, the formyl (aldehyde) group, and the ester moiety.

This guide provides drug development professionals and research scientists with field-proven, self-validating operational workflows to ensure regulatory compliance and laboratory safety.

Part 1: Chemical Causality and Hazard Profile

To safely manage the disposal of Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate, operators must first understand the molecular mechanics that dictate its behavior in waste streams.

• Acid-Catalyzed Polymerization: Pyrrole derivatives possess extremely low basicity (pKaH ~ -4). Protonation of the ring disrupts its aromaticity, creating a highly reactive diene intermediate that rapidly undergoes exothermic polymerization . Causality: Mixing this compound with acidic waste streams (e.g., HCl, H2SO4) can trigger runaway polymerization, leading to rapid gas evolution, pressure buildup, and catastrophic container rupture.

• Oxidative Susceptibility: The formyl (aldehyde) group at the 4-position is highly susceptible to oxidation. Causality: Contact with strong oxidizers (e.g., peroxides, permanganates, nitric acid) will exothermically oxidize the formyl group to a carboxylic acid, creating a severe fire hazard .

Part 2: Waste Stream Categorization & Quantitative Data

Proper segregation is the foundation of RCRA (Resource Conservation and Recovery Act) compliance . Below is the quantitative and logistical breakdown for segregating this specific chemical waste.

Waste Stream Category	Physical State	Typical Co-Solvents / Contaminants	EPA RCRA Code	Container Compatibility	Max Fill Level
Non-Halogenated Organic	Liquid	Ethyl Acetate, Hexanes, Methanol	D001 (Ignitable)	HDPE (Polyethylene)	80% Capacity
Halogenated Organic	Liquid	Dichloromethane (DCM), Chloroform	D001, F002	Glass or HDPE	80% Capacity
Hazardous Solid Waste	Solid	Silica gel, Filter paper, Na2SO4	State-dependent	Wide-mouth HDPE	90% Capacity
Pure Chemical Discard	Solid	None (Pure Reagent)	U-listed	Original Glass Vial	N/A

Part 3: Operational Disposal Protocols

Every protocol below is designed as a self-validating system . Do not proceed to the next step until the validation checkpoint is cleared.

Protocol A: Disposal of Reaction Mother Liquors (Liquid Waste)

Used when the compound is dissolved in organic solvents post-reaction or post-extraction.

• pH Verification & Neutralization: Before transferring the solution to a bulk waste carboy, test the aqueous layer (if biphasic) or a wetted aliquot with pH paper.

  • Validation Checkpoint: The pH must read between 6.0 and 8.0. If acidic, neutralize carefully with a mild base (e.g., saturated NaHCO3) to prevent acid-catalyzed pyrrole polymerization in the waste drum.

• Halogen Segregation: Determine the exact solvent composition. If the mixture contains even trace amounts (>1%) of halogenated solvents (like DCM), it must be routed to the Halogenated Waste stream.

  • Causality: Incinerating halogenated waste requires specialized high-temperature scrubbers to prevent the atmospheric release of toxic dioxins .

• Transfer & Observation: Use a grounded, static-free funnel to transfer the liquid into the appropriate HDPE carboy. Leave the cap loosely threaded for 15 minutes.

  • Validation Checkpoint: Visually inspect the carboy. The absence of bubbling, darkening, or heat generation confirms the mixture is stable. Tightly seal the cap only after this observation period.

Protocol B: Quenching and Disposal of Solid Consumables

Used for silica gel from column chromatography, contaminated filter paper, and PPE.

• Solvent Off-Gassing: Transfer contaminated silica gel or filter paper into an open, shallow tray inside a certified fume hood. Allow residual volatile solvents to evaporate completely (typically 2–4 hours).

  • Causality: Placing solvent-soaked solids directly into sealed bins creates a concentrated flammable vapor headspace, violating D001 ignitability regulations and posing a severe flash-fire risk.

• Solid Waste Transfer: Once dry, sweep the solid material into a wide-mouth HDPE solid hazardous waste container.

• Incompatibility Check: Ensure no oxidizing solids (e.g., nitrates, KMnO4 on silica) are present in the same bin.

  • Validation Checkpoint: Gently agitate the bin. Ensure the material is completely free-flowing and dry before sealing the lid and affixing the GHS hazardous waste label.

Protocol C: Immediate Spill Response & Decontamination

• Containment: Surround the spill with an inert, non-acidic absorbent (e.g., vermiculite or dry sand). Do not use acidic neutralizing absorbents.

• Collection: Use non-sparking polypropylene tools to scoop the saturated absorbent into a temporary hazardous waste bag.

• Surface Decontamination: Wash the affected surface with a mild alkaline detergent solution (pH 8-9), followed by a distilled water wipe-down.

  • Validation Checkpoint: Swab the cleaned area with a wet pH strip. A neutral reading (pH 7) confirms all reactive residues and cleaning agents have been successfully removed.

Part 4: Waste Segregation Decision Logic

Follow the logical pathway below to ensure the correct terminal destruction method (typically EPA-compliant high-temperature incineration) for Methyl 1-ethyl-4-formyl-1H-pyrrole-2-carboxylate.

Decision tree for the segregation and disposal of pyrrole-derivative laboratory waste streams.

References

• Pyrrole Compound Summary - PubChem -[Link]

• Hazardous Waste (RCRA) - US Environmental Protection Agency - [Link]

• Disposal of Laboratory Wastes - University of St Andrews -[Link]

• Hazard Communication Standard - Occupational Safety and Health Administration (OSHA) -[Link]